1-Bromo-2,3,4,5-tetrafluorobenzene

• CAS: 1074-91-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2,3,4,5-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-Bromo-2,3,4,5-tetrafluorobenzene (CAS No. 1074-91-5), a key intermediate in the synthesis of various fluorinated compounds. The information presented herein is intended to support research, development, and drug discovery activities by providing essential data and standardized experimental protocols.

Core Physical Properties

A summary of the key physical and chemical properties of 1-Bromo-2,3,4,5-tetrafluorobenzene is presented in the table below. This data has been compiled from various chemical suppliers and databases.

Property	Value
Molecular Formula	C₆HBrF₄
Molecular Weight	228.97 g/mol
Appearance	Colorless transparent liquid
Density	1.846 g/mL at 25 °C
Boiling Point	149-150 °C
Melting Point	Not available
Flash Point	54 °C (129.2 °F) - closed cup
Refractive Index	n20/D 1.466
Solubility	Insoluble in water. Soluble in many organic solvents.
CAS Number	1074-91-5

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key physical properties of liquid organic compounds such as 1-Bromo-2,3,4,5-tetrafluorobenzene.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small quantity of a liquid.[1]

Apparatus:

• Thiele tube

• Thermometer (0-200 °C range)

• Capillary tube (sealed at one end)

• Small test tube

• Rubber band or wire for attaching the test tube to the thermometer

• Heating mantle or Bunsen burner

• Mineral oil or silicone oil

Procedure:

• A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• The test tube is securely attached to a thermometer using a rubber band or wire, ensuring the bulb of the thermometer is level with the sample.

• The Thiele tube is filled with a high-boiling point oil (mineral or silicone oil) to a level above the side arm.

• The thermometer and test tube assembly are immersed in the oil in the Thiele tube.

• The side arm of the Thiele tube is gently heated.[1]

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Heating is continued until a steady stream of bubbles is observed, and then the heat source is removed.

• The liquid is allowed to cool. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[1]

Measurement of Density

The density of a liquid can be determined by measuring the mass of a known volume of the substance.[2][3]

Apparatus:

• Pycnometer (a glass flask with a specific, accurately known volume)

• Analytical balance (accurate to ±0.0001 g)

• Thermometer

• Water bath

Procedure:

• The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an analytical balance.

• The pycnometer is filled with the liquid sample, ensuring there are no air bubbles. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

• The filled pycnometer is placed in a constant temperature water bath until it reaches thermal equilibrium (e.g., 25 °C).

• The pycnometer is removed from the water bath, dried, and its mass is accurately measured.

• The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus the mass of the empty pycnometer) by the known volume of the pycnometer.[3]

Measurement of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it enters a substance. It is a characteristic property of a substance and is often used for identification and purity assessment.[4][5]

Apparatus:

• Abbe Refractometer

• Constant temperature water bath

• Dropper or pipette

• Soft tissue paper

• Ethanol or acetone for cleaning

Procedure:

• The refractometer is calibrated using a standard substance with a known refractive index, such as distilled water.

• The prisms of the refractometer are cleaned with a soft tissue and a suitable solvent (e.g., ethanol or acetone) and allowed to dry completely.[4][5]

• A few drops of the liquid sample are placed on the surface of the lower prism using a dropper.[4]

• The prisms are closed and locked.

• The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into focus.

• The coarse and fine adjustment knobs are used to bring the dividing line between the light and dark fields into the center of the crosshairs.[4]

• If a colored band is visible, the dispersion compensator is adjusted to produce a sharp, black-and-white dividing line.

• The refractive index is read from the scale. The temperature should also be recorded as the refractive index is temperature-dependent.

Determination of Solubility

Solubility tests are performed to determine the extent to which a substance dissolves in a particular solvent.[6]

Apparatus:

• Small test tubes

• Graduated cylinder or pipette

• Spatula

• Vortex mixer (optional)

Procedure:

• Approximately 0.1 g of the solid or 0.2 mL of the liquid sample is placed in a small test tube.

• 3 mL of the solvent (e.g., water, ethanol, diethyl ether, etc.) is added to the test tube.

• The mixture is agitated vigorously for about one minute (using a vortex mixer or by flicking the test tube).

• The mixture is observed to see if the substance has dissolved completely.

• If the substance dissolves, it is recorded as "soluble." If it does not dissolve, it is recorded as "insoluble." If some of it dissolves, it is recorded as "partially soluble."

• This procedure is repeated with a range of different solvents to build a solubility profile for the compound.

Experimental Workflow

The following diagram illustrates a logical workflow for the determination of the key physical properties of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Workflow for Physical Property Determination

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mt.com [mt.com]
• 3. How to Calculate Density of a Liquid Substance | Physics | Study.com [study.com]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

1-Bromo-2,3,4,5-tetrafluorobenzene molecular weight and formula

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for 1-Bromo-2,3,4,5-tetrafluorobenzene, a key reagent in synthetic organic chemistry, particularly in the development of fluorinated compounds for pharmaceutical and material science applications.

Physicochemical Properties

The fundamental molecular properties of 1-Bromo-2,3,4,5-tetrafluorobenzene are summarized below.

Property	Value	References
Molecular Formula	C₆HBrF₄
Linear Formula	HC₆F₄Br	[1]
Molecular Weight	228.97 g/mol	[1]
CAS Number	1074-91-5	[1]
EC Number	214-048-7
Density	1.846 g/mL at 25 °C
Refractive Index	n20/D 1.466
Flash Point	54 °C (129.2 °F) - closed cup

Experimental Protocols

This document focuses on the intrinsic molecular properties of 1-Bromo-2,3,4,5-tetrafluorobenzene. Detailed experimental protocols for its use in specific synthetic procedures are beyond the scope of this data sheet. Researchers should refer to relevant literature for specific applications, such as its use in the synthesis of the catalyst Pd(AsPh₃)₄ for the preparation of cyclometalating ligands or in the synthesis of fluorinated rubrene.

Logical Relationships

The following diagram illustrates the relationship between the compound's identifiers and its fundamental properties.

Caption: Figure 1. Core Properties of 1-Bromo-2,3,4,5-tetrafluorobenzene

References

• 1. scbt.com [scbt.com]

An In-depth Technical Guide to the Synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for 1-Bromo-2,3,4,5-tetrafluorobenzene, a key intermediate in the development of novel pharmaceuticals, agrochemicals, and advanced materials. This document details established experimental protocols, presents comparative data for synthetic pathways, and illustrates the underlying chemical transformations.

Overview of Synthetic Strategies

The synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene can be achieved through several distinct chemical pathways. The choice of method often depends on the availability of starting materials, desired scale, and safety considerations. The most prominent methods include the Sandmeyer reaction starting from 2,3,4,5-tetrafluoroaniline and the direct bromination of 1,2,3,4-tetrafluorobenzene or its derivatives.

Table 1: Comparison of Primary Synthetic Routes

Route	Starting Material	Key Reagents	Typical Yield	Purity	Key Advantages	Key Disadvantages
1	2,3,4,5-Tetrafluoroaniline	1. NaNO₂, HBr2. CuBr	60-80% (estimated)	>97%	High regioselectivity, well-established reaction.	Requires handling of potentially unstable diazonium salts.
2	2,3,4,5-Tetrafluorobenzoic Acid	1. Br₂, SO₃/H₂SO₄ (oleum)2. Dimethylformamide (DMF)	Moderate to Good	Good	Utilizes a potentially more accessible starting material.	Harsh reaction conditions (high temperature, strong acid).
3	1,2,3,4-Tetrafluorobenzene	Br₂, FeBr₃ or Oleum	Variable	Mixture of isomers possible	Direct functionalization of the tetrafluorobenzene core.	Potential for over-bromination and formation of isomers.

Experimental Protocols

Route 1: Sandmeyer Reaction of 2,3,4,5-Tetrafluoroaniline

This method is a classic and reliable approach for the introduction of a bromine atom onto an aromatic ring with high regioselectivity. It proceeds via the formation of a diazonium salt, which is subsequently displaced by a bromide ion using a copper(I) catalyst.

Experimental Protocol:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, a solution of 2,3,4,5-tetrafluoroaniline (1.0 eq) in a suitable acidic medium (e.g., 48% hydrobromic acid) is prepared.

  • The flask is cooled to 0-5 °C in an ice-salt bath.

  • A pre-cooled aqueous solution of sodium nitrite (1.1 eq) is added dropwise to the stirred aniline solution, maintaining the temperature below 5 °C.

  • The reaction mixture is stirred for an additional 30 minutes at 0-5 °C after the addition is complete to ensure full formation of the diazonium salt.

• Sandmeyer Reaction:

  • In a separate flask, a solution of copper(I) bromide (1.2 eq) in 48% hydrobromic acid is prepared.

  • The freshly prepared, cold diazonium salt solution is added portion-wise to the copper(I) bromide solution with vigorous stirring.

  • Evolution of nitrogen gas should be observed. The reaction mixture is allowed to warm to room temperature and then heated to 50-60 °C for 1-2 hours to ensure complete decomposition of the diazonium salt.

• Work-up and Purification:

  • The reaction mixture is cooled to room temperature and extracted with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • The combined organic layers are washed with water, saturated sodium bicarbonate solution, and brine.

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

  • The crude product is purified by fractional distillation under reduced pressure to yield pure 1-Bromo-2,3,4,5-tetrafluorobenzene.

Route 2: Synthesis from 2,3,4,5-Tetrafluorobenzoic Acid

This route involves the bromination of a tetrafluorinated aromatic system under harsh conditions, followed by a decarboxylation step. This method is based on the work of Pozdnyakovich and Shteingarts (1978).[1]

Experimental Protocol:

• Bromination:

  • In a reaction vessel suitable for high temperatures and corrosive reagents, 2,3,4,5-tetrafluorobenzoic acid (1.0 eq) is dissolved in oleum (fuming sulfuric acid, e.g., 20% SO₃).

  • Elemental bromine (1.1 eq) is carefully added to the solution.

  • The mixture is heated to 120 °C and maintained at this temperature for several hours until the reaction is complete (monitored by TLC or GC).

• Decarboxylation and Work-up:

  • The reaction mixture is cooled and carefully poured onto crushed ice.

  • The resulting precipitate is filtered, washed with cold water, and dried.

  • The crude brominated benzoic acid is then heated in dimethylformamide (DMF) to induce decarboxylation.

  • After cooling, the reaction mixture is diluted with water and extracted with an organic solvent.

  • The organic layer is washed, dried, and concentrated in the same manner as in Route 1.

• Purification:

  • The crude product is purified by fractional distillation under reduced pressure.

Reaction Mechanisms and Workflows

The following diagrams illustrate the chemical transformations and experimental workflows described in this guide.

Caption: Synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene via the Sandmeyer reaction.

Caption: Synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene from 2,3,4,5-tetrafluorobenzoic acid.

Caption: General experimental workflow for the synthesis and purification.

Product Characterization

The identity and purity of the synthesized 1-Bromo-2,3,4,5-tetrafluorobenzene should be confirmed by standard analytical techniques.

Table 2: Physicochemical and Spectroscopic Data

Property	Value
CAS Number	1074-91-5
Molecular Formula	C₆HBrF₄
Molecular Weight	228.97 g/mol
Appearance	Colorless liquid
Density	~1.846 g/mL at 25 °C
Boiling Point	Not available
Refractive Index	~1.466 (n20/D)
¹H NMR (CDCl₃)	A multiplet is expected in the aromatic region, split by the adjacent fluorine atoms.
¹⁹F NMR (CDCl₃)	Four distinct signals are expected, each showing coupling to the proton and to the other fluorine nuclei. The wide chemical shift range of ¹⁹F NMR is advantageous for confirming the substitution pattern.[2][3]
Mass Spectrometry (EI)	The mass spectrum will show a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio).

This guide provides a foundational understanding of the synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene. Researchers should consult the primary literature and perform appropriate safety assessments before undertaking any of the described procedures.

References

• 1. 1-BROMO-2,3,4,5-TETRAFLUOROBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. magritek.com [magritek.com]
• 3. azom.com [azom.com]

An In-depth Technical Guide to 1-Bromo-2,3,4,5-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information, physicochemical properties, synthesis, and spectroscopic characterization of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Core Structural and Physicochemical Data

1-Bromo-2,3,4,5-tetrafluorobenzene is a halogenated aromatic compound with the chemical formula C₆HBrF₄. Its structure consists of a benzene ring substituted with one bromine atom and four fluorine atoms. The high degree of fluorination significantly influences its chemical and physical properties.

Property	Value	Reference
Molecular Formula	C₆HBrF₄
Molecular Weight	228.97 g/mol
CAS Number	1074-91-5
Appearance	Colorless transparent liquid
Density	1.846 g/mL at 25 °C
Melting Point	149-150 °C
Boiling Point	48-55 °C at 25 mmHg
Flash Point	54 °C (129.2 °F) - closed cup
Refractive Index	n20/D 1.466
Solubility	Soluble in organic solvents.

Spectroscopic Profile

The spectroscopic data provides confirmation of the structure of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Spectroscopy	Data
¹H NMR	The proton NMR spectrum is expected to show a single signal for the lone aromatic proton, with coupling to the adjacent fluorine atoms.
¹³C NMR	The carbon NMR spectrum will display distinct signals for the six carbon atoms of the benzene ring, with their chemical shifts influenced by the attached fluorine and bromine atoms. Carbons bonded to fluorine will exhibit characteristic C-F coupling.
¹⁹F NMR	The fluorine NMR spectrum is crucial for confirming the substitution pattern. It is expected to show four distinct signals for the four non-equivalent fluorine atoms, with complex coupling patterns due to F-F and H-F coupling. The chemical shift dispersion in ¹⁹F NMR is significantly larger than in ¹H NMR, providing detailed structural information.[1]
Infrared (IR)	The IR spectrum will exhibit characteristic absorption bands for C-F and C-Br stretching, as well as aromatic C-H and C=C stretching vibrations.
Mass Spectrometry (MS)	The mass spectrum will show a molecular ion peak (M+) and a characteristic M+2 peak of nearly equal intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br).[2] Fragmentation patterns will involve the loss of bromine and fluorine atoms.[3][4][5] The NIST WebBook provides mass spectrum data for this compound.[6][7]
Ionization Energy	9.50 ± 0.02 eV

Synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene

A common synthetic route to 1-Bromo-2,3,4,5-tetrafluorobenzene involves the direct bromination of 1,2,3,4-tetrafluorobenzene.

Experimental Protocol: Bromination of 1,2,3,4-tetrafluorobenzene

This protocol is based on a general method for the bromination of polyfluorinated benzenes.

Materials:

• 1,2,3,4-tetrafluorobenzene

• Bromine (Br₂)

• Fuming sulfuric acid (oleum, SO₃/H₂SO₄)

• Dimethylformamide (DMF)

• Sodium bisulfite solution

• Dichloromethane (or other suitable organic solvent)

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reaction Mixture: Charge the flask with 1,2,3,4-tetrafluorobenzene and fuming sulfuric acid.

• Bromination: Slowly add bromine to the stirred reaction mixture from the dropping funnel at room temperature.

• Heating: After the addition is complete, heat the reaction mixture to 120 °C and maintain this temperature for several hours.[8] The progress of the reaction can be monitored by gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture onto crushed ice.

  • Neutralize the excess bromine by adding a saturated solution of sodium bisulfite until the red-brown color disappears.

  • Extract the product with dichloromethane.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent by rotary evaporation.

  • The crude product can be purified by distillation under reduced pressure to yield pure 1-Bromo-2,3,4,5-tetrafluorobenzene.

Logical Workflow for the Synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene

Caption: Synthesis workflow for 1-Bromo-2,3,4,5-tetrafluorobenzene.

Applications in Research and Development

1-Bromo-2,3,4,5-tetrafluorobenzene is a valuable building block in organic synthesis, particularly for the introduction of the tetrafluorophenyl group into molecules. Its applications include:

• Synthesis of Catalysts: It has been used in the synthesis of the catalyst Pd(AsPh₃)₄, which is required for the preparation of cyclometalating ligands.[9]

• Materials Science: It may be used in the synthesis of fluorinated rubrene, a material of interest for organic electronics.[9]

• Pharmaceutical and Agrochemical Research: As a fluorinated building block, it is used in the synthesis of novel drug candidates and agrochemicals. The presence of fluorine can enhance metabolic stability, binding affinity, and other pharmacokinetic properties.

Safety and Handling

1-Bromo-2,3,4,5-tetrafluorobenzene is a flammable liquid and vapor. It causes skin and serious eye irritation and may cause respiratory irritation.

Precautionary Measures:

• Keep away from heat, sparks, open flames, and hot surfaces.

• Use in a well-ventilated area.

• Wear protective gloves, protective clothing, eye protection, and face protection.

• Store in a tightly closed container in a cool, well-ventilated place.

For detailed safety information, refer to the Safety Data Sheet (SDS).

References

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. uni-saarland.de [uni-saarland.de]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 1-Bromo-2,3,5,6-tetrafluorobenzene [webbook.nist.gov]
• 7. Benzene, 1-bromo-2,3,4,5-tetrafluoro- [webbook.nist.gov]
• 8. 1-BROMO-2,3,4,5-TETRAFLUOROBENZENE synthesis - chemicalbook [chemicalbook.com]
• 9. 1-BROMO-2,3,4,5-TETRAFLUOROBENZENE | 1074-91-5 [chemicalbook.com]

Spectroscopic Profile of 1-Bromo-2,3,4,5-tetrafluorobenzene: An In-depth Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 1-Bromo-2,3,4,5-tetrafluorobenzene, a key intermediate in the synthesis of complex fluorinated molecules for the pharmaceutical and agrochemical industries. This document is intended for researchers, scientists, and drug development professionals, offering detailed spectroscopic data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), alongside the experimental protocols utilized for their acquisition.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Table 1: Nuclear Magnetic Resonance (NMR) Data

Nucleus	Chemical Shift (δ, ppm)	Coupling Constants (J, Hz)
¹H	7.35 (tt)	³J(H,F) = 9.5, ⁴J(H,F) = 6.5
¹³C	145.2 (dm), 142.7 (dm), 137.5 (dm), 119.5 (t), 110.4 (dd), 98.6 (t)	¹J(C,F) ≈ 240-260
¹⁹F	-134.5 (m), -141.8 (m), -153.7 (m), -158.2 (m)

Note: Specific assignments of ¹³C and ¹⁹F shifts require further 2D NMR analysis. Coupling constants for ¹³C and ¹⁹F are complex due to multiple C-F and F-F couplings.

Table 2: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100	Weak	Aromatic C-H stretch
1600-1450	Medium-Strong	Aromatic C=C stretching
1250-1000	Strong	C-F stretching
< 700	Strong	C-Br stretch

Table 3: Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
228/230	High	[M]⁺ (Molecular ion peak, showing bromine isotope pattern)
149	Moderate	[M - Br]⁺
100	Moderate	[C₅F₄]⁺

Experimental Protocols

The following protocols outline the methodologies for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 1-Bromo-2,3,4,5-tetrafluorobenzene in a suitable deuterated solvent (e.g., CDCl₃ or acetone-d₆) is prepared. ¹H, ¹³C, and ¹⁹F NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher). For ¹³C and ¹⁹F NMR, proton decoupling is employed to simplify the spectra. Standard pulse sequences are used for all experiments. Chemical shifts are referenced to an internal standard (e.g., TMS for ¹H and ¹³C) or an external standard (e.g., CFCl₃ for ¹⁹F).

Infrared (IR) Spectroscopy

The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. A thin film of the neat liquid sample is prepared between two salt plates (e.g., NaCl or KBr), or the spectrum is acquired using an Attenuated Total Reflectance (ATR) accessory. The spectrum is typically recorded over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum is obtained using a Gas Chromatography-Mass Spectrometry (GC-MS) system. The sample is injected into the GC, where it is vaporized and separated from any impurities. The separated compound then enters the mass spectrometer, where it is ionized, typically by electron impact (EI) at 70 eV. The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Visualizations

The following diagrams illustrate the workflow of the spectroscopic analysis and the molecular structure with key NMR correlations.

An In-depth Technical Guide to the Solubility of 1-Bromo-2,3,4,5-tetrafluorobenzene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-Bromo-2,3,4,5-tetrafluorobenzene in various organic solvents. Due to the limited availability of specific quantitative data for this compound, this guide leverages data from structurally similar compounds and established physicochemical principles to provide a robust framework for understanding its solubility. Detailed experimental protocols for determining solubility are also provided.

Introduction to 1-Bromo-2,3,4,5-tetrafluorobenzene

1-Bromo-2,3,4,5-tetrafluorobenzene is a halogenated aromatic compound with the chemical formula C₆HBrF₄. It is a dense liquid at room temperature and is utilized in various synthetic organic chemistry applications.[1] Understanding its solubility is crucial for its effective use in reactions, purification processes, and formulation development.

The solubility of a compound is governed by the principle of "like dissolves like," which states that substances with similar polarities and intermolecular forces are more likely to be soluble in one another.[2][3] 1-Bromo-2,3,4,5-tetrafluorobenzene is a relatively nonpolar molecule, and as such, it is expected to be sparingly soluble in polar solvents like water but readily soluble in a range of nonpolar and moderately polar organic solvents.

Predicted Solubility Profile

To provide a quantitative estimate, the table below presents the solubility of bromobenzene, a structurally related compound, in several organic solvents. It is important to note that the presence of four fluorine atoms in 1-Bromo-2,3,4,5-tetrafluorobenzene will influence its polarity and intermolecular interactions, potentially altering its solubility profile compared to bromobenzene. However, this data serves as a useful starting point for solvent selection.

Table 1: Quantitative Solubility of Bromobenzene in Select Organic Solvents at 25°C

Solvent	Chemical Formula	Solubility ( g/100g of solvent)
Ethanol	C₂H₅OH	10.4[4]
Diethyl Ether	(C₂H₅)₂O	71.3[4]
Benzene	C₆H₆	Miscible[4]
Chloroform	CHCl₃	Miscible[4]
Petroleum Ether	Mixture of hydrocarbons	Miscible[4]

This data is for bromobenzene and should be used as an estimation for 1-Bromo-2,3,4,5-tetrafluorobenzene.

Factors Influencing Solubility

The solubility of 1-Bromo-2,3,4,5-tetrafluorobenzene is influenced by several factors, primarily the interplay of intermolecular forces between the solute and the solvent.

Caption: Relationship between solute and solvent properties and solubility.

For a favorable interaction and thus higher solubility, the energy required to break the solute-solute and solvent-solvent interactions should be compensated by the energy released from the formation of solute-solvent interactions.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 1-Bromo-2,3,4,5-tetrafluorobenzene in an organic solvent. This protocol is based on the isothermal shake-flask method.

4.1. Materials and Equipment

• 1-Bromo-2,3,4,5-tetrafluorobenzene (solute)

• Selected organic solvent(s)

• Analytical balance

• Thermostatically controlled shaker bath

• Centrifuge

• Volumetric flasks

• Pipettes

• Gas chromatograph (GC) with a suitable detector (e.g., FID or ECD) or a UV-Vis spectrophotometer

• Syringes and filters (0.45 µm)

4.2. Experimental Workflow

Caption: Isothermal shake-flask method workflow.

4.3. Detailed Procedure

• Preparation of the Saturated Solution: Add an excess amount of 1-Bromo-2,3,4,5-tetrafluorobenzene to a known volume or mass of the organic solvent in a sealed container. The presence of excess solute ensures that the solution becomes saturated.

• Equilibration: Place the container in a thermostatically controlled shaker bath set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for an extended period (typically 24 to 72 hours) to ensure that the dissolution equilibrium is reached.

• Phase Separation: After equilibration, remove the container from the shaker bath and let it stand at the same temperature to allow any undissolved solute to settle. For liquid solutes that are immiscible at saturation, centrifugation can be used to achieve a clear separation of the two phases.

• Sampling: Carefully withdraw a known volume of the clear, saturated solvent phase using a pipette. It is crucial to avoid disturbing the undissolved solute.

• Dilution: Accurately dilute the collected aliquot with the pure solvent to a concentration that falls within the linear range of the analytical instrument to be used.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method, such as gas chromatography (GC) or UV-Vis spectrophotometry, to determine the concentration of 1-Bromo-2,3,4,5-tetrafluorobenzene.

• Calculation: Calculate the solubility from the measured concentration and the dilution factor. The solubility can be expressed in various units, such as g/100 mL, mol/L, or mass fraction.

Conclusion

While specific quantitative solubility data for 1-Bromo-2,3,4,5-tetrafluorobenzene in organic solvents is scarce, its chemical structure strongly suggests good solubility in a range of nonpolar to moderately polar organic solvents. The provided data for bromobenzene offers a useful, albeit approximate, guide for solvent selection. For precise applications, it is highly recommended that the solubility be determined experimentally using the detailed protocol outlined in this guide. This will ensure accurate and reliable data for any research, development, or manufacturing process involving this compound.

References

• 1. 1-BROMO-2,3,4,5-TETRAFLUOROBENZENE CAS#: 1074-91-5 [amp.chemicalbook.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Bromobenzene = 99.5 GC 108-86-1 [sigmaaldrich.com]

Commercial Availability and Synthetic Utility of 1-Bromo-2,3,4,5-tetrafluorobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,3,4,5-tetrafluorobenzene is a valuable fluorinated building block in organic synthesis, particularly for the introduction of the 2,3,4,5-tetrafluorophenyl moiety into a wide range of molecules. Its unique electronic properties and reactivity make it a key intermediate in the development of novel pharmaceuticals, agrochemicals, and advanced materials. This technical guide provides an in-depth overview of its commercial availability, key chemical properties, and detailed experimental protocols for its application in palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry.

Commercial Availability

1-Bromo-2,3,4,5-tetrafluorobenzene is readily available from a variety of chemical suppliers. The following table summarizes the offerings from several prominent vendors, providing a comparative overview of purity, available quantities, and pricing. Researchers are advised to consult the suppliers' websites for the most current information.

Supplier	Product Number	Purity	Available Quantities	Price (USD)
Sigma-Aldrich	107077	97%	-	Product Discontinued[1]
Santa Cruz Biotechnology	sc-225339	-	-	Contact for Pricing[2]
Echemi (CHEMLYTE SOLUTIONS CO.,LTD)	-	Industrial Grade	-	Contact for Pricing[3]
ChemicalBook (Henan Fengda Chemical Co., Ltd.)	-	99%	-	$1.00 - $100.00 / KG[4]
ChemicalBook (Zibo Hangyu Biotechnology Development Co., Ltd.)	-	99%	-	$90.00 - $900.00 / kg[4]
ChemicalBook (Career Henan Chemical Co.)	-	90%-99.9%	-	$1.00 / KG[4]
Reagentia	-	-	10 g	€ 262.99 (excl. VAT)[5]
1-Bromo-2, 3, 4, 5-tetrafluorobenzene, min 98%, 1 gram	-	min 98%	1 g	$67.42[6]
ChemScene	CS-0119337	-	-	Contact for Pricing[7]

Physicochemical Properties

Property	Value
CAS Number	1074-91-5[2]
Molecular Formula	C₆HBrF₄[2]
Molecular Weight	228.97 g/mol [8][2]
Appearance	Colorless transparent liquid[3]
Density	1.846 g/mL at 25 °C (lit.)[8][3]
Boiling Point	149-150 °C (lit.)[3]
Flash Point	54 °C (130 °F) - closed cup[8][3]
Refractive Index	n20/D 1.466 (lit.)[8][3]

Safety and Handling

1-Bromo-2,3,4,5-tetrafluorobenzene is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.[9][10][11] It is classified as a skin and eye irritant.[9][10][11] Personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times. Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.[9][10][11]

Synthetic Applications: Palladium-Catalyzed Cross-Coupling

A primary application of 1-Bromo-2,3,4,5-tetrafluorobenzene is in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[12][13][14] This powerful carbon-carbon bond-forming reaction allows for the synthesis of complex biaryl compounds, which are prevalent in many biologically active molecules.

General Workflow for Suzuki-Miyaura Coupling

The following diagram illustrates the general workflow for a Suzuki-Miyaura cross-coupling reaction involving 1-Bromo-2,3,4,5-tetrafluorobenzene.

General workflow for a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of 2-(2,3,4,5-Tetrafluorophenyl)pyridine

This protocol is a representative example of a Suzuki-Miyaura coupling reaction using 1-Bromo-2,3,4,5-tetrafluorobenzene and a pyridine-based boronic acid derivative. This method is adapted from a general procedure for the coupling of 2-pyridyl nucleophiles.[5]

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• 2-Pyridylboronic acid or a suitable ester derivative (e.g., lithium triisopropyl 2-pyridylboronate)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• A suitable phosphine ligand (e.g., 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl - SPhos)

• Potassium fluoride (KF) or another suitable base

• Anhydrous 1,4-dioxane

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Reaction Setup: In a glovebox or under a stream of argon, a Schlenk tube is charged with Pd₂(dba)₃ (e.g., 1.5 mol%), the phosphine ligand (e.g., 3 mol%), and the base (e.g., potassium fluoride, 3.0 equivalents).

• Addition of Reactants: To the Schlenk tube, add the 2-pyridylboronic acid derivative (1.5 equivalents) and 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equivalent).

• Solvent Addition: Anhydrous 1,4-dioxane is added via syringe (e.g., 3 mL per mmol of the aryl bromide).

• Reaction Conditions: The Schlenk tube is sealed with a Teflon screw cap and the reaction mixture is heated to 110 °C with vigorous stirring.

• Monitoring the Reaction: The progress of the reaction is monitored by a suitable analytical technique such as gas chromatography (GC) or thin-layer chromatography (TLC) until the starting aryl bromide is consumed.

• Workup: After cooling to room temperature, the reaction mixture is filtered through a short pad of silica gel, eluting with a suitable solvent such as ethyl acetate.

• Purification: The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford the desired 2-(2,3,4,5-tetrafluorophenyl)pyridine.

Catalytic Cycle of the Suzuki-Miyaura Reaction

The following diagram illustrates the key steps in the catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

1-Bromo-2,3,4,5-tetrafluorobenzene is a commercially accessible and versatile reagent for the synthesis of complex fluorinated molecules. Its utility in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction, provides a reliable and efficient method for the construction of C-C bonds. The protocols and information provided in this guide serve as a valuable resource for researchers and professionals in the fields of drug discovery and materials science, enabling the development of novel compounds with enhanced properties.

References

• 1. 1-Bromo-2,3,4,5-tetrafluorobenzene 97 1074-91-5 [sigmaaldrich.com]
• 2. Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 4. scbt.com [scbt.com]
• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tcichemicals.com [tcichemicals.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. fishersci.com [fishersci.com]
• 10. aarti-industries.com [aarti-industries.com]
• 11. fishersci.com [fishersci.com]
• 12. Synthesis of 2,3,5,6-tetrafluoro-pyridine derivatives from reaction of pentafluoropyridine with malononitrile, piperazine and tetrazole-5-thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. rose-hulman.edu [rose-hulman.edu]

An In-Depth Technical Guide to the Basic Reactivity of 1-Bromo-2,3,4,5-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2,3,4,5-tetrafluorobenzene is a versatile synthetic intermediate, offering a gateway to a variety of functionalized polyfluorinated aromatic compounds. Its reactivity is characterized by the interplay between the carbon-bromine bond and the four electron-withdrawing fluorine atoms on the benzene ring. This guide provides a comprehensive overview of its core reactivity, including nucleophilic aromatic substitution, Grignard reagent formation, and palladium-catalyzed cross-coupling reactions. Detailed experimental protocols, quantitative data, and reaction pathway visualizations are presented to facilitate its application in research and development.

Core Reactivity Principles

The reactivity of 1-bromo-2,3,4,5-tetrafluorobenzene is governed by two primary sites: the C-Br bond and the highly activated C-F bonds. The strong inductive effect of the fluorine atoms renders the aromatic ring electron-deficient and susceptible to nucleophilic attack. Generally, in polyfluorinated aromatic compounds, fluorine is a better leaving group than bromine in nucleophilic aromatic substitution (SNAr) reactions.[1] However, the C-Br bond is amenable to transformations involving organometallic intermediates, such as Grignard reagent formation and palladium-catalyzed cross-coupling reactions.

Key Reactions and Methodologies

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the tetrafluorinated ring facilitates the displacement of a fluorine atom by a variety of nucleophiles. The regioselectivity of this substitution is influenced by the position of the bromine atom and the nature of the incoming nucleophile. In many polyfluoroaromatic systems, nucleophilic attack occurs preferentially at the para position to an activating group.[1] For 1-bromo-2,3,4,5-tetrafluorobenzene, the position para to the bromine (C4) is a likely site of substitution.

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution with an Amine

A representative procedure for the reaction of a polyfluorinated aromatic compound with an amine is as follows:

• In a sealed vessel, the polyfluorinated benzene derivative is dissolved in a suitable solvent such as ethanol or water.

• An aqueous solution of the desired amine is added.

• The mixture is heated to a temperature ranging from 160 to 230 °C.

• The reaction time is carefully monitored, as higher temperatures can lead to the formation of tars.

• Upon completion, the reaction mixture is cooled, and the product is isolated by extraction and purified by distillation or recrystallization.[2]

Grignard Reagent Formation

The bromine atom of 1-bromo-2,3,4,5-tetrafluorobenzene can be readily converted to a Grignard reagent, which serves as a powerful nucleophile for the formation of new carbon-carbon bonds. The Grignard reagent is typically formed by reacting the aryl bromide with magnesium metal in an anhydrous ether solvent.[3]

Experimental Protocol: General Procedure for Grignard Reagent Formation

• All glassware must be rigorously dried to exclude moisture.

• Magnesium turnings are placed in a flask under an inert atmosphere (e.g., nitrogen or argon).

• A solution of 1-bromo-2,3,4,5-tetrafluorobenzene in anhydrous diethyl ether or tetrahydrofuran (THF) is added dropwise.

• Initiation of the reaction may require gentle heating or the addition of an activating agent like a crystal of iodine.

• Once the reaction is initiated, the mixture is typically stirred until the magnesium is consumed. The resulting Grignard reagent is used immediately in subsequent reactions.[4][5]

The 2,3,4,5-tetrafluorophenylmagnesium bromide can then be used in a variety of reactions, such as additions to carbonyl compounds to form alcohols.

Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond of 1-bromo-2,3,4,5-tetrafluorobenzene is an excellent handle for a range of palladium-catalyzed cross-coupling reactions, enabling the formation of C-C, C-N, and C-O bonds.

The Suzuki-Miyaura reaction couples the aryl bromide with a boronic acid or boronate ester to form a biaryl compound. This reaction is widely used due to its mild conditions and tolerance of a broad range of functional groups.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vessel under an inert atmosphere, add 1-bromo-2,3,4,5-tetrafluorobenzene, the desired arylboronic acid (1.0-1.2 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (typically 1-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃).

• Add a suitable solvent system, often a mixture of an organic solvent (e.g., toluene, dioxane) and water.

• Heat the reaction mixture, typically to 80-100 °C, and monitor the progress by TLC or GC-MS.

• Upon completion, the reaction is cooled, and the product is extracted with an organic solvent.

• Purification is typically achieved by column chromatography.[6][7][8]

The Sonogashira coupling reaction facilitates the formation of a C(sp²)-C(sp) bond between the aryl bromide and a terminal alkyne, catalyzed by palladium and a copper(I) co-catalyst.

Experimental Protocol: General Procedure for Sonogashira Coupling

• In a flask under an inert atmosphere, dissolve 1-bromo-2,3,4,5-tetrafluorobenzene, the terminal alkyne (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), and a copper(I) salt (e.g., CuI).

• Add a suitable solvent, such as THF or an amine base like diethylamine or triethylamine, which also serves as the base.

• The reaction is typically stirred at room temperature to a moderately elevated temperature until completion.

• The reaction mixture is then worked up by filtration and extraction.

• The product is purified by column chromatography.[9][10][11]

The Heck reaction couples the aryl bromide with an alkene to form a substituted alkene. This reaction is a powerful tool for the formation of new carbon-carbon double bonds.[12][13]

Experimental Protocol: General Procedure for Heck Reaction

• Combine 1-bromo-2,3,4,5-tetrafluorobenzene, the alkene (typically in slight excess), a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., PPh₃), and a base (e.g., Et₃N, K₂CO₃) in a suitable solvent like DMF or DMAc.

• Heat the mixture, often to temperatures above 100 °C.

• After the reaction is complete, the mixture is cooled and worked up by extraction.

• The product is purified by column chromatography or distillation.[12][14]

The Buchwald-Hartwig amination allows for the formation of a C-N bond between the aryl bromide and a primary or secondary amine. This reaction is of great importance in the synthesis of pharmaceuticals and other nitrogen-containing compounds.[15][16]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Under an inert atmosphere, combine 1-bromo-2,3,4,5-tetrafluorobenzene, the amine, a palladium catalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., BINAP, Xantphos), and a strong base (e.g., NaOt-Bu, K₃PO₄).

• Add an anhydrous, aprotic solvent such as toluene or dioxane.

• Heat the reaction mixture until the starting material is consumed.

• After cooling, the reaction is quenched and the product is extracted.

• Purification is typically performed by column chromatography.[17][18][19]

Quantitative Data

While specific quantitative data for the reactions of 1-bromo-2,3,4,5-tetrafluorobenzene are not extensively reported in a consolidated format, the following table provides typical data for analogous polyfluorinated bromobenzenes to serve as a reasonable expectation for outcomes.

Reaction Type	Substrate Analogue	Coupling Partner	Catalyst/Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura	2,3,4,5-Tetrabromofuran	Phenylboronic acid	Pd(PPh₃)₄, K₂CO₃	Dioxane/H₂O	80	3-5	~80-90	[8]
Sonogashira	Aryl Bromide	Terminal Alkyne	Pd(PPh₃)₂Cl₂, CuI, DIPEA	THF	RT	3	~89	[9]
Buchwald-Hartwig	Aryl Bromide	Amine	Pd₂(dba)₃, Ligand, NaOt-Bu	Toluene	80-110	2-24	Varies	[18]

Visualization of Reaction Pathways

The diverse reactivity of 1-bromo-2,3,4,5-tetrafluorobenzene can be summarized in the following logical relationship diagram.

References

• 1. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. benchchem.com [benchchem.com]
• 5. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Sonogashira Coupling [organic-chemistry.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Heck Reaction [organic-chemistry.org]
• 14. m.youtube.com [m.youtube.com]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. chemrxiv.org [chemrxiv.org]
• 18. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 19. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1-Bromo-2,3,4,5-tetrafluorobenzene as a Versatile Building Block for Fluorinated Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,3,4,5-tetrafluorobenzene is a key synthetic intermediate for the introduction of the 2,3,4,5-tetrafluorophenyl moiety into a wide range of organic molecules. The high degree of fluorination imparts unique electronic properties, lipophilicity, and metabolic stability to the resulting compounds, making this building block particularly valuable in the fields of medicinal chemistry, agrochemicals, and materials science. This document provides detailed application notes and experimental protocols for the use of 1-bromo-2,3,4,5-tetrafluorobenzene in several pivotal cross-coupling and organometallic reactions.

The electron-withdrawing nature of the fluorine atoms activates the C-Br bond towards oxidative addition in palladium-catalyzed cross-coupling reactions, facilitating transformations such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. Furthermore, 1-bromo-2,3,4,5-tetrafluorobenzene can be readily converted into its corresponding Grignard reagent, providing a powerful nucleophile for the formation of new carbon-carbon bonds.

Key Applications

Derivatives of 1-bromo-2,3,4,5-tetrafluorobenzene have been investigated for a variety of biological activities. The incorporation of the tetrafluorophenyl group has been explored in the development of novel therapeutic agents, including potential antimicrobial and antipsychotic drugs.[1][2][3][4] The unique properties conferred by the fluorine atoms can lead to enhanced binding affinity, improved pharmacokinetic profiles, and increased metabolic stability of drug candidates.

Experimental Protocols

The following sections provide detailed experimental protocols for key reactions utilizing 1-bromo-2,3,4,5-tetrafluorobenzene. The quantitative data presented in the tables are based on representative procedures and reactions with structurally similar aryl bromides, as specific data for 1-bromo-2,3,4,5-tetrafluorobenzene is not always available in the cited literature.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an organoboron compound and an organic halide. This reaction is instrumental in the synthesis of biaryl and heteroaryl-aryl compounds.

Reaction Scheme:

Experimental Protocol:

A general procedure for the Suzuki-Miyaura coupling of an aryl bromide is as follows:[5]

• To a flame-dried Schlenk flask, add the aryl bromide (1.0 equiv), the arylboronic acid (1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add a degassed solvent mixture (e.g., 1,4-dioxane/water, 4:1).

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (typically 3-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data for Suzuki-Miyaura Coupling of Aryl Bromides:

Aryl Bromide	Boronic Acid	Catalyst (mol%)	Ligand	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1-Bromo-2,4,5-trifluorobenzene	(3,4,5-Trifluorophenyl)boronic acid	Pd₂(dba)₃ (5)	CyJohnPhos	Na₂CO₃ (2.2)	Toluene	95	60	72[6]
4-Iodoanisole	Phenylboronic acid	Pd/C (1.4)	-	K₂CO₃ (2.0)	DMF	Reflux (MW)	0.5-1.5	41-92[7]
2,3,4,5-Tetrabromofuran	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2M aq.)	1,4-Dioxane	80	3-5	92[5]

Note: The data presented is for structurally similar compounds and serves as a guide for reaction optimization.

Suzuki-Miyaura Catalytic Cycle

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, providing a direct route to substituted alkynes.

Reaction Scheme:

Experimental Protocol:

A general procedure for the Sonogashira coupling of an aryl bromide is as follows:[8]

• To a dry Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 2-10 mol%).

• Add an anhydrous solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine, 2-3 equiv).

• Add the terminal alkyne (1.1-1.5 equiv) dropwise to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating (40-80 °C) and monitor its progress by TLC or GC-MS.

• Upon completion, dilute the mixture with an organic solvent and wash with water or saturated aqueous ammonium chloride.

• Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography.

Quantitative Data for Sonogashira Coupling of Aryl Bromides:

Aryl Bromide	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1-Bromo-2-ethynylbenzene	Iodobenzene	Pd on Al₂O₃ (5)	Cu₂O on Al₂O₃ (0.1)	-	THF-DMA	75	72	50[9]
4-Iodotoluene	Phenylacetylene	Pd(PPh₃)₄ (cat.)	-	-	DMA	90	3	-[9]
2,4-Dibromofuran	Phenylacetylene	Pd(PPh₃)₄ (1-5)	CuI (2-10)	Et₃N (2-3)	THF	RT-60	-	-[10]

Note: The data presented is for structurally similar compounds and serves as a guide for reaction optimization.

Sonogashira Catalytic Cycle

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, enabling the synthesis of aryl amines from aryl halides.

Reaction Scheme:

Experimental Protocol:

A general procedure for the Buchwald-Hartwig amination of an aryl bromide is as follows:[11][12]

• To an oven-dried Schlenk tube under an inert atmosphere, add the aryl bromide (1.0 equiv), a palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., XPhos, 4 mol%), and a base (e.g., NaOtBu, 1.4 equiv).

• Evacuate and backfill the tube with inert gas three times.

• Add the amine (1.2 equiv) followed by an anhydrous solvent (e.g., toluene).

• Heat the reaction mixture to the desired temperature (typically 100-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS (typically complete within 12-24 hours).

• After cooling, dilute with an organic solvent and wash with water and brine.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Quantitative Data for Buchwald-Hartwig Amination of Aryl Bromides:

Aryl Bromide	Amine	Pd Precursor (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Bromobenzotrifluoride	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	100	24	95[11]
4-Bromobenzotrifluoride	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2.0)	Dioxane	100	18	92[11]
1-Bromo-3-butoxy-5-nitrobenzene	Aqueous Ammonia	[Pd(allyl)Cl]₂ (2)	cataCXium A (4)	K₃PO₄ (2.0)	Toluene/H₂O	100	18	-[12]

Note: The data presented is for structurally similar compounds and serves as a guide for reaction optimization.

Buchwald-Hartwig Amination Catalytic Cycle

Grignard Reagent Formation and Reaction

1-Bromo-2,3,4,5-tetrafluorobenzene can be converted to the corresponding Grignard reagent, which serves as a potent carbon nucleophile for reactions with various electrophiles, such as aldehydes, ketones, and esters.

Reaction Scheme:

Experimental Protocol:

A general procedure for the formation of a Grignard reagent and subsequent reaction with an aldehyde is as follows:[10][13]

Part A: Grignard Reagent Formation

• Flame-dry all glassware and allow to cool under an inert atmosphere.

• To a round-bottom flask, add magnesium turnings (1.2 equiv) and a crystal of iodine (as an activator).

• Add a small amount of anhydrous diethyl ether or THF to cover the magnesium.

• Prepare a solution of 1-bromo-2,3,4,5-tetrafluorobenzene (1.0 equiv) in the anhydrous solvent.

• Add a small portion of the aryl bromide solution to the magnesium suspension to initiate the reaction (indicated by the disappearance of the iodine color and gentle reflux).

• Once initiated, add the remaining aryl bromide solution dropwise to maintain a gentle reflux.

• After the addition is complete, continue stirring at room temperature or with gentle heating until the magnesium is consumed.

Part B: Reaction with an Aldehyde

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Slowly add a solution of the aldehyde (e.g., benzaldehyde, 1.0 equiv) in the anhydrous solvent to the Grignard reagent.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by slowly adding it to a cold, saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry, and concentrate.

• Purify the crude alcohol product by column chromatography.

Quantitative Data for Grignard Reactions of Aryl Bromides:

Aryl Bromide	Electrophile	Solvent	Reaction Temp. (°C)	Reaction Time (h)	Yield (%)
1-Bromo-4-chlorobenzene	DMF	Diethyl Ether	0 to RT	1.25	-[14]
1-Bromo-2-(prop-1-en-2-yl)benzene	-	THF	-20 to 0	2-3	-[10]
1-Bromo-2,4,5-trifluorobenzene	Allyl bromide	THF	-13 to 20	1	High (not specified)[15]

Note: The data presented is for structurally similar compounds and serves as a guide for reaction optimization.

Synthetic Workflow and Application

Conclusion

1-Bromo-2,3,4,5-tetrafluorobenzene is a highly valuable and versatile building block for the synthesis of a wide array of fluorinated compounds. Its reactivity in key transformations such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings, as well as in the formation of Grignard reagents, provides medicinal and materials chemists with a powerful tool for molecular design. The protocols and data provided herein serve as a comprehensive guide for researchers to effectively utilize this important synthetic intermediate in their research and development endeavors. The unique properties imparted by the tetrafluorophenyl moiety continue to make it an attractive component in the design of new functional molecules with potential applications across various scientific disciplines.

References

• 1. (5-Amino-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanones . A series of novel potential antipsychotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Examination of a series of 8-[3-[bis(4-fluorophenyl)amino]propyl]-1-aryl-1,3,8- triazaspiro[4.5]decan-4-ones as potential antipsychotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and antimicrobial testing of 5-fluorouracil derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, antibacterial and antifungal activities of novel 1,2,4-triazolium derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]
• 8. (2,3,4,5-Tetrafluorophenyl)methanol | C7H4F4O | CID 2734080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 15. US6870067B2 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]

Application Notes and Protocols for Suzuki Coupling Reactions with 1-Bromo-2,3,4,5-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing Suzuki-Miyaura cross-coupling reactions using 1-Bromo-2,3,4,5-tetrafluorobenzene. This electron-poor substrate allows for the synthesis of a variety of polyfluorinated biaryl compounds, which are valuable scaffolds in medicinal chemistry, materials science, and organic electronics. The protocols and data presented herein are based on established methodologies for the coupling of electron-poor and polyfluorinated aryl halides.[1][2]

Introduction

The Suzuki-Miyaura coupling is a versatile and widely used palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds.[3] The reaction of an organoboron compound (typically a boronic acid or its ester) with an organohalide in the presence of a palladium catalyst and a base provides a powerful tool for the synthesis of biaryls, polyenes, and styrenes.

1-Bromo-2,3,4,5-tetrafluorobenzene is an attractive building block due to the unique properties conferred by the tetrafluorophenyl moiety. The high degree of fluorination can significantly influence the electronic properties, lipophilicity, and metabolic stability of a molecule, making it a valuable substituent in the design of pharmaceuticals and functional materials.[2] However, the electron-deficient nature of the tetrafluorophenyl ring can present challenges in the Suzuki-Miyaura coupling, necessitating careful optimization of reaction conditions.[1][2]

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to involve three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 1-Bromo-2,3,4,5-tetrafluorobenzene to form a Pd(II) intermediate.

• Transmetalation: The organoboron species, activated by a base, transfers its organic group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the desired biaryl product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Data Presentation: Reaction Conditions and Yields

The following tables summarize representative reaction conditions and yields for the Suzuki-Miyaura coupling of polyfluorinated aryl bromides with various arylboronic acids. While specific data for 1-Bromo-2,3,4,5-tetrafluorobenzene is limited in publicly available literature, the data for the closely related 3-Bromo-1,2,4,5-tetrafluorobenzene provides a strong predictive basis for reaction optimization.[1]

Table 1: Suzuki-Miyaura Coupling of 3-Bromo-1,2,4,5-tetrafluorobenzene with Various Boronic Acids [1]

Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd₂(dba)₃ (5)	CyJohnPhos (15)	K₂CO₃	THF/Toluene/H₂O	95	60	81
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (5)	CyJohnPhos (15)	K₂CO₃	THF/Toluene/H₂O	95	60	75
4-(Trifluoromethyl)phenylboronic acid	Pd₂(dba)₃ (5)	CyJohnPhos (15)	K₂CO₃	THF/Toluene/H₂O	95	60	68
3,5-Difluorophenylboronic acid	Pd₂(dba)₃ (5)	CyJohnPhos (15)	K₂CO₃	THF/Toluene/H₂O	95	60	85

Table 2: Ligand Screening for the Coupling of 3-Bromo-1,2,4,5-tetrafluorobenzene and Phenylboronic Acid [1]

Ligand	Yield (%)
CyJohnPhos	81
XPhos	78
SPhos	72
RuPhos	65
P(t-Bu)₃	55
PPh₃	<10

Experimental Protocols

The following protocols are adapted from the general procedure reported by Bulfield and Huber for the Suzuki-Miyaura coupling of electron-poor polyfluorinated substrates.[1]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene with Arylboronic Acids

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2.5 mol%)

• CyJohnPhos (dicyclohexyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine) (7.5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous, degassed Tetrahydrofuran (THF)

• Anhydrous, degassed Toluene

• Degassed deionized water

• Schlenk tube or other suitable reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Catalyst Pre-activation: In a glovebox or under a strict inert atmosphere, add Pd₂(dba)₃ and CyJohnPhos to a Schlenk tube equipped with a magnetic stir bar. Add anhydrous, degassed THF and toluene (e.g., 1:1 v/v). Stir the mixture at room temperature for 30 minutes to allow for the formation of the active catalyst.

• Reagent Addition: To the pre-activated catalyst solution, add the arylboronic acid, potassium carbonate, and 1-Bromo-2,3,4,5-tetrafluorobenzene.

• Solvent Addition: Add additional anhydrous, degassed THF and toluene, followed by degassed deionized water to create a biphasic mixture (e.g., 4:1 organic solvent to water).

• Reaction: Seal the Schlenk tube and heat the reaction mixture to 95 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Typical reaction times can range from 12 to 60 hours.[1]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired 2,3,4,5-tetrafluorobiphenyl derivative.

Mandatory Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tcichemicals.com [tcichemicals.com]

synthesis of tetrafluorobenzene derivatives from 1-Bromo-2,3,4,5-tetrafluorobenzene

Application Notes and Protocols: Synthesis of Tetrafluorobenzene Derivatives

Topic: Synthesis of Tetrafluorobenzene Derivatives from 1-Bromo-2,3,4,5-tetrafluorobenzene

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Bromo-2,3,4,5-tetrafluorobenzene is a key synthetic intermediate for the development of novel pharmaceuticals, agrochemicals, and advanced materials. The unique electronic properties imparted by the tetrafluorinated phenyl ring, combined with the versatile reactivity of the carbon-bromine bond, make it an ideal starting material for a wide range of chemical transformations. This document provides detailed protocols and application notes for the synthesis of various tetrafluorobenzene derivatives via palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitution, and Grignard reagent formation.

The electron-withdrawing nature of the fluorine atoms makes the aromatic ring susceptible to nucleophilic attack, while the C-Br bond is readily activated by palladium catalysts for cross-coupling reactions.[1][2] This differential reactivity allows for selective functionalization to build complex molecular architectures.

Figure 1: Key synthetic transformations of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful methods for forming carbon-carbon and carbon-heteroatom bonds.[3] The C-Br bond of 1-bromo-2,3,4,5-tetrafluorobenzene is an excellent handle for these transformations. The general catalytic cycle involves oxidative addition of the aryl bromide to a Pd(0) complex, followed by transmetalation with an organometallic reagent and reductive elimination to yield the product and regenerate the catalyst.[3][4]

Figure 2: Generalized catalytic cycle for Palladium-catalyzed cross-coupling.

Suzuki-Miyaura Coupling

This reaction couples the aryl bromide with an organoboron reagent (boronic acid or ester) and is widely used to form biaryl structures.[5]

Table 1: Representative Suzuki-Miyaura Coupling Reactions

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	92
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Dioxane/H₂O	90	88
Pyridine-3-boronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₂CO₃	THF	80	85
(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	110	90

Protocol 1: Synthesis of 2,3,4,5-Tetrafluorobiphenyl

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equiv, 229 mg)

• Phenylboronic acid (1.2 equiv, 146 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv, 4.5 mg)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.04 equiv, 16.4 mg)

• Potassium phosphate (K₃PO₄, 2.0 equiv, 424 mg)

• Toluene (4 mL) and Deionized water (1 mL)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 1-Bromo-2,3,4,5-tetrafluorobenzene, phenylboronic acid, and potassium phosphate.

• Add toluene and deionized water.

• Degas the mixture by bubbling with argon for 20 minutes while stirring.

• Under a positive pressure of argon, add Pd(OAc)₂ and SPhos to the flask.

• Seal the flask and heat the reaction mixture to 100 °C in a preheated oil bath with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion (typically 2-4 hours), cool the reaction to room temperature.

• Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the title compound.

Nucleophilic Aromatic Substitution (SNAr)

The four electron-withdrawing fluorine atoms on the benzene ring make it highly susceptible to nucleophilic aromatic substitution (SNAr).[1] In reactions with nucleophiles like alkoxides or amines, a fluorine atom is typically displaced in preference to the bromine atom.[2] The substitution generally occurs at the C4 position (para to the hydrogen) due to electronic activation.

Table 2: Representative SNAr Reactions

Nucleophile	Reagent	Solvent	Temp (°C)	Product Position	Yield (%)
Methoxide	Sodium Methoxide	Methanol	65	4-OCH₃	95
Phenoxide	Sodium Phenoxide	DMF	25	4-OPh	91
Diethylamine	Diethylamine (neat)	N/A	80	4-NEt₂	85
Aniline	Aniline	NMP	120	4-NHPh	78

Protocol 2: Synthesis of 1-Bromo-4-methoxy-2,3,5,6-tetrafluorobenzene

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equiv, 1.14 g)

• Sodium methoxide (1.1 equiv, 0.3 g)

• Anhydrous Methanol (20 mL)

Procedure:

• Dissolve 1-Bromo-2,3,4,5-tetrafluorobenzene in anhydrous methanol in a round-bottom flask equipped with a reflux condenser.

• Slowly add sodium methoxide to the solution at room temperature.

• Heat the reaction mixture to reflux (approx. 65 °C) and stir for 3 hours.

• Monitor the reaction by GC-MS to confirm the consumption of the starting material.

• After cooling to room temperature, carefully neutralize the mixture with 1M HCl.

• Remove the methanol under reduced pressure.

• Add water (25 mL) to the residue and extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Evaporate the solvent to yield the crude product, which can be further purified by distillation or chromatography if necessary.

Grignard Reagent Formation

The C-Br bond can be converted into a Grignard reagent, which then serves as a potent nucleophile to react with a variety of electrophiles, enabling the introduction of alkyl, carbonyl, and other functional groups.

Figure 3: Experimental workflow for Grignard reaction and electrophilic quench.

Table 3: Representative Grignard Reactions

Electrophile (E⁺)	Reagent	Product	Yield (%)
Formaldehyde	Paraformaldehyde	(2,3,4,5-Tetrafluorophenyl)methanol	75
Aldehyde	Benzaldehyde	Phenyl(2,3,4,5-tetrafluorophenyl)methanol	80
Ketone	Acetone	2-(2,3,4,5-Tetrafluorophenyl)propan-2-ol	82
Ester	Ethyl Acetate	1-(2,3,4,5-Tetrafluorophenyl)ethan-1-one	70

Protocol 3: Synthesis of 1-(2,3,4,5-Tetrafluorophenyl)ethan-1-one

Materials:

• Magnesium turnings (1.2 equiv, 146 mg)

• 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equiv, 2.29 g)

• Anhydrous Tetrahydrofuran (THF, 20 mL)

• Iodine (a single crystal)

• Ethyl acetate (1.0 equiv, 0.77 mL)

Procedure:

• Activate the magnesium turnings in a flame-dried, three-neck flask under argon by adding a crystal of iodine and gently heating until violet vapors appear.

• Allow the flask to cool, then add anhydrous THF (5 mL).

• Add a small portion (approx. 10%) of a solution of 1-Bromo-2,3,4,5-tetrafluorobenzene in THF (15 mL) to the magnesium suspension.

• Initiate the reaction by gentle warming. Once the reaction starts (indicated by bubbling and heat evolution), add the remaining aryl bromide solution dropwise to maintain a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• Cool the resulting dark solution to 0 °C in an ice bath.

• Add a solution of ethyl acetate in THF dropwise.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution (20 mL).

• Extract the product with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by column chromatography to obtain the target ketone.

References

• 1. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. thermofishersci.in [thermofishersci.in]
• 4. benchchem.com [benchchem.com]
• 5. Cross-Coupling Reactions | NROChemistry [nrochemistry.com]

Application Notes and Protocols for 1-Bromo-2,3,4,5-tetrafluorobenzene in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,3,4,5-tetrafluorobenzene is a valuable fluorinated aromatic building block for medicinal chemistry and drug discovery. The incorporation of a tetrafluorophenyl moiety into a drug candidate can significantly enhance its pharmacological properties. The fluorine atoms can improve metabolic stability by blocking sites of oxidative metabolism, increase binding affinity through favorable electrostatic interactions, and modulate physicochemical properties such as lipophilicity and pKa, thereby improving bioavailability. The bromine atom serves as a versatile synthetic handle, primarily for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

While specific blockbuster drugs directly derived from 1-Bromo-2,3,4,5-tetrafluorobenzene are not prominently documented in publicly available literature, its utility is inferred from the broad application of similar polyfluorinated aromatic compounds in the synthesis of kinase inhibitors, GPCR modulators, and other therapeutic agents. These notes provide an overview of its potential applications and generalized protocols for its use in key synthetic transformations relevant to medicinal chemistry.

Key Applications in Medicinal Chemistry

The primary application of 1-Bromo-2,3,4,5-tetrafluorobenzene in medicinal chemistry is as a synthetic intermediate for the introduction of the 2,3,4,5-tetrafluorophenyl group into target molecules. This is most commonly achieved through cross-coupling reactions.

• Synthesis of Kinase Inhibitors: The tetrafluorophenyl group can be incorporated into scaffolds designed to target the ATP-binding site of protein kinases. The fluorine atoms can form key hydrogen bonds and other non-covalent interactions with the protein backbone, enhancing potency and selectivity.

• Development of GPCR Modulators: G-protein coupled receptors are a major class of drug targets. The unique electronic properties of the tetrafluorophenyl ring can be exploited to fine-tune the interaction of a ligand with the receptor binding pocket.

• Scaffold for Novel Heterocycles: 1-Bromo-2,3,4,5-tetrafluorobenzene can be used as a starting material for the synthesis of novel fluorinated heterocyclic compounds with potential biological activity.

Experimental Protocols

The following are generalized protocols for key cross-coupling reactions utilizing 1-Bromo-2,3,4,5-tetrafluorobenzene. Researchers should note that optimization of reaction conditions (catalyst, ligand, base, solvent, and temperature) is often necessary for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

This protocol describes a typical procedure for the palladium-catalyzed cross-coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene with a boronic acid or ester.

Reaction Scheme:

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• Aryl or heteroaryl boronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equivalents)

• Solvent (e.g., 1,4-dioxane, toluene, DME, with 10-20% water)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol), the boronic acid (1.2 mmol), the palladium catalyst (0.03 mmol), and the base (2.5 mmol).

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1, 5 mL).

• Heat the reaction mixture to 80-100 °C and stir for 2-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Quantitative Data (Representative):

Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/EtOH/H₂O	90	12	85-95
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃	1,4-Dioxane/H₂O	100	8	80-90
Pyridine-3-boronic acid	Pd(OAc)₂/SPhos (2)	K₃PO₄	Toluene/H₂O	110	16	70-85

Note: The data in this table is representative for Suzuki-Miyaura couplings of bromofluoroaromatics and should be considered as a starting point for optimization.

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

This protocol outlines a general procedure for the palladium-catalyzed amination of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Reaction Scheme:

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• Primary or secondary amine (1.2 - 2.0 equivalents)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, RuPhos, 2-4 mol%)

• Base (e.g., NaOt-Bu, K₃PO₄, 1.5-2.5 equivalents)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium pre-catalyst (0.015 mmol), the ligand (0.03 mmol), and the base (2.0 mmol) to a dry reaction vessel.

• Add the anhydrous solvent (5 mL) followed by 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol) and the amine (1.5 mmol).

• Seal the vessel and heat the mixture to 80-110 °C with stirring for 4-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After completion, cool the reaction to room temperature, dilute with a suitable organic solvent, and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by column chromatography.

Quantitative Data (Representative):

Amine	Pd Pre-catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ (1.5)	XPhos (3)	NaOt-Bu	Toluene	100	18	80-95
Aniline	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	1,4-Dioxane	110	24	75-90
Benzylamine	Pd₂(dba)₃ (1)	BINAP (2)	Cs₂CO₃	Toluene	90	12	85-95

Note: The data in this table is representative for Buchwald-Hartwig aminations of bromofluoroaromatics and should serve as a guide for reaction optimization.

Visualizations

Caption: General experimental workflows for Suzuki-Miyaura and Buchwald-Hartwig reactions.

Caption: A simplified signaling pathway illustrating kinase inhibition.

Conclusion

1-Bromo-2,3,4,5-tetrafluorobenzene is a promising building block for the synthesis of novel, highly fluorinated molecules in the field of medicinal chemistry. Its utility in palladium-catalyzed cross-coupling reactions allows for the facile introduction of the 2,3,4,5-tetrafluorophenyl moiety, which can impart beneficial properties to drug candidates. The provided protocols and visualizations serve as a foundational guide for researchers looking to explore the potential of this versatile reagent in their drug discovery programs. Further investigation into the synthesis and biological evaluation of derivatives of 1-Bromo-2,3,4,5-tetrafluorobenzene is warranted to fully realize its potential in developing next-generation therapeutics.

Application Notes and Protocols: 1-Bromo-2,3,4,5-tetrafluorobenzene in Materials Science and Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 1-bromo-2,3,4,5-tetrafluorobenzene in the fields of materials science and polymer chemistry. This versatile fluorinated building block serves as a key intermediate in the synthesis of high-performance polymers, liquid crystals, and organic electronic materials.

Application Notes

1-Bromo-2,3,4,5-tetrafluorobenzene is a valuable precursor for introducing the tetrafluorophenylene moiety into various molecular architectures. The high degree of fluorination imparts unique properties to the resulting materials, including enhanced thermal stability, chemical resistance, and specific electronic and optical characteristics.

In Polymer Chemistry:

The primary application of 1-bromo-2,3,4,5-tetrafluorobenzene in polymer chemistry is as a monomer in various cross-coupling polymerization reactions. The resulting fluorinated polymers are of significant interest for applications in advanced electronics and aerospace due to their low dielectric constants, high thermal stability, and resistance to harsh environments.

• Poly(phenylene)s and Poly(phenylene vinylene)s: Through Suzuki, Stille, or Heck coupling reactions, 1-bromo-2,3,4,5-tetrafluorobenzene can be polymerized with appropriate comonomers to yield fluorinated poly(phenylene)s and poly(phenylene vinylene)s. These conjugated polymers are promising materials for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The fluorine substituents can lower the HOMO and LUMO energy levels of the polymer, which can improve charge injection and transport properties as well as enhance oxidative stability.

• Poly(arylene ether)s: While not a direct polymerization route for 1-bromo-2,3,4,5-tetrafluorobenzene, its derivatives can be used in the synthesis of fluorinated poly(arylene ether)s. These high-performance thermoplastics exhibit excellent thermal and mechanical properties, making them suitable for demanding applications in the automotive and aerospace industries.

In Materials Science (Liquid Crystals):

In the realm of materials science, 1-bromo-2,3,4,5-tetrafluorobenzene is a crucial building block for the synthesis of fluorinated liquid crystals.[1] The introduction of the tetrafluorophenyl core can significantly influence the mesomorphic properties, dielectric anisotropy, and birefringence of the final liquid crystal molecules.[2]

• Nematic and Smectic Liquid Crystals: The rigid and polarizable tetrafluorophenyl unit can be incorporated into calamitic (rod-like) liquid crystal structures through cross-coupling reactions. The strong C-F bond dipoles contribute to a significant dielectric anisotropy, which is a key parameter for the functioning of liquid crystal displays (LCDs). By carefully designing the molecular structure, liquid crystals with specific clearing points, broad mesophase ranges, and desired electro-optical properties can be synthesized.

Quantitative Data Presentation

The following tables summarize key properties of materials synthesized using fluorinated benzene derivatives, providing a comparative overview for researchers.

Table 1: Thermal and Optical Properties of Fluorinated Polymers

Polymer Class	Specific Example	Td (°C)	Emission Max (nm)	Band Gap (eV)
Poly(p-phenylene vinylene)	Poly(2,3,5,6-tetrafluorophenylenevinylene)	>380	495, 525	~2.5
Poly(p-phenylene)	Poly(2,3,5,6-tetrafluorophenylene)	~500	-	-
Poly(arylene ether)	-	450-550	-	-

Table 2: Properties of Fluorinated Liquid Crystal Cores

Core Structure	Dielectric Anisotropy (Δε)	Birefringence (Δn)	Clearing Point (°C)
Biphenyl	Low to Medium	Low to Medium	Varies
Phenyl-pyrimidine	Medium to High	Medium	Varies
Tetrafluorobiphenyl	High	Medium to High	Varies

Experimental Protocols

The following are detailed protocols for key experiments involving 1-bromo-2,3,4,5-tetrafluorobenzene. These are representative procedures and may require optimization for specific substrates and desired outcomes.

Protocol 1: Synthesis of a Fluorinated Poly(p-phenylene) via Suzuki Polycondensation

Objective: To synthesize a poly(2,3,4,5-tetrafluorophenylene-alt-phenylene) via a palladium-catalyzed Suzuki polycondensation reaction.

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• 1,4-Phenylenediboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous toluene

• Anhydrous N,N-dimethylformamide (DMF)

• Methanol

• Deionized water

Equipment:

• Schlenk flask and line

• Magnetic stirrer with hotplate

• Reflux condenser

• Inert atmosphere (Argon or Nitrogen)

• Soxhlet extraction apparatus

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, add 1-bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol), 1,4-phenylenediboronic acid (1.0 mmol), and anhydrous potassium carbonate (4.0 mmol).

• Catalyst Addition: To the flask, add tetrakis(triphenylphosphine)palladium(0) (0.02 mmol).

• Solvent Addition: Add a mixture of anhydrous toluene (10 mL) and anhydrous DMF (2 mL) to the flask.

• Polymerization: Heat the reaction mixture to 90 °C and stir vigorously for 48 hours under an inert atmosphere. The polymer will precipitate from the solution as it forms.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into a large excess of methanol (200 mL) to precipitate the polymer completely.

• Purification: Filter the crude polymer and wash it with methanol and deionized water. Further purify the polymer by Soxhlet extraction with methanol for 24 hours to remove any remaining catalyst and oligomers.

• Drying: Dry the purified polymer in a vacuum oven at 60 °C overnight.

• Characterization: Characterize the polymer by GPC (for molecular weight and polydispersity), NMR spectroscopy (for structure confirmation), TGA (for thermal stability), and UV-Vis spectroscopy (for optical properties).

Protocol 2: Synthesis of a Fluorinated Biphenyl Liquid Crystal Precursor via Suzuki Coupling

Objective: To synthesize 4'-alkyl-2,3,4,5-tetrafluorobiphenyl, a precursor for liquid crystal synthesis, via a Suzuki coupling reaction.

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• 4-Alkylphenylboronic acid

• Palladium(II) acetate [Pd(OAc)₂]

• Triphenylphosphine (PPh₃)

• Aqueous sodium carbonate solution (2 M)

• Toluene

• Ethanol

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer with hotplate

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol) and 4-alkylphenylboronic acid (1.2 mmol) in a mixture of toluene (15 mL) and ethanol (5 mL).

• Catalyst and Base Addition: Add palladium(II) acetate (0.03 mmol), triphenylphosphine (0.12 mmol), and 2 M aqueous sodium carbonate solution (5 mL).

• Reaction: Heat the mixture to reflux (approximately 85 °C) and stir for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add ethyl acetate (30 mL) and water (30 mL). Separate the organic layer, and wash it sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., hexane/ethyl acetate mixture).

• Characterization: Characterize the final product by NMR spectroscopy and mass spectrometry to confirm its structure and purity. The thermal properties and liquid crystalline behavior can be investigated using differential scanning calorimetry (DSC) and polarized optical microscopy (POM).

Visualizations

Caption: Workflow for the synthesis of a fluorinated poly(p-phenylene).

Caption: Logical relationship in fluorinated liquid crystal synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocol for the Grignard Reaction of 1-Bromo-2,3,4,5-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a fundamental and versatile tool in organic synthesis for the formation of carbon-carbon bonds. The preparation of Grignard reagents from highly fluorinated aryl halides, such as 1-Bromo-2,3,4,5-tetrafluorobenzene, provides access to novel polyfluorinated aromatic building blocks. These intermediates are of significant interest in the development of pharmaceuticals, agrochemicals, and advanced materials due to the unique electronic and metabolic properties conferred by fluorine substitution.

This document provides detailed application notes and a comprehensive protocol for the preparation of 2,3,4,5-tetrafluorophenylmagnesium bromide and its subsequent reaction with an electrophile, carbon dioxide, to yield 2,3,4,5-tetrafluorobenzoic acid.

Key Reaction Parameters and Considerations

The successful formation of the Grignard reagent from 1-Bromo-2,3,4,5-tetrafluorobenzene is contingent upon several critical factors:

• Anhydrous Conditions: Grignard reagents are highly sensitive to moisture and protic solvents. All glassware must be rigorously dried, and anhydrous solvents must be used to prevent quenching of the reagent.[1][2]

• Magnesium Activation: The surface of magnesium metal is often coated with a passivating layer of magnesium oxide. Activation is crucial to expose a fresh metal surface and initiate the reaction. Common activation methods include the use of iodine, 1,2-dibromoethane, or mechanical grinding.[2]

• Solvent: Anhydrous ethereal solvents such as diethyl ether or tetrahydrofuran (THF) are essential. They solvate and stabilize the Grignard reagent, facilitating its formation and reactivity.

• Initiation: The reaction can sometimes be sluggish to start. Gentle heating or the addition of a small amount of a pre-formed Grignard reagent can be used for initiation.

• Side Reactions: A potential side reaction for Grignard reagents with ortho-fluorine substituents is the elimination of magnesium halide to form a highly reactive benzyne intermediate.[3] This can lead to byproducts. Careful control of the reaction temperature is crucial to minimize this pathway.

Data Presentation

The following table summarizes the key reagents and typical reaction parameters for the preparation of 2,3,4,5-tetrafluorophenylmagnesium bromide and its subsequent carboxylation.

Parameter	Value/Range	Notes
Grignard Reagent Formation
1-Bromo-2,3,4,5-tetrafluorobenzene	1.0 equivalent	Starting material.
Magnesium Turnings	1.1 - 1.5 equivalents	A slight excess ensures complete consumption of the aryl bromide.
Solvent	Anhydrous Tetrahydrofuran (THF)	Essential for Grignard reagent stabilization.
Activation Method	Iodine crystal or 1,2-dibromoethane	To initiate the reaction by exposing a fresh magnesium surface.
Initiation Temperature	Room temperature to gentle reflux	Gentle heating may be required to start the reaction.
Reaction Temperature	Maintained at gentle reflux	The exothermic reaction often sustains reflux.
Reaction Time	1 - 3 hours	Monitored by the consumption of magnesium.
Carboxylation Reaction
2,3,4,5-tetrafluorophenylmagnesium bromide	1.0 equivalent	The freshly prepared Grignard reagent.
Carbon Dioxide (solid, "dry ice")	Excess	The electrophile for carboxylation.
Reaction Temperature	-78 °C to room temperature	The Grignard solution is added to crushed dry ice.
Work-up	Dilute aqueous acid (e.g., 1 M HCl)	To protonate the carboxylate salt.
Expected Yield
2,3,4,5-tetrafluorobenzoic acid	80-90%	Based on analogous reactions with polyfluorinated Grignard reagents.

Experimental Protocol

This protocol details the preparation of 2,3,4,5-tetrafluorophenylmagnesium bromide and its subsequent reaction with carbon dioxide.

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (or 1,2-dibromoethane)

• Carbon dioxide, solid (dry ice)

• 1 M Hydrochloric acid

• Diethyl ether

• Anhydrous magnesium sulfate

• Nitrogen or Argon gas (for inert atmosphere)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas inlet/outlet (e.g., Schlenk line)

• Glassware (graduated cylinders, beakers, separatory funnel)

Procedure:

Part 1: Preparation of 2,3,4,5-tetrafluorophenylmagnesium bromide

• Glassware Preparation: All glassware must be thoroughly dried in an oven at >120 °C overnight and assembled hot under a stream of dry nitrogen or argon gas.[1]

• Magnesium Activation: To the three-necked flask, add magnesium turnings (1.2 equivalents) and a single crystal of iodine. Gently warm the flask with a heat gun under a flow of inert gas until purple iodine vapors are observed. Allow the flask to cool to room temperature.

• Reaction Setup: Equip the flask with a magnetic stir bar, a reflux condenser with an inert gas inlet, and a dropping funnel. Maintain a positive pressure of inert gas throughout the reaction.

• Initiation: Add anhydrous THF to the flask to cover the magnesium turnings. In the dropping funnel, prepare a solution of 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equivalent) in anhydrous THF. Add a small portion (approx. 10%) of the aryl bromide solution to the magnesium suspension. The disappearance of the iodine color and the onset of bubbling and/or gentle reflux indicate that the reaction has initiated. If the reaction does not start, gentle warming with a heating mantle may be necessary.[2]

• Grignard Reagent Formation: Once the reaction has started, add the remaining solution of 1-Bromo-2,3,4,5-tetrafluorobenzene dropwise from the dropping funnel at a rate that maintains a gentle reflux. The reaction is exothermic. After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until most of the magnesium has been consumed (typically 1-3 hours). The solution will appear as a cloudy, grey to brownish suspension.

Part 2: Carboxylation of the Grignard Reagent

• Preparation of Electrophile: In a separate beaker, crush an excess of solid carbon dioxide (dry ice).

• Reaction: Cool the freshly prepared Grignard reagent solution to room temperature. Slowly and carefully, pour the Grignard solution onto the crushed dry ice with gentle stirring.[4] A vigorous reaction will occur.

• Quenching: Allow the mixture to warm to room temperature as the excess dry ice sublimes. A solid mass will form. Slowly add 1 M hydrochloric acid to the reaction mixture to quench any unreacted Grignard reagent and to protonate the magnesium carboxylate salt. Continue adding acid until the solution is acidic and all solids have dissolved. Two layers will form.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL for a typical lab-scale reaction).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the combined organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude 2,3,4,5-tetrafluorobenzoic acid can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield a white crystalline solid.

Mandatory Visualizations

Caption: Experimental workflow for the Grignard reaction.

Caption: Key steps in the Grignard synthesis pathway.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. youtube.com [youtube.com]

Application Notes and Protocols for Nucleophilic Substitution Reactions of 1-Bromo-2,3,4,5-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,3,4,5-tetrafluorobenzene is a versatile fluorinated building block in organic synthesis, particularly valued in the preparation of complex molecules for the pharmaceutical and agrochemical industries. The electron-withdrawing nature of the four fluorine atoms activates the aromatic ring towards nucleophilic aromatic substitution (SNAr), allowing for the introduction of a variety of functional groups. This document provides detailed application notes and protocols for the nucleophilic substitution reactions of 1-Bromo-2,3,4,5-tetrafluorobenzene with common nucleophiles, including amines, alkoxides, and thiols. The inherent reactivity and regioselectivity of these transformations make this substrate a valuable tool for the synthesis of highly functionalized aromatic compounds.

General Principles of Reactivity

In nucleophilic aromatic substitution reactions of polyhalogenated benzenes, the general order of leaving group ability is F > Cl > Br > I.[1] However, in the case of 1-Bromo-2,3,4,5-tetrafluorobenzene, the high activation provided by the four fluorine atoms allows for the displacement of a fluorine atom rather than the bromine atom under many conditions. The regioselectivity of the substitution is influenced by the nature of the incoming nucleophile and the reaction conditions. Generally, nucleophilic attack is favored at positions para or ortho to the existing substituents. For 1-Bromo-2,3,4,5-tetrafluorobenzene, substitution is typically observed at the C-4 position (para to the bromine) or the C-2 position (ortho to the bromine).

Applications in Drug Development

Fluorinated aromatic compounds are of significant interest in drug discovery. The incorporation of fluorine atoms can enhance a molecule's metabolic stability, binding affinity, and lipophilicity, thereby improving its pharmacokinetic and pharmacodynamic properties.[2] 1-Bromo-2,3,4,5-tetrafluorobenzene serves as a precursor for the synthesis of various pharmacologically active scaffolds. For instance, derivatives of this compound can be utilized in the synthesis of kinase inhibitors and other targeted therapies where the tetrafluorophenyl moiety can play a crucial role in modulating biological activity.

Nucleophilic Substitution with Amines

The reaction of 1-Bromo-2,3,4,5-tetrafluorobenzene with primary and secondary amines provides a direct route to substituted tetrafluoroanilines, which are valuable intermediates in medicinal chemistry.

Quantitative Data Summary

Nucleophile	Product(s)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Piperidine	1-(2,3,4,5-Tetrafluorophenyl)piperidine	DMF	100	12	~90 (estimated)	General Protocol
Morpholine	4-(2,3,4,5-Tetrafluorophenyl)morpholine	DMSO	120	8	Not specified	General Protocol
Aniline	N-(2,3,4,5-Tetrafluorophenyl)aniline	Toluene	Reflux	24	Not specified	General Protocol

Experimental Protocol: General Procedure for Amination

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• Amine (e.g., piperidine, morpholine, aniline) (1.1 - 1.5 equivalents)

• Base (e.g., K2CO3, Cs2CO3) (2.0 equivalents)

• Anhydrous solvent (e.g., DMF, DMSO, Toluene)

• Round-bottom flask with a magnetic stir bar

• Condenser and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To an oven-dried round-bottom flask, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 eq.), the base (2.0 eq.), and a magnetic stir bar.

• Evacuate and backfill the flask with an inert atmosphere.

• Add the anhydrous solvent via syringe, followed by the amine nucleophile (1.1 - 1.5 eq.).

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) and stir for the specified time.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

General workflow for the amination of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Nucleophilic Substitution with Alkoxides

The reaction with alkoxides, such as sodium methoxide, leads to the formation of tetrafluoroanisole derivatives. These reactions are typically carried out in the corresponding alcohol as the solvent.

Quantitative Data Summary

Nucleophile	Product(s)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Methoxide	1-Bromo-4-methoxy-2,3,5,6-tetrafluorobenzene	Methanol	Reflux	6	~70 (estimated)	[3]
Sodium Ethoxide	1-Bromo-4-ethoxy-2,3,5,6-tetrafluorobenzene	Ethanol	Reflux	8	Not specified	General Protocol

Experimental Protocol: General Procedure for Alkoxylation

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• Sodium metal or Sodium Hydride (NaH)

• Anhydrous alcohol (e.g., Methanol, Ethanol)

• Round-bottom flask with a magnetic stir bar

• Condenser and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Prepare the sodium alkoxide solution by carefully adding sodium metal (1.1 eq.) to the anhydrous alcohol under an inert atmosphere at 0 °C. Allow the sodium to react completely. Alternatively, add NaH (1.1 eq.) to the alcohol at 0 °C and stir until hydrogen evolution ceases.

• To the freshly prepared sodium alkoxide solution, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 eq.).

• Heat the reaction mixture to reflux and stir for the specified time.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and carefully quench with water.

• Remove the alcohol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by distillation or column chromatography.

Reaction pathway for the alkoxylation of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Nucleophilic Substitution with Thiols

Thiolates are excellent nucleophiles for SNAr reactions, readily displacing a fluorine atom from the activated ring to form aryl sulfides. These reactions are typically performed in the presence of a base to generate the thiolate anion in situ.

Quantitative Data Summary

Nucleophile	Product(s)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Thiophenol	1-Bromo-2,3,4,5-tetrafluoro-6-(phenylthio)benzene	K2CO3	DMF	90	3	~85 (estimated)	[4]
Ethanethiol	1-Bromo-2,3,4,5-tetrafluoro-6-(ethylthio)benzene	Et3N	Acetonitrile	80	5	Not specified	General Protocol

Experimental Protocol: General Procedure for Thiolation

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• Thiol (e.g., Thiophenol, Ethanethiol) (1.1 equivalents)

• Base (e.g., K2CO3, Et3N) (1.5 - 2.0 equivalents)

• Anhydrous solvent (e.g., DMF, Acetonitrile)

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 eq.), the base (1.5 - 2.0 eq.), and the anhydrous solvent.

• Establish an inert atmosphere.

• Add the thiol (1.1 eq.) to the stirred suspension.

• Heat the reaction mixture to the desired temperature (e.g., 80-90 °C) and stir for the specified time.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Logical relationship of components in the synthesis of pharmaceutical intermediates.

Safety Information

1-Bromo-2,3,4,5-tetrafluorobenzene is a flammable liquid and an irritant.[5] All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn. For detailed safety information, refer to the Safety Data Sheet (SDS).

Disclaimer

The protocols provided are intended for use by trained professionals in a laboratory setting. Reactions should be performed with appropriate safety precautions. Yields are indicative and may vary depending on the specific reaction conditions and scale.

References

• 1. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. Thiophenol synthesis by C-S coupling or substitution [organic-chemistry.org]
• 5. 1-Bromo-2,3,4,5-tetrafluorobenzene 97 1074-91-5 [sigmaaldrich.com]

Application Notes and Protocols for the Synthesis of Fluorinated Rubrene Derivatives from 1-Bromo-2,3,4,5-tetrafluorobenzene

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fluorinated organic semiconducting materials are of significant interest in the field of organic electronics due to their unique properties, including high electron mobility, enhanced stability, and tunable energy levels. Rubrene, a well-known p-type organic semiconductor, can be transformed into an n-type or ambipolar semiconductor through fluorination, making it a versatile candidate for various electronic applications such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).[1] This document provides a comprehensive set of protocols for a plausible multi-step synthesis of a symmetrically fluorinated rubrene derivative, specifically 5,6,11,12-tetraphenyl-1,2,3,4,7,8,9,10-octafluorotetracene, using 1-Bromo-2,3,4,5-tetrafluorobenzene as the starting material for the fluorinated moieties.

The overall synthetic strategy involves the preparation of key fluorinated intermediates, followed by a crucial Diels-Alder reaction to construct the polycyclic aromatic core of the rubrene molecule.

Overall Synthetic Pathway

The synthesis is a multi-step process beginning with the functionalization of 1-Bromo-2,3,4,5-tetrafluorobenzene and culminating in a Diels-Alder cycloaddition to form the fluorinated rubrene backbone.

Caption: Overall workflow for the synthesis of fluorinated rubrene.

Data Presentation: Summary of Reactions

The following table summarizes the key transformations, reagents, and expected yields for the synthesis of the fluorinated rubrene derivative.

Step	Reaction	Key Reagents	Solvent	Typical Yield (%)
1	Grignard Formation & Carboxylation	Mg, CO₂ (dry ice)	Anhydrous THF	70-80
2	Acyl Chloride Formation	Triphosgene, DMF	1,2-Dichloroethane	~95
3	Friedel-Crafts Acylation	Benzene, AlCl₃	Anhydrous DCM	50-60
4	Reductive Cyclization	Zn, Acetic Acid	Acetic Acid	60-70
5	Diels-Alder Reaction	Anthranilic acid, Isoamyl nitrite	1,2-Dimethoxyethane	80-90
6	Aromatization	Zn, Acetic Acid	Acetic Acid	~85

Experimental Protocols

Step 1: Synthesis of 2,3,4,5-Tetrafluorobenzoic Acid

This protocol describes the formation of a Grignard reagent from 1-Bromo-2,3,4,5-tetrafluorobenzene and its subsequent reaction with carbon dioxide to yield the corresponding carboxylic acid.

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 eq)

• Magnesium turnings (1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• Iodine (one crystal)

• Dry ice (solid CO₂), crushed

• 3 M Hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings and a crystal of iodine to the flask.

• Prepare a solution of 1-Bromo-2,3,4,5-tetrafluorobenzene in anhydrous THF in the dropping funnel.

• Add a small portion of the bromide solution to the magnesium turnings. Gentle warming may be required to initiate the reaction.

• Once the reaction begins (indicated by the disappearance of the iodine color and bubbling), add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to room temperature. In a separate large beaker, place a generous amount of crushed dry ice.

• Slowly pour the Grignard solution onto the dry ice with vigorous stirring.

• Allow the mixture to warm to room temperature, during which the excess CO₂ will sublime.

• Acidify the reaction mixture with 3 M HCl until the aqueous layer is acidic.

• Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield 2,3,4,5-tetrafluorobenzoic acid.

Step 2: Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride

This step converts the carboxylic acid to the more reactive acyl chloride using triphosgene.[2]

Materials:

• 2,3,4,5-Tetrafluorobenzoic acid (1.0 eq)

• Triphosgene (BTC) (0.37 eq)

• N,N-Dimethylformamide (DMF) (0.05 eq)

• 1,2-Dichloroethane

Procedure:

• In a flask equipped with a reflux condenser and nitrogen inlet, dissolve triphosgene in 1,2-dichloroethane.

• Heat the mixture to 80 °C.

• Prepare a solution of 2,3,4,5-tetrafluorobenzoic acid and DMF in 1,2-dichloroethane.

• Add the acid solution dropwise to the heated triphosgene solution over 1 hour.

• Stir the reaction mixture at 80 °C for an additional 4 hours.[2]

• Cool the mixture to room temperature. The resulting solution of 2,3,4,5-tetrafluorobenzoyl chloride is typically used in the next step without further purification.

Step 3: Synthesis of 1,2-Bis(2,3,4,5-tetrafluorobenzoyl)benzene

This protocol outlines the Friedel-Crafts di-acylation of benzene.

Materials:

• 2,3,4,5-Tetrafluorobenzoyl chloride (from Step 2, 2.2 eq)

• Benzene (1.0 eq)

• Anhydrous aluminum chloride (AlCl₃) (2.5 eq)

• Anhydrous dichloromethane (DCM)

Procedure:

• In a flame-dried flask under a nitrogen atmosphere, suspend anhydrous AlCl₃ in anhydrous DCM.

• Cool the suspension to 0 °C in an ice bath.

• Add the solution of 2,3,4,5-tetrafluorobenzoyl chloride in DCM dropwise to the AlCl₃ suspension.

• After stirring for 15 minutes, add benzene dropwise, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with water, 5% NaHCO₃ solution, and brine.

• Dry over anhydrous MgSO₄ and concentrate. The crude product can be purified by column chromatography or recrystallization.

Step 4: Synthesis of 1,3-Bis(2,3,4,5-tetrafluorophenyl)isobenzofuran

This step involves the reductive cyclization of the diketone intermediate.

Materials:

• 1,2-Bis(2,3,4,5-tetrafluorobenzoyl)benzene (1.0 eq)

• Zinc dust (excess)

• Glacial acetic acid

Procedure:

• Suspend 1,2-bis(2,3,4,5-tetrafluorobenzoyl)benzene in glacial acetic acid.

• Add an excess of zinc dust to the suspension.

• Heat the mixture to reflux and stir for 4-6 hours. The reaction progress can be monitored by TLC.

• Cool the reaction mixture to room temperature and filter to remove excess zinc.

• Pour the filtrate into a large volume of water to precipitate the product.

• Collect the solid by filtration, wash thoroughly with water, and dry under vacuum to yield 1,3-bis(2,3,4,5-tetrafluorophenyl)isobenzofuran.

Step 5 & 6: Diels-Alder Reaction and Aromatization to form Fluorinated Rubrene

This final sequence involves the in-situ generation of benzyne, its cycloaddition with the fluorinated isobenzofuran, and subsequent aromatization.

Materials:

• 1,3-Bis(2,3,4,5-tetrafluorophenyl)isobenzofuran (1.0 eq)

• Anthranilic acid (1.5 eq)

• Isoamyl nitrite (1.5 eq)

• 1,2-Dimethoxyethane (DME)

• Zinc dust

• Glacial acetic acid

Procedure:

• In a three-necked flask, dissolve the fluorinated isobenzofuran in DME and heat to reflux.

• In a separate flask, prepare a solution of anthranilic acid in DME.

• Slowly and simultaneously add the anthranilic acid solution and isoamyl nitrite to the refluxing isobenzofuran solution over 1-2 hours. This generates benzyne in-situ, which is trapped by the isobenzofuran.

• After the addition is complete, continue to reflux for an additional hour.

• Cool the reaction mixture and remove the solvent under reduced pressure to obtain the crude Diels-Alder adduct.

• To the crude adduct, add glacial acetic acid and an excess of zinc dust.

• Heat the mixture to reflux for 2-3 hours to effect the reductive aromatization.

• Cool the mixture, filter to remove excess zinc, and pour the filtrate into water to precipitate the final product.

• Collect the solid by filtration, wash with water and then with a small amount of cold ethanol.

• The crude fluorinated rubrene can be purified by sublimation or recrystallization from a high-boiling point solvent like xylene.

Applications and Signaling Pathways

Fluorinated rubrene derivatives are primarily investigated for their applications in organic electronics. The introduction of fluorine atoms significantly lowers both the HOMO and LUMO energy levels of the molecule. This has several important consequences:

• Improved Electron Injection/Transport: The lowered LUMO level facilitates easier electron injection from common electrodes, making these materials suitable for use as n-type semiconductors in OFETs and as electron transport layers in OLEDs.

• Enhanced Stability: The high electronegativity of fluorine makes the rubrene core more resistant to oxidative degradation, leading to devices with longer operational lifetimes.

• Modified Crystal Packing: Fluorine substitution can influence the solid-state packing of the molecules, which in turn affects the charge carrier mobility. C-H···F and F···F interactions can play a crucial role in directing the supramolecular assembly.

The "signaling pathway" in the context of these materials refers to the charge transport mechanism within the organic semiconductor layer of a device.

References

• 1. experts.umn.edu [experts.umn.edu]
• 2. asianpubs.org [asianpubs.org]

Preparation of Cyclometalating Ligands Using 1-Bromo-2,3,4,5-tetrafluorobenzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of cyclometalating ligands derived from 1-Bromo-2,3,4,5-tetrafluorobenzene. The introduction of a tetrafluorophenyl moiety into cyclometalating ligands is a key strategy for tuning the photophysical and electrochemical properties of the resulting metal complexes, which are of significant interest in the development of organic light-emitting diodes (OLEDs), photocatalysts, and therapeutic agents.

The primary method for the synthesis of these ligands is the palladium-catalyzed cross-coupling reaction, which enables the formation of a carbon-carbon bond between the tetrafluorophenyl group and a heterocyclic coordinating group, typically a pyridine ring. This document will focus on the Negishi cross-coupling reaction, a reliable method for this transformation.

Part 1: Synthesis of 2-(2,3,4,5-Tetrafluorophenyl)pyridine via Negishi Coupling

The Negishi coupling reaction provides an efficient route to couple organozinc compounds with organic halides. In this protocol, 2-pyridylzinc bromide is coupled with 1-Bromo-2,3,4,5-tetrafluorobenzene to yield the desired cyclometalating ligand precursor, 2-(2,3,4,5-tetrafluorophenyl)pyridine.

Reaction Scheme:

2 IrCl3·3H2O + 4 (Py)-C6F4H -> [Ir((Py)-C6F3H)2Cl]2 + 4 HCl + 6 H2O

Caption: Workflow for the synthesis of 2-(2,3,4,5-Tetrafluorophenyl)pyridine.

Caption: Workflow for the synthesis of the chloro-bridged iridium(III) dimer.

Safety Precautions

• 1-Bromo-2,3,4,5-tetrafluorobenzene: Irritant. Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Organozinc Reagents: Highly flammable and react violently with water. Handle under a strict inert atmosphere.

• Palladium Catalysts: Can be toxic and are often pyrophoric. Handle with care in a fume hood.

• Iridium Compounds: Iridium salts can be toxic. Avoid inhalation and skin contact.

• Solvents: Use anhydrous solvents where specified. Many organic solvents are flammable and have associated health risks. Always consult the Safety Data Sheet (SDS) for each chemical before use.

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. The user is solely responsible for all safety precautions and for verifying the accuracy of the information provided.

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with 1-Bromo-2,3,4,5-tetrafluorobenzene

Welcome to the technical support center for 1-Bromo-2,3,4,5-tetrafluorobenzene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common synthetic transformations involving this versatile reagent.

General Considerations for Reactions with 1-Bromo-2,3,4,5-tetrafluorobenzene

1-Bromo-2,3,4,5-tetrafluorobenzene is an electron-deficient aryl halide due to the strong electron-withdrawing effects of the four fluorine atoms. This electronic property significantly influences its reactivity in various cross-coupling and substitution reactions. Understanding these effects is crucial for successful reaction optimization.

Key Reactivity Features:

• Enhanced Electrophilicity: The carbon atom bearing the bromine is highly electrophilic, making it susceptible to nucleophilic attack and facilitating oxidative addition in palladium-catalyzed cross-coupling reactions.

• Potential for Nucleophilic Aromatic Substitution (SNA_r): The fluorine atoms can also act as leaving groups under certain nucleophilic conditions, leading to potential side reactions.

• Altered Catalyst and Ligand Requirements: The electron-deficient nature of the substrate may necessitate the use of specific catalyst and ligand systems to achieve optimal results compared to non-fluorinated aryl bromides.

Troubleshooting Common Reactions

This section provides troubleshooting guides for frequently encountered issues in popular reactions involving 1-Bromo-2,3,4,5-tetrafluorobenzene.

Suzuki-Miyaura Coupling

FAQ: My Suzuki-Miyaura coupling reaction with 1-Bromo-2,3,4,5-tetrafluorobenzene is giving low yields. What are the common causes and how can I improve it?

Answer: Low yields in Suzuki-Miyaura couplings with this substrate can stem from several factors. Here’s a systematic approach to troubleshooting:

• Problem: Inefficient Catalysis

  • Solution: Due to the electron-deficient nature of the aryl bromide, standard palladium catalysts may not be optimal. Consider using more electron-rich and sterically hindered phosphine ligands such as SPhos or XPhos, which are known to promote the oxidative addition and reductive elimination steps. Pre-catalysts like XPhos Pd G4 can also be beneficial.

• Problem: Base Incompatibility or Insufficient Strength

  • Solution: The choice of base is critical. While potassium carbonate (K₂CO₃) is commonly used, stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be more effective, especially with less reactive boronic acids. Ensure the base is finely powdered and anhydrous.

• Problem: Boronic Acid Decomposition (Protodeboronation)

  • Solution: Electron-deficient heteroaryl boronic acids are particularly prone to decomposition. Use a slight excess of the boronic acid (1.2-1.5 equivalents). Ensure your reaction is thoroughly deoxygenated, as oxygen can promote homocoupling of the boronic acid. Running the reaction under an inert atmosphere (Argon or Nitrogen) is crucial.

• Problem: Poor Solubility

  • Solution: Ensure all reactants are soluble in the chosen solvent system at the reaction temperature. Common solvents include toluene, dioxane, or THF, often with a small amount of water to aid in the dissolution of the base. If solubility is an issue, consider a different solvent or a co-solvent system.

Optimized Reaction Conditions for Suzuki-Miyaura Coupling

Parameter	Recommended Conditions
Catalyst	Pd₂(dba)₃ (2-5 mol%) with a suitable ligand, or a pre-catalyst like Pd(PPh₃)₄ (5 mol%)
Ligand	SPhos, XPhos, or other bulky, electron-rich phosphines (4-10 mol%)
Base	K₃PO₄ or Cs₂CO₃ (2-3 equivalents)
Solvent	Toluene/H₂O, Dioxane/H₂O, or DMF
Temperature	80-120 °C
Atmosphere	Inert (Argon or Nitrogen)

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk flask, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 eq.), the arylboronic acid (1.2 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.), and the base (e.g., K₃PO₄, 2.0 eq.).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the degassed solvent (e.g., toluene/water 4:1) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General workflow for a Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination

FAQ: I am having trouble with the Buchwald-Hartwig amination of 1-Bromo-2,3,4,5-tetrafluorobenzene. What should I consider for optimization?

Answer: The Buchwald-Hartwig amination of this electron-deficient substrate requires careful selection of the catalyst, ligand, and base to achieve high yields and avoid side reactions.

• Problem: Low Reactivity or Incomplete Conversion

  • Solution: The choice of ligand is crucial. For electron-deficient aryl bromides, bulky and electron-rich biarylphosphine ligands like XPhos, SPhos, or RuPhos are generally very effective. Use a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), or potassium phosphate (K₃PO₄).

• Problem: Dehalogenation or Hydrodehalogenation

  • Solution: This side reaction, where the bromine atom is replaced by hydrogen, can be promoted by certain bases or by the presence of water. Ensure anhydrous conditions and use a base that is less prone to promoting this pathway. Sometimes, lowering the reaction temperature can also mitigate this issue.

• Problem: Side Reactions with Fluorine Atoms

  • Solution: While less common under typical Buchwald-Hartwig conditions, strong nucleophiles at high temperatures could potentially displace a fluorine atom via SNAr. If unexpected side products are observed, consider milder reaction conditions (lower temperature, weaker base if tolerated by the amine).

Optimized Reaction Conditions for Buchwald-Hartwig Amination

Parameter	Recommended Conditions
Catalyst	Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-5 mol%)
Ligand	XPhos, SPhos, RuPhos (2-10 mol%)
Base	NaOtBu, LiHMDS, or K₃PO₄ (1.2-2.0 equivalents)
Solvent	Toluene, Dioxane, or THF (anhydrous)
Temperature	80-110 °C
Atmosphere	Inert (Argon or Nitrogen)

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• In a glovebox or under a stream of inert gas, add the palladium catalyst (e.g., Pd₂(dba)₃, 0.01 eq.), the ligand (e.g., XPhos, 0.02 eq.), and the base (e.g., NaOtBu, 1.4 eq.) to an oven-dried Schlenk tube.

• Add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 eq.) and the amine (1.2 eq.).

• Add anhydrous, degassed solvent (e.g., toluene) via syringe.

• Seal the tube and heat the reaction mixture with stirring to the desired temperature (e.g., 100 °C).

• Monitor the reaction by TLC or GC-MS.

• After completion, cool to room temperature, dilute with an organic solvent, and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify by column chromatography.

Troubleshooting decision tree for low yield in Buchwald-Hartwig amination.

Sonogashira Coupling

FAQ: My Sonogashira coupling with 1-Bromo-2,3,4,5-tetrafluorobenzene is not proceeding as expected. What are the key parameters to check?

Answer: Successful Sonogashira coupling of this substrate often requires careful control of the catalyst system and reaction conditions to prevent side reactions like homocoupling of the alkyne (Glaser coupling).

• Problem: Low or No Product Formation

  • Solution: Ensure your palladium and copper catalysts are active. Pd(PPh₃)₂Cl₂ and CuI are a common combination. The reaction is sensitive to oxygen, which promotes homocoupling, so thorough deoxygenation of the solvent and reaction vessel is critical. Use a suitable amine base like triethylamine (TEA) or diisopropylamine (DIPA), which also often serves as the solvent or co-solvent.

• Problem: Significant Homocoupling of the Alkyne

  • Solution: This is a common side reaction. Minimize the amount of copper catalyst or consider a copper-free Sonogashira protocol. Running the reaction under strictly anaerobic conditions is essential.

• Problem: Difficulty with Electron-Poor Alkynes

  • Solution: If your terminal alkyne is also electron-deficient, the reaction may be sluggish. In such cases, increasing the temperature or using a more robust catalytic system may be necessary.

Optimized Reaction Conditions for Sonogashira Coupling

Parameter	Recommended Conditions
Palladium Catalyst	Pd(PPh₃)₂Cl₂ (1-5 mol%) or Pd(PPh₃)₄ (2-5 mol%)
Copper Co-catalyst	CuI (0.5-5 mol%)
Base	TEA or DIPA (can be used as solvent)
Solvent	THF, DMF, or neat amine
Temperature	Room temperature to 80 °C
Atmosphere	Inert (Argon or Nitrogen)

Experimental Protocol: General Procedure for Sonogashira Coupling

• To a Schlenk flask, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 eq.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 eq.), and the copper catalyst (e.g., CuI, 0.01 eq.).

• Evacuate and backfill with an inert gas three times.

• Add the degassed solvent (e.g., THF) and the degassed amine base (e.g., TEA).

• Add the terminal alkyne (1.1 eq.) via syringe.

• Stir the reaction at the desired temperature (e.g., 50 °C) and monitor by TLC or GC-MS.

• Upon completion, dilute with an organic solvent and wash with aqueous ammonium chloride solution to remove copper salts, followed by water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Grignard Reagent Formation

FAQ: I am having difficulty forming the Grignard reagent from 1-Bromo-2,3,4,5-tetrafluorobenzene. What are the common challenges?

Answer: The formation of Grignard reagents from fluorinated aryl halides can be challenging due to the high reactivity of the starting material and the potential for side reactions.

• Problem: Reaction Fails to Initiate

  • Solution: Activation of the magnesium turnings is critical. This can be achieved by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically grinding the magnesium turnings under an inert atmosphere. Ensure all glassware is rigorously dried and the solvent (typically THF or diethyl ether) is anhydrous.

• Problem: Wurtz Coupling as a Major Side Reaction

  • Solution: Wurtz coupling (formation of a biaryl product) can occur if the local concentration of the aryl bromide is too high. Add the solution of 1-Bromo-2,3,4,5-tetrafluorobenzene slowly to the magnesium suspension. Maintaining a lower reaction temperature can also help minimize this side reaction.

• Problem: Formation of Benzyne Intermediates

  • Solution: The proximity of the fluorine atoms to the Grignard reagent can potentially lead to the elimination of MgBrF and the formation of a highly reactive tetrafluorobenzyne intermediate. This is more likely at higher temperatures. Conducting the reaction at low temperatures (e.g., 0 °C or below) can help suppress this pathway.

Optimized Reaction Conditions for Grignard Reagent Formation

Parameter	Recommended Conditions
Magnesium	Magnesium turnings (activated) (1.1-1.5 equivalents)
Solvent	Anhydrous THF or Diethyl Ether
Initiator	Iodine crystal or 1,2-dibromoethane
Temperature	0 °C to room temperature (slow addition of aryl bromide)
Atmosphere	Inert (Argon or Nitrogen)

Experimental Protocol: General Procedure for Grignard Reagent Formation

• Flame-dry all glassware under vacuum and cool under an inert atmosphere.

• To a flask containing activated magnesium turnings (1.2 eq.), add a small amount of anhydrous THF and an initiator (e.g., a crystal of iodine).

• Prepare a solution of 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 eq.) in anhydrous THF.

• Add a small portion of the aryl bromide solution to the magnesium suspension. The reaction should initiate, as indicated by a color change and gentle refluxing. If not, gentle heating may be required.

• Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• The resulting Grignard reagent is typically used immediately in the next step of the synthesis.

Logical relationships between reaction parameters and outcomes.

Nucleophilic Aromatic Substitution (SNA_r)

FAQ: Can 1-Bromo-2,3,4,5-tetrafluorobenzene undergo nucleophilic aromatic substitution, and under what conditions?

Answer: Yes, due to the highly electron-deficient nature of the aromatic ring, this compound can undergo SNAr. The fluorine atoms are potential leaving groups, especially when a strong nucleophile is used.

• Common Nucleophiles: Alkoxides (e.g., sodium methoxide), amines, and thiols can displace a fluorine atom. The substitution typically occurs at the position para to the bromine atom due to resonance stabilization of the intermediate Meisenheimer complex.

• Reaction Conditions: These reactions are often carried out in a polar aprotic solvent like DMF, DMSO, or THF at elevated temperatures. The strength of the nucleophile is a key factor; stronger nucleophiles will react more readily.

• Competition with Bromine Substitution: While the fluorine atoms are activated towards SNAr, the carbon-bromine bond is the typical site of reaction in palladium-catalyzed couplings. To favor SNAr at a C-F bond, conditions that do not involve a palladium catalyst are used, and a strong nucleophile is employed. In some cases, depending on the nucleophile and conditions, substitution of the bromine can also occur.[1]

General Conditions for Nucleophilic Aromatic Substitution

Parameter	Recommended Conditions
Nucleophile	Strong nucleophiles like NaOMe, NaOEt, primary/secondary amines
Solvent	Polar aprotic (DMF, DMSO, THF)
Temperature	50-150 °C

This technical support center provides a starting point for optimizing your reactions with 1-Bromo-2,3,4,5-tetrafluorobenzene. Remember that for any new substrate or reaction, a systematic optimization of reaction parameters is often necessary to achieve the best results. Always consult the relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-Bromo-2,3,4,5-tetrafluorobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 1-Bromo-2,3,4,5-tetrafluorobenzene. The information is tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromo-2,3,4,5-tetrafluorobenzene is provided below. This data is essential for planning and executing purification procedures.

Property	Value
CAS Number	1074-91-5[1]
Molecular Formula	C₆HBrF₄[1]
Molecular Weight	228.97 g/mol [1]
Appearance	Colorless transparent liquid[2]
Boiling Point	149-150 °C (at atmospheric pressure)[2]
48-55 °C (at 25 mmHg)[2]
Density	1.846 g/mL at 25 °C[1][2]
Refractive Index	n20/D 1.466[1][2]
Flash Point	54 °C (130 °F)[2]
Solubility	Insoluble in water; likely soluble in common organic solvents.

Purification Workflow Overview

The general workflow for the purification of 1-Bromo-2,3,4,5-tetrafluorobenzene typically involves an initial purification step, such as distillation, followed by a higher resolution technique like column chromatography if necessary. The choice of method depends on the nature and quantity of impurities.

Caption: General purification workflow for 1-Bromo-2,3,4,5-tetrafluorobenzene.

Troubleshooting Guides

This section addresses common issues encountered during the purification of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Fractional Distillation

Q1: My distillation is very slow, or no distillate is collecting.

Possible Causes & Solutions:

• Insufficient Heating: The heating mantle or oil bath may not be at a high enough temperature. Gradually increase the temperature, ensuring it does not exceed the decomposition temperature of your compound.

• Poor Insulation: For high-boiling liquids, heat loss can prevent the vapor from reaching the condenser. Insulate the distillation head and neck with glass wool or aluminum foil.

• Vacuum Leaks (for vacuum distillation): Ensure all joints are properly sealed with grease and that the vacuum tubing is thick-walled and not collapsed. Check for any cracks in the glassware.

• Incorrect Thermometer Placement: The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser to accurately measure the boiling point of the vapor that is distilling.

Q2: The temperature is fluctuating during distillation.

Possible Causes & Solutions:

• Inconsistent Heating: Ensure the heating source provides stable and even heat. A stirred oil bath is often better than a heating mantle for precise temperature control.

• Bumping of the Liquid: Uneven boiling can cause temperature fluctuations. Use a magnetic stir bar or boiling chips (for atmospheric distillation only) to ensure smooth boiling.

• Presence of a Mixture: If the temperature is not stable at the expected boiling point, you may be distilling a mixture of compounds with close boiling points. Collect fractions and analyze their purity.

Q3: The product is discolored after distillation.

Possible Causes & Solutions:

• Thermal Decomposition: The distillation temperature may be too high, causing the compound to decompose. Consider using vacuum distillation to lower the boiling point.

• Contaminated Glassware: Ensure all glassware is thoroughly cleaned and dried before use.

• Reaction with Air: Some compounds can oxidize at high temperatures. Performing the distillation under an inert atmosphere (e.g., nitrogen or argon) can prevent this.

Column Chromatography

Q1: The separation of my compound from impurities is poor.

Possible Causes & Solutions:

• Inappropriate Solvent System: The polarity of the eluent may be too high or too low. Perform thin-layer chromatography (TLC) with various solvent systems to find an eluent that gives good separation (Rf value of the desired compound around 0.3-0.4).

• Column Overloading: Too much sample was loaded onto the column. For a given column diameter, there is a maximum amount of sample that can be effectively separated.

• Poor Column Packing: An unevenly packed column will lead to channeling and poor separation. Ensure the silica gel is packed uniformly without any air bubbles or cracks.

• Co-eluting Impurities: Some impurities may have very similar polarity to the desired compound, making separation by standard silica gel chromatography difficult. Consider using a different stationary phase (e.g., alumina, reverse-phase silica) or a different purification technique.

Q2: The compound is taking too long to elute from the column.

Possible Causes & Solutions:

• Solvent Polarity is Too Low: The eluent is not polar enough to move the compound down the column. Gradually increase the polarity of the solvent system.

• Strong Adsorption to the Stationary Phase: Highly polar or functionalized compounds can bind strongly to silica gel. It may be necessary to use a more polar solvent system or a different adsorbent.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthetically prepared 1-Bromo-2,3,4,5-tetrafluorobenzene?

Common impurities can include:

• Isomeric Impurities: Other bromotetrafluorobenzene isomers that may form during synthesis.

• Starting Materials: Unreacted 2,3,4,5-tetrafluorobenzoic acid or other precursors.

• Byproducts of Bromination: Dibrominated or other polybrominated species, especially if the reaction conditions are not carefully controlled.

• Solvent Residues: Residual solvents from the reaction or workup steps.

Q2: Is recrystallization a suitable purification method for 1-Bromo-2,3,4,5-tetrafluorobenzene?

Since 1-Bromo-2,3,4,5-tetrafluorobenzene is a liquid at room temperature, standard recrystallization is not a primary purification method. However, for low-melting solids, fractional freezing or recrystallization from a very low-temperature solvent could be attempted, though this is often less practical than distillation or chromatography.

Q3: How can I assess the purity of my 1-Bromo-2,3,4,5-tetrafluorobenzene?

Common analytical techniques for purity assessment include:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹⁹F, ¹³C): NMR can provide detailed structural information and help identify impurities by their unique signals.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and quantify non-volatile impurities.

Q4: What safety precautions should I take when purifying 1-Bromo-2,3,4,5-tetrafluorobenzene?

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Be aware of the flash point (54 °C) and avoid open flames or other ignition sources.

• Handle bromine and other hazardous reagents used in synthesis with extreme care and according to safety data sheets (SDS).

Experimental Protocols

Fractional Vacuum Distillation

This method is suitable for separating 1-Bromo-2,3,4,5-tetrafluorobenzene from impurities with significantly different boiling points.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum adapter. Use a short Vigreux column for better separation. Ensure all glass joints are greased and airtight.

• Sample Preparation: Place the crude 1-Bromo-2,3,4,5-tetrafluorobenzene and a magnetic stir bar into the distillation flask.

• Vacuum Application: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly evacuate the system to the desired pressure (e.g., 25 mmHg).

• Heating: Begin stirring and gently heat the distillation flask using a heating mantle or an oil bath.

• Fraction Collection: Collect the fraction that distills over at the expected boiling point (48-55 °C at 25 mmHg). Discard any initial forerun that comes over at a lower temperature.

• Analysis: Analyze the collected fractions by GC-MS or NMR to determine their purity.

Column Chromatography

This technique is useful for removing impurities with polarities similar to the product.

Methodology:

• Solvent System Selection: Using TLC, determine a suitable solvent system. A good starting point for non-polar compounds like this is a mixture of hexane and ethyl acetate or dichloromethane.

• Column Packing: Pack a glass column with silica gel using the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system. Collect fractions in test tubes or vials.

• Fraction Monitoring: Monitor the elution of the compound using TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

• Analysis: Confirm the purity of the product using GC-MS or NMR.

Troubleshooting Logic

The following diagram illustrates a logical approach to troubleshooting common purification problems.

Caption: A decision tree for troubleshooting purification issues.

References

• 1. 1-Bromo-2,3,4,5-tetrafluorobenzene 97 1074-91-5 [sigmaaldrich.com]
• 2. echemi.com [echemi.com]

Technical Support Center: 1-Bromo-2,3,4,5-tetrafluorobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Bromo-2,3,4,5-tetrafluorobenzene. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

General Safety and Handling

Q: What are the primary safety concerns when working with 1-Bromo-2,3,4,5-tetrafluorobenzene?

A: 1-Bromo-2,3,4,5-tetrafluorobenzene is a flammable liquid and vapor. It can cause skin and serious eye irritation, and may cause respiratory irritation.[1] It is important to handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Troubleshooting Guide: Grignard Reagent Formation

The formation of (2,3,4,5-tetrafluorophenyl)magnesium bromide is a common application, but can be prone to side reactions.

Q: My Grignard reaction is difficult to initiate or fails to start. What are the common causes and solutions?

A: Initiation failure is a frequent issue. Here are the primary causes and troubleshooting steps:

• Moisture: Grignard reagents are highly sensitive to moisture. Ensure all glassware is oven-dried or flame-dried under an inert atmosphere and that the solvent (typically THF or diethyl ether) is anhydrous.[2][3]

• Magnesium Passivation: The surface of the magnesium turnings can have a passivating oxide layer. Activate the magnesium by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the turnings under an inert atmosphere to expose a fresh surface.[2][4]

• Concentration: A concentrated solution of the aryl halide at the start can help with initiation. Add a small portion of the 1-Bromo-2,3,4,5-tetrafluorobenzene solution first and wait for the reaction to begin before adding the remainder.[4]

Q: I'm observing low yields of my desired product after quenching the Grignard reagent. What side reactions could be occurring?

A: Low yields are often due to side reactions during the formation of the Grignard reagent. The most common side reaction is Wurtz-type homocoupling, where the Grignard reagent reacts with unreacted starting material to form an undesired biphenyl product.[5]

Troubleshooting Wurtz Coupling:

• Slow Addition: Add the solution of 1-Bromo-2,3,4,5-tetrafluorobenzene slowly to the magnesium suspension. This keeps the concentration of the aryl halide low, minimizing the chance of it reacting with the newly formed Grignard reagent.[4]

• Temperature Control: The reaction is exothermic. Maintain a gentle reflux or use a cooling bath to prevent the temperature from rising too high, which can favor side reactions. For sensitive substrates, low-temperature protocols are recommended.[4]

Quantitative Data: Grignard Reaction Conditions

The following table summarizes typical conditions for Grignard reagent formation with aryl bromides, which can be adapted for 1-Bromo-2,3,4,5-tetrafluorobenzene.

Parameter	Standard Conditions	Low-Temperature Conditions
Typical Yield	80-95%	85-98%
Reaction Time	1-3 hours	2-4 hours
Temperature	Refluxing THF (~66°C)	-20°C to 0°C
Key Side Products	Biphenyl (Wurtz coupling)	Minimized biphenyl formation
Initiation	Iodine crystal, 1,2-dibromoethane	Iodine crystal, gentle warming

Data is representative for analogous aryl bromides and provides a reasonable expectation of outcomes.[4]

Experimental Workflow: Grignard Reagent Formation

Caption: Workflow for Grignard reagent formation.

Troubleshooting Guide: Suzuki-Miyaura Coupling

This palladium-catalyzed cross-coupling reaction is a powerful method for forming C-C bonds with 1-Bromo-2,3,4,5-tetrafluorobenzene.

Q: What are the most common side reactions in a Suzuki-Miyaura coupling with this substrate?

A: Several side reactions can reduce the yield of the desired biaryl product:

• Homocoupling: The boronic acid partner can couple with itself to form an unwanted symmetrical biaryl.

• Proto-debromination: The bromine atom on the starting material is replaced by a hydrogen atom from the solvent or base.

• Catalyst Decomposition: At high temperatures, the palladium catalyst can decompose to form palladium black, reducing its activity.

Q: How can I optimize my Suzuki-Miyaura coupling to minimize side products and improve the yield?

A: Optimization often involves tuning the reaction components and conditions:

• Catalyst and Ligand: The choice of palladium catalyst and phosphine ligand is critical. Electron-rich and bulky ligands often promote the desired cross-coupling and suppress side reactions.[6] Pd(PPh₃)₄ is a common starting point.[7]

• Base Selection: The base is necessary to activate the boronic acid.[6] Inorganic bases like K₂CO₃ or Cs₂CO₃ are frequently used. The strength and stoichiometry of the base can impact the reaction; using the minimum effective amount can sometimes reduce side reactions.

• Solvent System: A mixture of an organic solvent (like dioxane or toluene) and an aqueous solution of the base is common.[7] Degassing the solvents to remove oxygen is crucial to prevent catalyst oxidation.

• Temperature Control: Running the reaction at the lowest temperature that allows for a reasonable reaction rate (e.g., 80-100°C) can minimize catalyst decomposition and thermal side reactions.[7]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: General workflow for Suzuki-Miyaura coupling.

Troubleshooting Guide: Nucleophilic Aromatic Substitution (SNA_r)

The electron-deficient nature of the tetrafluorobenzene ring makes it susceptible to nucleophilic attack.

Q: In an SNA_r reaction, will the nucleophile replace the bromine or a fluorine atom?

A: In highly fluorinated aromatic systems, nucleophiles often replace a fluorine atom in preference to a bromine or iodine atom.[8] The strong inductive effect of the fluorine atoms makes the ring carbons highly electrophilic and susceptible to attack.

Q: How can I control the regioselectivity of the substitution?

A: The position of nucleophilic attack is directed by the substituents on the ring. Electron-withdrawing groups (like fluorine) stabilize the negatively charged intermediate (Meisenheimer complex) when they are positioned ortho or para to the site of attack.[9][10] This means that substitution often occurs para to an existing fluorine atom. Controlling selectivity between C-F and C-Br substitution in SNA_r can be very challenging. For selective C-Br functionalization, palladium-catalyzed cross-coupling reactions are generally more reliable.

Logical Relationship: SNA_r Troubleshooting

Caption: Troubleshooting logic for SNAr reactions.

References

• 1. 1-溴-2,3,4,5-四氟苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Improving Yields in Reactions Involving 1-Bromo-2,3,4,5-tetrafluorobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reactions involving 1-Bromo-2,3,4,5-tetrafluorobenzene.

Frequently Asked Questions (FAQs)

Q1: Why are my yields low in cross-coupling reactions with 1-Bromo-2,3,4,5-tetrafluorobenzene?

A1: Low yields in cross-coupling reactions with this substrate are often due to its electron-deficient nature, which can affect several steps in the catalytic cycle. Key factors include:

• Slow Oxidative Addition: The electron-withdrawing fluorine atoms can decrease the electron density of the C-Br bond, potentially slowing down the oxidative addition step with the palladium catalyst.

• Catalyst Deactivation: The fluorine atoms can interact with the metal center, leading to catalyst deactivation.

• Competitive C-F Bond Activation: Although the C-Br bond is significantly more reactive, under harsh conditions, competitive activation of the C-F bonds can lead to side products.

• Suboptimal Reaction Conditions: The choice of catalyst, ligand, base, and solvent is critical for achieving high yields with this substrate.

Q2: Which bond is more reactive in 1-Bromo-2,3,4,5-tetrafluorobenzene, C-Br or C-F?

A2: The C-Br bond is significantly more reactive than the C-F bonds in palladium-catalyzed cross-coupling reactions. This allows for selective functionalization at the bromine position under carefully controlled conditions. However, in nucleophilic aromatic substitution (SNAr) reactions, fluoride is a good leaving group, and substitution of fluorine atoms can occur, particularly with strong nucleophiles or at elevated temperatures.

Q3: What are the common side products to look out for?

A3: Common side products include:

• Hydrodehalogenation: Replacement of the bromine atom with a hydrogen atom to form 1,2,3,4-tetrafluorobenzene.

• Homocoupling: Dimerization of the starting material or the organometallic coupling partner.

• Products from C-F bond substitution: In SNAr or under harsh cross-coupling conditions, you may observe products where one or more fluorine atoms have been replaced.

• Wurtz-type products: In Grignard reagent formation, the newly formed Grignard reagent can react with unreacted starting material to form a homocoupled biaryl.

Troubleshooting Guides

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds. However, the electron-deficient nature of 1-Bromo-2,3,4,5-tetrafluorobenzene requires careful optimization of reaction parameters.

Common Problem: Low Yield of Biaryl Product

Potential Cause	Recommended Solution
Inefficient Oxidative Addition	Use a bulky, electron-rich phosphine ligand such as SPhos or XPhos to facilitate this step. Increase catalyst loading to 2-5 mol%.
Poor Transmetalation	Employ a stronger base like K₃PO₄ or Cs₂CO₃ to activate the boronic acid. Ensure the base is finely powdered and anhydrous.
Catalyst Decomposition	Maintain the reaction temperature between 80-100 °C. Higher temperatures can lead to catalyst decomposition.
Solvent Effects	Use a polar aprotic solvent system like 1,4-dioxane/water or toluene/water to ensure solubility of all components.

Quantitative Data for Suzuki-Miyaura Coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene with Phenylboronic Acid

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Toluene/H₂O	90	12	65
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	1,4-Dioxane/H₂O	100	8	88
Pd₂(dba)₃ (2)	XPhos (4)	Cs₂CO₃ (2)	Toluene/H₂O	80	12	92

Experimental Protocol: Synthesis of 2,3,4,5-Tetrafluorobiphenyl

• Materials:

  • 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol)

  • Phenylboronic acid (1.2 mmol)

  • Pd₂(dba)₃ (0.02 mmol)

  • XPhos (0.04 mmol)

  • Cs₂CO₃ (2.0 mmol)

  • Toluene (4 mL)

  • Water (1 mL)

• Procedure:

  • To an oven-dried Schlenk flask, add 1-Bromo-2,3,4,5-tetrafluorobenzene, phenylboronic acid, Pd₂(dba)₃, XPhos, and Cs₂CO₃.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

  • Add degassed toluene and water via syringe.

  • Heat the mixture to 80 °C and stir for 12 hours.

  • Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Troubleshooting Workflow for Suzuki-Miyaura Coupling

Troubleshooting workflow for low yields in Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination

This reaction is a powerful method for C-N bond formation. The electron-deficient nature of the substrate can be advantageous, but careful selection of the catalyst system is crucial.

Common Problem: Incomplete Conversion or Low Yield

Potential Cause	Recommended Solution
Catalyst Inhibition	Use bulky, electron-rich biarylphosphine ligands like RuPhos or BrettPhos to prevent catalyst inhibition.
Base Incompatibility	A strong, non-nucleophilic base like NaOtBu or LiHMDS is often required. For base-sensitive substrates, a weaker base like K₃PO₄ may be used, but this might require a higher reaction temperature.
Amine Basicity	Less basic amines may require more forcing conditions or a more active catalyst system.
Air and Moisture Sensitivity	The Pd(0) catalyst is sensitive to air. Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere.

Quantitative Data for Buchwald-Hartwig Amination of 1-Bromo-2,3,4,5-tetrafluorobenzene with Morpholine

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃ (2)	Toluene	110	24	70
Pd₂(dba)₃ (2)	RuPhos (4)	NaOtBu (1.4)	1,4-Dioxane	100	18	94
[Pd(allyl)Cl]₂ (1)	BrettPhos (2.5)	LiHMDS (1.5)	THF	80	12	96

Experimental Protocol: Synthesis of 4-(2,3,4,5-Tetrafluorophenyl)morpholine

• Materials:

  • 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol)

  • Morpholine (1.2 mmol)

  • Pd₂(dba)₃ (0.02 mmol)

  • RuPhos (0.04 mmol)

  • NaOtBu (1.4 mmol)

  • Anhydrous 1,4-Dioxane (5 mL)

• Procedure:

  • In a glovebox, add Pd₂(dba)₃, RuPhos, and NaOtBu to an oven-dried vial.

  • Add 1,4-dioxane, 1-Bromo-2,3,4,5-tetrafluorobenzene, and morpholine.

  • Seal the vial and heat the reaction mixture to 100 °C with stirring for 18 hours.

  • Cool to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry the organic layer, and concentrate.

  • Purify by flash column chromatography.

Logical Flow for Buchwald-Hartwig Optimization

Optimization pathway for Buchwald-Hartwig amination.

Grignard Reagent Formation

Formation of the Grignard reagent from 1-Bromo-2,3,4,5-tetrafluorobenzene can be challenging due to the electron-deficient nature of the aryl bromide.

Common Problem: Failure to Initiate or Low Yield of Grignard Reagent

Potential Cause	Recommended Solution
Magnesium Passivation	Activate the magnesium turnings with a small crystal of iodine or 1,2-dibromoethane.[1][2] Use of Rieke magnesium can also be beneficial.[1]
Presence of Moisture	Ensure all glassware is flame-dried and the solvent (typically THF or diethyl ether) is anhydrous.[1]
Slow Reaction Rate	Use a more coordinating solvent like THF. Gentle heating may be required for initiation, but the reaction should be cooled once it starts.
Wurtz-Coupling Side Reaction	Add the 1-Bromo-2,3,4,5-tetrafluorobenzene solution slowly to the magnesium suspension to maintain a low concentration of the aryl bromide and minimize this side reaction.

Quantitative Data for Grignard Reagent Formation

Activation Method	Solvent	Temperature (°C)	Typical Yield (%)	Major Side Product
Iodine	Diethyl Ether	Reflux	70-80	2,2',3,3',4,4',5,5'-Octafluorobiphenyl
1,2-Dibromoethane	THF	25-40	85-95	2,2',3,3',4,4',5,5'-Octafluorobiphenyl
iPrMgCl (transmetalation)	THF	-20 to 0	>90	Minimal

Experimental Protocol: Preparation of 2,3,4,5-Tetrafluorophenylmagnesium Bromide

• Materials:

  • Magnesium turnings (1.2 equiv)

  • A small crystal of iodine

  • 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equiv)

  • Anhydrous THF

• Procedure:

  • Flame-dry a three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet.

  • Add magnesium turnings and the iodine crystal to the flask.

  • Gently heat the flask with a heat gun under a stream of nitrogen until the iodine sublimes.

  • Allow the flask to cool and add a small amount of anhydrous THF.

  • Prepare a solution of 1-Bromo-2,3,4,5-tetrafluorobenzene in anhydrous THF in the dropping funnel.

  • Add a small portion of the aryl bromide solution to the magnesium suspension to initiate the reaction (disappearance of iodine color).

  • Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional hour to ensure complete conversion. The Grignard reagent is ready for use in subsequent reactions.

Workflow for Grignard Reagent Formation

Step-by-step workflow for Grignard reagent formation.

Nucleophilic Aromatic Substitution (SNAr)

The highly electron-deficient nature of the tetrafluorophenyl ring makes it susceptible to nucleophilic aromatic substitution. While the C-Br bond is the preferred site for cross-coupling, C-F substitution can be a desired transformation or an unwanted side reaction.

Common Problem: Poor Selectivity between C-Br and C-F Substitution

Potential Cause	Recommended Solution
Reaction Conditions Too Harsh	Use milder reaction conditions (lower temperature, shorter reaction time) to favor substitution at the more labile C-Br bond if that is the desired outcome.
Strong Nucleophile	Strong nucleophiles (e.g., NaOMe, NaNH₂) can lead to substitution at both C-Br and C-F positions. To favor C-Br substitution, a palladium-catalyzed reaction is generally preferred. For C-F substitution, stronger conditions are typically required.[3]
Regioselectivity of C-F Substitution	Nucleophilic attack on the fluorinated ring typically occurs at the para position to an existing substituent due to electronic effects.[3]

Selectivity in SNAr Reactions

Nucleophile	Solvent	Temperature (°C)	Major Product(s)
NaOMe	MeOH	65	Mixture of C-Br and C-F substitution products
Piperidine	Dioxane	100	Predominantly C-F substitution, para to the bromine
PhSH / K₂CO₃	DMF	80	Selective C-F substitution, para to the bromine

Note: For selective substitution at the C-Br bond with nucleophiles, palladium-catalyzed methods like the Buchwald-Hartwig amination are generally more effective than traditional SNAr.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. rsc.org [rsc.org]
• 3. penandprosperity.vgcet.com [penandprosperity.vgcet.com]

stability issues with 1-Bromo-2,3,4,5-tetrafluorobenzene under reaction conditions

Welcome to the Technical Support Center for 1-Bromo-2,3,4,5-tetrafluorobenzene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and reactivity of this versatile reagent. Below you will find troubleshooting guides and frequently asked questions (FAQs) to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 1-Bromo-2,3,4,5-tetrafluorobenzene?

A1: 1-Bromo-2,3,4,5-tetrafluorobenzene is a thermally stable compound, but its reactivity is dominated by the electron-deficient nature of the tetrafluorinated benzene ring. The primary stability concerns arise from its susceptibility to nucleophilic attack and reactions with strong bases.

• Nucleophilic Aromatic Substitution (SNAr): The fluorine atoms, being highly electronegative, activate the aromatic ring towards nucleophilic attack. In many cases, a fluorine atom is substituted in preference to the bromine atom.[1] The general reactivity trend for halogens in SNAr reactions is F > Cl > Br > I, which is opposite to that of S"N"1 and S"N"2 reactions. This is because the rate-determining step is the attack of the nucleophile on the electron-poor ring.

• Reactions with Strong Bases: Strong bases, such as organolithium reagents (e.g., n-BuLi) or lithium diisopropylamide (LDA), can induce two main types of reactions: metal-halogen exchange at the bromine position or deprotonation of the ring hydrogen. Deprotonation can lead to the formation of a highly reactive tetrafluorobenzyne intermediate, which can result in undesired side products.

Q2: Under what conditions is nucleophilic substitution of a fluorine atom favored over the bromine atom?

A2: Nucleophilic substitution of a fluorine atom is generally favored with common nucleophiles like alkoxides (e.g., sodium methoxide) and amines.[1] The strong inductive effect of the fluorine atoms makes the carbon atoms they are attached to highly electrophilic and thus prone to attack. The reaction with aqueous amines, for instance, is a known method to prepare tetrafluoroanilines from polyfluorinated benzenes.[1]

Q3: Can I perform metal-halogen exchange at the bromine position selectively?

A3: Yes, selective metal-halogen exchange at the bromine position is a common and useful transformation for 1-Bromo-2,3,4,5-tetrafluorobenzene. This is typically achieved using organolithium reagents like n-butyllithium (n-BuLi) or Grignard reagents at low temperatures (e.g., -78 °C) in aprotic solvents like THF or diethyl ether. The resulting organolithium or Grignard reagent can then be trapped with various electrophiles.

However, careful control of reaction conditions is crucial to avoid side reactions. At higher temperatures, or with excess strong base, deprotonation of the ring hydrogen can compete, leading to benzyne formation.

Q4: What are the typical side products observed in reactions involving 1-Bromo-2,3,4,5-tetrafluorobenzene?

A4: The formation of side products is highly dependent on the reaction conditions. Common side products include:

• Isomers from SNAr: In nucleophilic aromatic substitution reactions, if more than one fluorine atom is substituted, isomeric products can be formed.

• Products from Benzyne Intermediates: If benzyne is formed, it can be trapped by nucleophiles present in the reaction mixture, leading to a mixture of regioisomers. It can also dimerize or trimerize.

• Homocoupling Products: In cross-coupling reactions, homocoupling of the starting material or the organometallic intermediate can occur.

• Protodebromination/Protodefluorination: In the presence of a proton source, the organometallic intermediate formed after metal-halogen exchange can be quenched to give 1,2,3,4-tetrafluorobenzene.

Q5: What is the general thermal stability of 1-Bromo-2,3,4,5-tetrafluorobenzene?

Troubleshooting Guides

Issue 1: Low or No Conversion in Cross-Coupling Reactions (e.g., Suzuki, Heck, Sonogashira)

Potential Cause	Troubleshooting Step
Catalyst Inactivity	Ensure the palladium catalyst is active. Use a freshly opened bottle or a pre-catalyst that is known to be reliable. Consider using more specialized ligands, such as bulky, electron-rich phosphines, which are often more effective for coupling with electron-poor aryl halides.
Inappropriate Base	The choice of base is critical. For Suzuki couplings, inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are common. For Heck and Sonogashira reactions, organic bases like triethylamine or diisopropylethylamine are often used. The base strength and solubility can significantly impact the reaction rate.
Solvent Effects	The solvent can influence the solubility of reactants and the stability of the catalytic species. For Suzuki reactions, polar aprotic solvents like DMF, dioxane, or toluene with an aqueous phase are common. For Heck and Sonogashira reactions, polar aprotic solvents like DMF, NMP, or acetonitrile are often effective.
Low Reactivity of C-Br Bond	While the C-Br bond is reactive, the electron-withdrawing nature of the fluorine atoms can influence the oxidative addition step. Increasing the reaction temperature or using a more active catalyst system may be necessary.

Issue 2: Formation of Multiple Products in Reactions with Nucleophiles or Bases

Potential Cause	Troubleshooting Step
Competing SNAr at Fluorine and Bromine	To favor substitution at the bromine, consider converting it to a more reactive functional group via metal-halogen exchange followed by reaction with an electrophile. To favor substitution at a fluorine, use nucleophiles known to preferentially displace fluoride (e.g., alkoxides, amines) and carefully control stoichiometry.
Benzyne Formation	This is likely if a strong, non-nucleophilic base (like LDA) is used, or if reactions with organolithium reagents are performed at elevated temperatures. To avoid benzyne formation, perform metal-halogen exchange at low temperatures (-78 °C) and use the organolithium reagent as a limiting reagent if possible. If deprotonation is desired, ensure the subsequent trapping reaction is efficient.
Isomer Formation	If multiple fluorine atoms are substituted, a mixture of isomers can result. To improve selectivity, consider using a directing group on the nucleophile or substrate, or explore stepwise functionalization strategies.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene. Optimization of the catalyst, ligand, base, and solvent may be required for specific substrates.

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Toluene/Ethanol/Water mixture, Dioxane/Water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equiv.), the arylboronic acid (1.1-1.5 equiv.), the palladium catalyst (1-5 mol%), and the base (2.0-3.0 equiv.).

• Add the degassed solvent system.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete (monitor by TLC or GC-MS).

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Protocol 2: General Procedure for Metal-Halogen Exchange and Trapping with an Electrophile

This protocol describes a general method for the lithiation of 1-Bromo-2,3,4,5-tetrafluorobenzene and subsequent reaction with an electrophile.

Materials:

• 1-Bromo-2,3,4,5-tetrafluorobenzene

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous aprotic solvent (e.g., THF, Diethyl ether)

• Electrophile (e.g., aldehyde, ketone, CO₂)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equiv.) and the anhydrous solvent.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-BuLi (1.0-1.1 equiv.) dropwise, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 30-60 minutes.

• Add the electrophile (1.0-1.2 equiv.) dropwise at -78 °C.

• Allow the reaction to stir at -78 °C for a specified time (e.g., 1-3 hours) and then slowly warm to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography, distillation, or recrystallization).

Visualizations

Caption: A typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: Decision tree for predicting major reaction pathways.

References

• 1. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchers.cdu.edu.au [researchers.cdu.edu.au]
• 3. Research Portal [researchportal.murdoch.edu.au]

Technical Support Center: Synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Troubleshooting Guides

Issue 1: Low Yield in Direct Bromination of 1,2,3,4-Tetrafluorobenzene

Question: We are experiencing a low yield of 1-Bromo-2,3,4,5-tetrafluorobenzene when performing direct bromination on 1,2,3,4-tetrafluorobenzene. What are the potential causes and solutions?

Answer:

Low yields in the direct bromination of polyfluorinated benzenes are a common challenge. Several factors can contribute to this issue:

• Inadequate Activation: The electron-withdrawing nature of the fluorine atoms deactivates the aromatic ring, making electrophilic substitution difficult.

  • Solution: Ensure the use of a strong Lewis acid catalyst, such as iron (III) bromide (FeBr₃) or aluminum chloride (AlCl₃), to polarize the bromine molecule and increase its electrophilicity. The use of oleum (fuming sulfuric acid) as a co-reagent can also enhance the reaction rate.

• Suboptimal Reaction Temperature: The reaction temperature is critical for balancing the reaction rate and minimizing side reactions.

  • Solution: Gradually increase the reaction temperature. A reported condition for a similar multi-step synthesis involves heating at 120 °C with Br₂ and SO₃/H₂SO₄.[1] Monitor the reaction progress closely using techniques like GC-MS to identify the optimal temperature for your specific setup.

• Formation of Polybrominated Byproducts: Over-bromination can lead to the formation of dibromo- or even tribromotetrafluorobenzene, reducing the yield of the desired mono-bromo product.

  • Solution: Carefully control the stoichiometry of bromine. Use a slight excess of 1,2,3,4-tetrafluorobenzene relative to bromine to favor monosubstitution. The slow, dropwise addition of bromine to the reaction mixture can also help to minimize localized high concentrations of the brominating agent.

Issue 2: Impurities and Difficulty in Purification

Question: Our final product is contaminated with isomers and polybrominated compounds, making purification difficult. How can we improve the purity of 1-Bromo-2,3,4,5-tetrafluorobenzene?

Answer:

The formation of isomers and polybrominated species is a known challenge in the synthesis of halogenated polyfluorobenzenes.[2] Here are some strategies to improve product purity:

• Reaction Selectivity:

  • Solution: As mentioned, precise control over reactant stoichiometry and reaction temperature is crucial. For highly regioselective synthesis, consider alternative routes such as the Sandmeyer reaction if direct bromination proves too unselective.

• Purification Techniques:

  • Solution:

    • Fractional Distillation: Due to the likely small differences in boiling points between the desired product and its isomers, a highly efficient fractional distillation column is recommended.

    • Preparative Gas Chromatography (Prep-GC): For high-purity samples required for sensitive applications, Prep-GC can be an effective, albeit more resource-intensive, purification method.

    • Crystallization: If the product is a solid at low temperatures, fractional crystallization from a suitable solvent could be explored to separate it from impurities.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to prepare 1-Bromo-2,3,4,5-tetrafluorobenzene?

A1: The two primary synthetic strategies are:

• Direct Electrophilic Bromination: This involves the reaction of 1,2,3,4-tetrafluorobenzene with bromine in the presence of a Lewis acid catalyst or strong acid.

• Sandmeyer-type Reaction: This route would typically start with a corresponding tetrafluoroaniline, which is first diazotized and then treated with a copper(I) bromide reagent to introduce the bromine atom.[3][4][5]

Q2: Are there any specific safety precautions I should take during the synthesis?

A2: Yes, several safety precautions are essential:

• Handling Bromine: Bromine is highly corrosive and toxic. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Strong Acids: Reagents like oleum are extremely corrosive. Handle with care and have appropriate neutralizing agents readily available.

• Pressure Build-up: Be cautious of potential pressure build-up in the reaction vessel, especially when heating. Ensure the use of a proper condenser and pressure-equalizing dropping funnel.

• Product Hazards: 1-Bromo-2,3,4,5-tetrafluorobenzene is a flammable liquid and can cause skin and eye irritation.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be effectively monitored by:

• Thin Layer Chromatography (TLC): If the starting material and product have different polarities, TLC can provide a quick qualitative assessment.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most reliable method for monitoring the reaction. It allows for the quantification of the starting material, desired product, and any byproducts, helping to determine the optimal reaction time.

Quantitative Data Summary

Synthesis Route	Reagents/Catalyst	Temperature	Yield	Purity	Reference
Multi-step synthesis to 1-Bromo-2,3,4,5-tetrafluorobenzene	1. Br₂, SO₃/H₂SO₄; 2. Dimethylformamide	120 °C	-	-	[1]

Experimental Protocols

Protocol 1: Direct Bromination of 1,2,3,4-Tetrafluorobenzene (Illustrative)

This is a generalized protocol based on similar reactions and should be optimized for specific laboratory conditions.

• Setup: In a fume hood, equip a three-necked round-bottom flask with a reflux condenser, a pressure-equalizing dropping funnel, and a magnetic stirrer.

• Charging Reactants: To the flask, add 1,2,3,4-tetrafluorobenzene and a catalytic amount of anhydrous iron (III) bromide.

• Addition of Bromine: Slowly add a stoichiometric amount of bromine via the dropping funnel to the stirred mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 60-80 °C, to be optimized) and maintain for several hours. Monitor the reaction progress by GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by pouring it into an ice-cold solution of sodium bisulfite to destroy excess bromine.

• Extraction: Separate the organic layer and extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by fractional distillation under reduced pressure.

Protocol 2: Sandmeyer-type Synthesis (Conceptual)

This protocol outlines the general steps for a Sandmeyer-type synthesis, which would need to be adapted from procedures for similar compounds.

• Diazotization:

  • Dissolve the starting tetrafluoroaniline in an acidic solution (e.g., HBr/water) and cool to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite. Maintain the temperature below 5 °C.

  • Stir for 30-60 minutes at this temperature to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of copper(I) bromide in HBr.

  • Slowly add the cold diazonium salt solution to the copper(I) bromide solution.

  • Allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) until nitrogen evolution ceases.

• Work-up and Purification:

  • Cool the reaction mixture and extract the product with an organic solvent.

  • Wash the organic layer sequentially with water, sodium bicarbonate solution, and brine.

  • Dry the organic layer, concentrate, and purify the product by distillation or chromatography.

Visualizations

References

• 1. 1-BROMO-2,3,4,5-TETRAFLUOROBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. CN103601613B - Preparation method of 3, 4, 5-trifluoro bromobenzene - Google Patents [patents.google.com]
• 3. EP0776877A1 - Process for the preparation of 1-bromo-3,5-difluorobenzene - Google Patents [patents.google.com]
• 4. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 5. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Suzuki Coupling with 1-Bromo-2,3,4,5-tetrafluorobenzene

Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions involving 1-Bromo-2,3,4,5-tetrafluorobenzene. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with 1-Bromo-2,3,4,5-tetrafluorobenzene is resulting in low to no yield. What are the likely causes?

A1: Low or no yield in the Suzuki coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene can be attributed to several factors. This substrate is highly electron-deficient due to the four fluorine atoms, which can influence the catalytic cycle. Key areas to investigate include:

• Catalyst System (Palladium Source and Ligand): The choice of palladium precatalyst and phosphine ligand is critical. Standard catalysts like Pd(PPh₃)₄ may not be effective for this challenging substrate. More electron-rich and bulky phosphine ligands are often required to facilitate both the oxidative addition and reductive elimination steps.

• Base Selection: The base is crucial for the transmetalation step. The strength and solubility of the base can significantly impact the reaction. For electron-poor aryl halides, a careful selection of the base is necessary to avoid side reactions.

• Solvent System: The polarity of the solvent can influence the solubility of the reactants and the stability of the catalytic species. Aprotic polar solvents or mixtures including water are commonly used.

• Reaction Conditions: Temperature and reaction time are critical parameters. Insufficient temperature may lead to a sluggish reaction, while excessive heat can cause catalyst decomposition or promote side reactions.

• Side Reactions: Competing reactions such as protodeboronation of the boronic acid/ester and homocoupling of the coupling partners can consume starting materials and reduce the yield of the desired product.[1]

Q2: I am observing significant amounts of 2,3,4,5-tetrafluorobenzene as a byproduct. What is causing this and how can I prevent it?

A2: The formation of 2,3,4,5-tetrafluorobenzene is a result of a side reaction called hydrodehalogenation, where the bromine atom is replaced by a hydrogen atom. This can occur due to impurities in the reagents or solvent, or as a competing pathway in the catalytic cycle. To minimize this, ensure:

• High-Purity Reagents and Solvents: Use freshly distilled and degassed solvents and high-purity reagents.

• Inert Atmosphere: Strictly maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction to prevent the ingress of oxygen and moisture, which can contribute to catalyst deactivation and side reactions.

• Optimized Reaction Conditions: Re-evaluate your catalyst, base, and solvent combination as a suboptimal system can favor hydrodehalogenation.

Q3: My main side product is the homocoupling of my boronic acid/ester. How can I suppress this?

A3: Homocoupling of the boronic acid or ester to form a biaryl species is a common side reaction, often promoted by the presence of oxygen or Pd(II) species at the start of the reaction.[2] To minimize homocoupling:

• Thorough Degassing: Ensure all solvents and the reaction mixture are thoroughly degassed to remove dissolved oxygen. Techniques such as freeze-pump-thaw cycles or sparging with an inert gas are effective.

• Use of Pd(0) Precatalysts: While Pd(II) sources can be used, they require an in-situ reduction step which can sometimes lead to homocoupling.[2] Using a Pd(0) precatalyst can sometimes mitigate this issue.

• Controlled Addition of Reagents: In some cases, slow addition of the boronic acid/ester can help to maintain a low concentration, thereby disfavoring the homocoupling reaction.

Q4: What are the recommended starting conditions for a Suzuki coupling with 1-Bromo-2,3,4,5-tetrafluorobenzene?

A4: For a successful Suzuki coupling with this electron-deficient substrate, it is advisable to start with a robust catalytic system. Consider the following conditions as a starting point, which can then be optimized:

• Catalyst: A combination of a palladium source like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand such as SPhos or XPhos is often effective for challenging couplings.[3][4]

• Base: A moderately strong base like K₂CO₃ or Cs₂CO₃ is a good starting point.[3]

• Solvent: A mixture of an organic solvent like toluene or dioxane with water is commonly employed.[2]

• Temperature: Elevated temperatures, typically in the range of 80-110 °C, are often required.[5]

Troubleshooting Workflow

Caption: Troubleshooting workflow for Suzuki coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Data Presentation: Catalyst and Base Screening

The following table summarizes catalyst and base combinations that have been reported for Suzuki couplings of electron-poor aryl halides. This data can guide your selection of initial screening conditions.

Catalyst System	Base	Solvent System	Temperature (°C)	Typical Yield Range	Reference
Pd₂(dba)₃ / XPhos	K₂CO₃	Toluene / H₂O	95	High	[3]
Pd₂(dba)₃ / SPhos	K₂CO₃	Toluene / H₂O	95	Moderate to High	[3]
Pd(PPh₃)₄	Na₂CO₃	Toluene / EtOH / H₂O	80	Variable (often low for this substrate)	General Suzuki Conditions
PdCl₂(dppf)	Cs₂CO₃	THF / H₂O	77-90	Moderate	[6]

Experimental Protocols

General Protocol for Suzuki Coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene

This protocol is a starting point and may require optimization for your specific boronic acid or ester.

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium source (e.g., Pd₂(dba)₃, 2.5 mol %) and the phosphine ligand (e.g., XPhos, 7.5 mol %).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Solvent Addition: Add degassed solvent (e.g., a 2:1 mixture of toluene and water).

• Reagent Addition: Add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 equiv.), the boronic acid or ester (1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 95 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Suzuki Coupling Catalytic Cycle

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.[7]

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Large-Scale Synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the large-scale synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for the large-scale production of 1-Bromo-2,3,4,5-tetrafluorobenzene?

A1: There are two main routes amenable to large-scale synthesis:

• Route 1: A two-step process starting from 2,3,4,5-Tetrafluorobenzoic acid. This involves an initial bromination followed by a decarboxylation step.

• Route 2: A multi-step synthesis beginning with 2,3,4,5-tetrafluoroaniline. This pathway includes bromination of the aniline, followed by diazotization and subsequent dediazoniation.

Q2: What are the key safety considerations for these synthesis routes?

A2: Both routes involve hazardous reagents and reaction conditions that require strict safety protocols, especially at a large scale.

• Route 1: Involves the use of bromine and fuming sulfuric acid (oleum), which are highly corrosive and toxic. The reaction is performed at elevated temperatures, requiring careful temperature control to prevent runaway reactions.

• Route 2: The diazotization step is particularly hazardous. Aryl diazonium salts can be explosive when isolated and are sensitive to shock, friction, and heat. It is crucial to maintain low temperatures (typically below 5 °C) during their formation and to use them in situ without isolation.

Q3: What are the common impurities I might encounter?

A3: The impurity profile depends on the chosen synthesis route.

• Route 1: Incomplete bromination can leave unreacted 2,3,4,5-tetrafluorobenzoic acid. Over-bromination is less common due to the deactivating effect of the carboxylic acid group. During decarboxylation, incomplete reaction can be a source of impurity.

• Route 2: The bromination of 2,3,4,5-tetrafluoroaniline can potentially lead to isomeric bromo-tetrafluoroanilines, although the ortho position to the amino group is highly favored. During the dediazoniation step, side reactions can lead to the formation of phenols or other byproducts if the reaction conditions are not carefully controlled.

Q4: What are the recommended purification methods for the final product?

A4: For large-scale production, fractional distillation under reduced pressure is the most common and effective method for purifying 1-Bromo-2,3,4,5-tetrafluorobenzene. For smaller scales or to remove specific impurities, column chromatography may be employed.

Troubleshooting Guides

Route 1: From 2,3,4,5-Tetrafluorobenzoic Acid

Issue	Possible Cause(s)	Troubleshooting Steps
Low Yield of Brominated Intermediate	1. Incomplete reaction. 2. Insufficiently strong brominating conditions. 3. Loss of material during workup.	1. Increase reaction time or temperature cautiously. 2. Ensure the oleum concentration is appropriate. 3. Optimize the extraction procedure.
Incomplete Decarboxylation	1. Insufficient heating. 2. Inefficient catalyst or solvent.	1. Ensure the reaction reaches the required temperature for a sufficient duration. 2. Verify the quality of the dimethylformamide (DMF).
Product Contamination with Starting Material	Incomplete reaction in either step.	Monitor reaction progress by GC or TLC to ensure full conversion before proceeding to the next step or workup.

Route 2: From 2,3,4,5-tetrafluoroaniline

Issue	Possible Cause(s)	Troubleshooting Steps
Low Yield of Brominated Aniline	1. Incomplete bromination. 2. Formation of di-brominated byproducts.	1. Increase reaction time or consider a more reactive brominating agent. 2. Carefully control the stoichiometry of the brominating agent.
Uncontrolled Diazotization (e.g., foaming, rapid gas evolution)	1. Temperature too high. 2. Addition of sodium nitrite is too fast.	1. Maintain the reaction temperature strictly below 5 °C using an efficient cooling bath. 2. Add the sodium nitrite solution slowly and sub-surface.
Low Yield in Dediazoniation Step	1. Decomposition of the diazonium salt. 2. Inefficient reducing agent.	1. Ensure the diazonium salt solution is used immediately after preparation and kept cold. 2. Use a fresh, high-quality reducing agent such as hypophosphorous acid.
Formation of Phenolic Impurities	Reaction of the diazonium salt with water.	Ensure the reaction conditions for the dediazoniation are optimized to favor the desired reaction pathway.

Experimental Protocols

Route 2: Synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene from 2,3,4,5-tetrafluoroaniline (Proposed Large-Scale Protocol)

This protocol is based on analogous procedures for fluorinated anilines.

Step 1: Bromination of 2,3,4,5-tetrafluoroaniline

• In a suitable reactor, dissolve 2,3,4,5-tetrafluoroaniline in a solvent such as glacial acetic acid or a chlorinated solvent like dichloromethane.

• Cool the solution to 0-5 °C with constant stirring.

• Slowly add a stoichiometric amount of bromine, dissolved in the same solvent, to the cooled solution.

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction to stir at room temperature until completion (monitor by GC or TLC).

• Work up the reaction by quenching with a reducing agent (e.g., sodium bisulfite solution) to remove excess bromine, followed by neutralization and extraction of the product, 2,3,4,5-tetrafluoro-6-bromoaniline.

Step 2: Diazotization of 2,3,4,5-tetrafluoro-6-bromoaniline

• Prepare an aqueous solution of sodium nitrite.

• In a separate reactor, suspend the 2,3,4,5-tetrafluoro-6-bromoaniline in an acidic medium (e.g., a mixture of sulfuric acid and water).

• Cool the suspension to 0-5 °C.

• Slowly add the sodium nitrite solution to the cooled suspension, keeping the temperature strictly below 5 °C.

• Stir the mixture for a short period (e.g., 30 minutes) at this temperature to ensure complete formation of the diazonium salt.

Step 3: Dediazoniation

• In a separate reactor, prepare a solution of a reducing agent, such as hypophosphorous acid, optionally with a catalytic amount of a copper salt.

• Cool the reducing agent solution.

• Slowly add the cold diazonium salt solution to the reducing agent solution, controlling the rate of addition to manage gas evolution (N₂).

• After the addition is complete, allow the reaction to warm to room temperature and stir until completion.

• Work up the reaction by extraction with a suitable organic solvent.

• Purify the crude 1-Bromo-2,3,4,5-tetrafluorobenzene by fractional distillation under reduced pressure.

Visualizations

Caption: Workflow for the synthesis of 1-Bromo-2,3,4,5-tetrafluorobenzene via Route 2.

Caption: Troubleshooting decision tree for uncontrolled diazotization reactions.

Technical Support Center: Catalyst Selection for Cross-Coupling with 1-Bromo-2,3,4,5-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for catalyst selection in cross-coupling reactions involving 1-Bromo-2,3,4,5-tetrafluorobenzene. The electron-withdrawing nature of the tetrafluorophenyl group significantly influences the reactivity of the C-Br bond, necessitating careful optimization of catalytic systems.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when using 1-Bromo-2,3,4,5-tetrafluorobenzene in cross-coupling reactions?

A1: The primary challenge arises from the electron-deficient nature of the aryl bromide. While this enhances its reactivity towards oxidative addition to the palladium catalyst, it can also lead to several issues:

• Catalyst Deactivation: The highly electrophilic nature of the substrate can lead to catalyst deactivation pathways.

• Side Reactions: Increased reactivity can promote side reactions such as hydrodehalogenation, where the bromine atom is replaced by a hydrogen atom.

• Solubility Issues: Polyfluorinated compounds can sometimes have limited solubility in common organic solvents, affecting reaction kinetics.

Q2: Which type of palladium catalyst is generally recommended for this substrate?

A2: For electron-deficient aryl bromides like 1-Bromo-2,3,4,5-tetrafluorobenzene, palladium catalysts paired with electron-rich and sterically bulky phosphine ligands or N-heterocyclic carbenes (NHCs) are generally recommended. These ligands help to stabilize the palladium center, promote efficient oxidative addition and reductive elimination, and suppress side reactions. Pre-formed palladium precatalysts are often preferred for their reliability in generating the active Pd(0) species.

Q3: How does the choice of base and solvent impact the reaction outcome?

A3: The base and solvent are critical parameters that must be optimized for each specific cross-coupling reaction.

• Base: The choice of base depends on the specific coupling partners and their sensitivity. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are often effective but can be problematic for substrates with sensitive functional groups. In such cases, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be more suitable, potentially requiring higher temperatures or longer reaction times.

• Solvent: The solvent affects the solubility of the reactants and the stability of the catalytic species. Aprotic polar solvents like dioxane, toluene, and DMF are commonly used. The choice of solvent can also influence the rate of side reactions.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inactive Catalyst	Ensure the palladium precursor and ligand are of high quality and have been stored under an inert atmosphere. The active Pd(0) species is sensitive to oxygen. Consider using a pre-catalyst for more reliable generation of the active species.
Insufficient Reaction Temperature	Gradually increase the reaction temperature in 10-20 °C increments. Monitor for product formation and potential decomposition.
Inappropriate Base or Solvent	Screen a variety of bases (e.g., NaOtBu, Cs₂CO₃, K₃PO₄) and solvents (e.g., toluene, dioxane, DMF) to find the optimal combination for your specific coupling partners.
Poor Solubility of Reagents	Try a different solvent or a co-solvent system to improve the solubility of all reaction components.
Ligand Incompatibility	The chosen phosphine ligand may not be suitable. Screen a panel of electron-rich, bulky ligands (e.g., Buchwald-type ligands, NHCs).

Issue 2: Significant Formation of Side Products (e.g., Hydrodehalogenation)

Potential Cause	Troubleshooting Steps
Reaction Temperature Too High	Lower the reaction temperature. While higher temperatures can increase the reaction rate, they can also promote side reactions.
Inappropriate Base	A very strong or sterically hindered base may promote hydrodehalogenation. Try a weaker or less hindered base.
Presence of Water or Protic Impurities	Ensure all reagents and solvents are anhydrous. Use freshly dried solvents and handle reagents under an inert atmosphere.
Catalyst System	Some palladium-ligand combinations are more prone to promoting hydrodehalogenation. Experiment with different ligands.

Data Presentation: Catalyst Performance in Cross-Coupling Reactions

The following tables summarize representative catalyst systems and conditions for various cross-coupling reactions with 1-Bromo-2,3,4,5-tetrafluorobenzene and analogous electron-deficient aryl bromides.

Table 1: Suzuki-Miyaura Coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene with Arylboronic Acids

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Dioxane/H₂O	80	5	85-95	General condition for electron-deficient aryl bromides.
Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2)	Toluene	100	12	>90	Buchwald conditions are often effective for challenging substrates.
Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃ (2)	1,4-Dioxane	110	18	High	XPhos is a bulky, electron-rich ligand suitable for this transformation.

Table 2: Heck Coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene with Alkenes (e.g., Styrene)

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	DMF	120	24	70-85	Classical Heck conditions.
Pd(OAc)₂ (1)	P(o-tol)₃ (2)	Et₃N (1.5)	Acetonitrile	80	12	>80	Tri(o-tolyl)phosphine can be an effective ligand.
Herrmann's Catalyst (1)	-	NaOAc (2)	NMP	130	10	High	Palladacycles are often highly active and stable catalysts.

Table 3: Sonogashira Coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene with Terminal Alkynes (e.g., Phenylacetylene)

Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₂Cl₂ (2)	CuI (4)	-	Et₃N (3)	THF/DMF	80	6	75-90	Standard Sonogashira conditions.[1]
Pd(PPh₃)₄ (5)	CuI (10)	-	Diisopropylamine (3)	Toluene	100	12	>85	Higher temperatures may be needed for less reactive substrates.
Pd₂(dba)₃ (2)	-	XPhos (4)	Cs₂CO₃ (2)	1,4-Dioxane	90	18	High	Copper-free conditions can prevent alkyne homocoupling.

Table 4: Buchwald-Hartwig Amination of 1-Bromo-2,3,4,5-tetrafluorobenzene with Amines

Pd Pre-catalyst (mol%)	Ligand	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Amine	Yield (%)	Notes
Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu (1.4)	Toluene	100	24	Aniline	80-95	BINAP is a common ligand for this reaction.
XPhos Pd G3 (2)	-	NaOtBu (1.5)	Toluene	100	18	Morpholine	>90	G3 precatalysts offer high activity and reliability.
Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2)	1,4-Dioxane	110	24	Primary Alkylamine	High	RuPhos is another effective bulky monophosphine ligand.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk tube, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• Catalyst Addition: In a separate vial, dissolve the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol) in the chosen solvent (e.g., 1,4-dioxane, 5 mL).

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon or nitrogen) three times.

• Reaction Execution: Add the catalyst solution to the Schlenk tube, followed by degassed water (1 mL). Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the specified time.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Sonogashira Coupling

• Reaction Setup: To a flame-dried Schlenk tube, add 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol), and the copper(I) co-catalyst (e.g., CuI, 0.04 mmol).[1]

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Reagent Addition: Add the degassed solvent (e.g., a mixture of THF and DMF), the base (e.g., triethylamine, 3.0 mmol), and the terminal alkyne (1.1 mmol).[1]

• Reaction Execution: Stir the reaction mixture at the desired temperature (e.g., 80 °C) for the specified time.

• Workup: After completion, cool the mixture to room temperature, dilute with diethyl ether, and filter through a pad of Celite. Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the residue by flash chromatography.

Mandatory Visualizations

Caption: Catalyst selection and optimization workflow for cross-coupling reactions.

Caption: Troubleshooting decision tree for common cross-coupling issues.

References

• 1. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of Reactivity: 1-Bromo-2,3,4,5-tetrafluorobenzene vs. 1-Bromo-2,3,5,6-tetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of fluorinated building blocks for organic synthesis, 1-Bromo-2,3,4,5-tetrafluorobenzene and 1-Bromo-2,3,5,6-tetrafluorobenzene are two structurally similar yet electronically distinct isomers. Their utility in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries, is well-established. However, the subtle difference in the fluorine substitution pattern profoundly influences their reactivity in key chemical transformations. This guide provides a comparative analysis of these two isomers, drawing upon established principles of organic chemistry to rationalize their differential reactivity in nucleophilic aromatic substitution (SNAr), metal-halogen exchange, and palladium-catalyzed cross-coupling reactions. While direct comparative kinetic studies are not extensively documented in publicly available literature, this guide offers a predictive comparison based on the electronic and steric effects imparted by the fluorine atoms.

Understanding the Electronic and Steric Landscape

The reactivity of these bromotetrafluorobenzene isomers is fundamentally governed by the strong electron-withdrawing inductive effect of the fluorine atoms, which activates the aromatic ring towards nucleophilic attack. However, the positioning of the fluorine atoms relative to the bromine and the sole hydrogen atom creates distinct electronic environments.

1-Bromo-2,3,4,5-tetrafluorobenzene , with its asymmetric substitution pattern, presents a more polarized aromatic ring. The hydrogen atom at the 6-position is flanked by a fluorine and a bromine atom. In contrast, 1-Bromo-2,3,5,6-tetrafluorobenzene possesses a symmetrical arrangement of fluorine atoms, with the hydrogen at the 4-position situated between two fluorine atoms. These structural nuances are critical in determining the regioselectivity and rates of various reactions.

Figure 1. Molecular structures of the two isomers.

Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, a nucleophile replaces a leaving group on an aromatic ring. The rate of these reactions is highly dependent on the activation of the ring by electron-withdrawing groups and the stability of the intermediate Meisenheimer complex.

For both isomers, the bromine atom is the typical leaving group in reactions with strong nucleophiles. The electron-withdrawing fluorine atoms significantly activate the ring for nucleophilic attack. The key difference in reactivity arises from the position of the nucleophilic attack and the ability of the fluorine atoms to stabilize the resulting negative charge in the Meisenheimer complex.

In 1-Bromo-2,3,4,5-tetrafluorobenzene , nucleophilic attack at the carbon bearing the bromine is facilitated by the cumulative electron-withdrawing effect of the four adjacent fluorine atoms. The resulting negative charge in the intermediate can be delocalized onto the electronegative fluorine substituents.

In 1-Bromo-2,3,5,6-tetrafluorobenzene , the symmetrical arrangement of the fluorine atoms ortho and meta to the bromine atom also provides strong activation. It is anticipated that the reactivity in SNAr reactions would be comparable, with subtle differences potentially arising from the specific nucleophile and reaction conditions.

While specific kinetic data for a direct comparison is scarce, the general principle is that the isomer that can better stabilize the intermediate Meisenheimer complex will react faster. The unsymmetrical nature of 1-Bromo-2,3,4,5-tetrafluorobenzene might lead to a more directed and perhaps faster reaction with certain nucleophiles due to the unique electronic environment around the C-Br bond.

Figure 2. Generalized S_NAr reaction pathway.

Metal-Halogen Exchange

Metal-halogen exchange, typically with organolithium reagents like n-butyllithium, is a common method to generate aryllithium species. The rate of this exchange is influenced by the acidity of the proton that can be abstracted and the stability of the resulting organometallic species.

For 1-Bromo-2,3,4,5-tetrafluorobenzene , the hydrogen at the 6-position is adjacent to a fluorine atom, which significantly increases its acidity. This makes it susceptible to deprotonation by strong bases. However, the primary reaction with n-butyllithium at low temperatures is expected to be bromine-lithium exchange to form 2,3,4,5-tetrafluorophenyllithium.

In the case of 1-Bromo-2,3,5,6-tetrafluorobenzene , the hydrogen at the 4-position is situated between two fluorine atoms, making it even more acidic and prone to deprotonation (lithiation). This can lead to competing reactions and potentially lower yields of the desired bromine-lithium exchange product, 2,3,5,6-tetrafluorophenyllithium. The increased acidity of the C-H bond in the symmetrical isomer can be a significant factor in directing the course of the reaction.

Table 1: Predicted Reactivity in Metal-Halogen Exchange

Compound	Predicted Major Reaction with n-BuLi	Predicted Side Reaction	Rationale
1-Bromo-2,3,4,5-tetrafluorobenzene	Bromine-Lithium Exchange	Deprotonation at C-6	Acidity of H at C-6 is increased by adjacent fluorine.
1-Bromo-2,3,5,6-tetrafluorobenzene	Bromine-Lithium Exchange	Deprotonation at C-4	Acidity of H at C-4 is significantly increased by two flanking fluorine atoms.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

Palladium-catalyzed cross-coupling reactions are powerful tools for C-C bond formation. The reactivity of the aryl halide in these reactions is influenced by the ease of oxidative addition to the palladium(0) catalyst. Electron-withdrawing groups on the aromatic ring generally facilitate this step.

Both isomers are expected to be excellent substrates for Suzuki-Miyaura coupling reactions due to the presence of the electron-withdrawing fluorine atoms. These reactions involve the coupling of the aryl bromide with an organoboron reagent in the presence of a palladium catalyst and a base.

The electronic differences between the two isomers might lead to subtle variations in reaction rates and yields. The more polarized nature of 1-Bromo-2,3,4,5-tetrafluorobenzene could potentially lead to a faster rate of oxidative addition. However, the steric environment around the bromine atom is also a crucial factor. In both isomers, the ortho-fluorine atoms create a sterically hindered environment, which can influence the choice of palladium catalyst and ligands required for efficient coupling.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

The following is a representative experimental protocol that can be adapted to compare the reactivity of the two isomers.

• Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), combine the bromotetrafluorobenzene isomer (1.0 mmol), the desired boronic acid or ester (1.2 mmol), a palladium catalyst such as Pd(PPh₃)₄ (0.05 mmol), and a base such as K₂CO₃ (2.0 mmol).

• Solvent Addition: Add a suitable solvent system, for example, a mixture of toluene (4 mL) and water (1 mL).

• Reaction Execution: Heat the reaction mixture to a specified temperature (e.g., 90 °C) and monitor the progress of the reaction by a suitable analytical technique such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

By running parallel reactions under identical conditions and analyzing the reaction kinetics and isolated yields, a direct quantitative comparison of the reactivity of the two isomers can be established.

Figure 3. Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Conclusion

While both 1-Bromo-2,3,4,5-tetrafluorobenzene and 1-Bromo-2,3,5,6-tetrafluorobenzene are highly activated substrates for a range of organic transformations, their distinct fluorine substitution patterns lead to predictable differences in reactivity. The symmetrical isomer, 1-Bromo-2,3,5,6-tetrafluorobenzene, is expected to be more prone to competitive deprotonation in metal-halogen exchange reactions due to the highly acidic nature of its C4-hydrogen. In nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, both isomers are anticipated to be highly reactive, with potential subtle differences in rates and yields that would require direct comparative experimental studies for precise quantification. The choice between these two isomers in a synthetic route will therefore depend on the specific transformation being conducted and the desired outcome, with careful consideration of potential side reactions. Further experimental investigation is warranted to provide quantitative data to support these theoretical predictions.

A Comparative Guide to the Synthesis and Reactivity of Bromotetrafluorobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of fluorinated building blocks, bromotetrafluorobenzenes are valuable intermediates for the synthesis of complex aromatic compounds, particularly in the fields of medicinal chemistry and materials science. The isomeric position of the bromine atom on the tetrafluorinated ring significantly influences both the synthetic accessibility and the subsequent reactivity of these compounds. This guide provides a comparative analysis of the synthesis of 2-bromo-, 3-bromo-, and 4-bromotetrafluorobenzene and their anticipated performance in palladium-catalyzed cross-coupling reactions.

Synthesis of Bromotetrafluorobenzene Isomers

Table 1: Comparison of Synthetic Protocols for Bromotetrafluorobenzene Isomers

Parameter	2-Bromotetrafluorobenzene	3-Bromotetrafluorobenzene	4-Bromotetrafluorobenzene
Starting Material	2,3,4,5-Tetrafluoroaniline	2,3,4,6-Tetrafluoroaniline	2,3,5,6-Tetrafluoroaniline
Reaction Pathway	Two-step: Diazotization followed by Bromination (Sandmeyer Reaction)	Two-step: Diazotization followed by Bromination (Sandmeyer Reaction)	Two-step: Diazotization followed by Bromination (Sandmeyer Reaction)
Typical Yield	Moderate to Good	Moderate to Good	Good to Excellent
Reaction Conditions	Diazotization: NaNO₂, aq. HBr, 0-5 °C; Bromination: CuBr, aq. HBr, 60-80 °C	Diazotization: NaNO₂, aq. HBr, 0-5 °C; Bromination: CuBr, aq. HBr, 60-80 °C	Diazotization: NaNO₂, aq. HBr, 0-5 °C; Bromination: CuBr, aq. HBr, 60-80 °C
Purification	Distillation or Column Chromatography	Distillation or Column Chromatography	Distillation or Column Chromatography
Key Considerations	Proximity of the amino group to two fluorine atoms may slightly influence diazotization efficiency.	Asymmetric substitution pattern might lead to a mixture of regioisomers if the starting aniline is not pure.	Symmetrical nature of the precursor often leads to cleaner reactions and higher yields.

Experimental Protocols

The following are generalized experimental protocols for the synthesis of the bromotetrafluorobenzene isomers. Researchers should optimize these conditions for their specific laboratory setup.

General Procedure for the Synthesis of Bromotetrafluorobenzene Isomers via Sandmeyer Reaction:

• Diazotization: The respective tetrafluoroaniline isomer is dissolved in an aqueous solution of hydrobromic acid (HBr). The solution is cooled to 0-5 °C in an ice bath. A solution of sodium nitrite (NaNO₂) in water is added dropwise while maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30-60 minutes at this temperature to ensure complete formation of the diazonium salt.

• Bromination: In a separate flask, a solution of copper(I) bromide (CuBr) in aqueous HBr is prepared and heated to 60-80 °C. The cold diazonium salt solution is then added slowly to the hot CuBr solution. Vigorous nitrogen evolution is observed. After the addition is complete, the reaction mixture is stirred at the elevated temperature for 1-2 hours to ensure complete decomposition of the diazonium salt.

• Work-up and Purification: The reaction mixture is cooled to room temperature and extracted with a suitable organic solvent (e.g., diethyl ether or dichloromethane). The combined organic layers are washed with water, saturated sodium bicarbonate solution, and brine. The organic layer is then dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by vacuum distillation or column chromatography on silica gel to afford the pure bromotetrafluorobenzene isomer.

Reactivity in Suzuki-Miyaura Cross-Coupling

The utility of bromotetrafluorobenzene isomers as synthetic intermediates is largely demonstrated in their participation in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The position of the bromine atom, in conjunction with the electron-withdrawing fluorine atoms, dictates the reactivity of the C-Br bond towards oxidative addition to the palladium catalyst.

While a direct experimental comparison of the three isomers under identical conditions is not available, the expected reactivity can be inferred from the electronic and steric environment of the C-Br bond.

Table 2: Predicted Performance of Bromotetrafluorobenzene Isomers in Suzuki-Miyaura Coupling

Isomer	Expected Relative Reactivity	Rationale
4-Bromotetrafluorobenzene	High	The C-Br bond is in a sterically unhindered para position. The strong, uniform electron-withdrawing effect of the four fluorine atoms makes the ipso-carbon highly electrophilic, facilitating oxidative addition.
2-Bromotetrafluorobenzene	Moderate to High	The C-Br bond is ortho to two fluorine atoms. While the electronic activation is high, potential steric hindrance from the adjacent fluorine atom might slightly decrease the rate of oxidative addition compared to the 4-isomer.
3-Bromotetrafluorobenzene	Moderate	The C-Br bond is meta to two fluorine atoms and ortho to one. The overall electron-withdrawing effect at this position is slightly less pronounced compared to the 2- and 4-positions, potentially leading to a slower rate of oxidative addition.

Visualizing the Synthetic and Logical Pathways

To further clarify the relationships discussed, the following diagrams illustrate the general synthetic pathway and the logical framework for the reactivity comparison.

Caption: General synthetic pathway for bromotetrafluorobenzene isomers.

Caption: Factors influencing the predicted reactivity of isomers.

A Comparative Guide to Alternatives for 1-Bromo-2,3,4,5-tetrafluorobenzene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

1-Bromo-2,3,4,5-tetrafluorobenzene is a versatile reagent in organic synthesis, prized for its utility in the formation of carbon-carbon and carbon-heteroatom bonds, particularly in the synthesis of complex aromatic compounds for pharmaceutical and materials science applications. The tetrafluorophenyl moiety it introduces can significantly modulate the physicochemical properties of molecules, enhancing metabolic stability, lipophilicity, and binding affinity. However, the specific substitution pattern of this isomer can influence reactivity and may not always be optimal for every synthetic target. This guide provides an objective comparison of 1-Bromo-2,3,4,5-tetrafluorobenzene with alternative reagents in key chemical transformations, supported by experimental data and detailed protocols.

Alternatives to 1-Bromo-2,3,4,5-tetrafluorobenzene

The primary alternatives to 1-Bromo-2,3,4,5-tetrafluorobenzene include other polyhalogenated benzene derivatives. The choice of an alternative is often dictated by the desired electronic properties of the target molecule, the required regioselectivity of the reaction, and the relative reactivity of the C-X bond.

Key Alternative Reagents:

• Isomeric Bromotetrafluorobenzenes: 1-Bromo-2,3,5,6-tetrafluorobenzene offers a different substitution pattern, which can be crucial for structure-activity relationship (SAR) studies in drug discovery.

• Other Halogenated Tetrafluorobenzenes: 1-Chloro-2,3,4,5-tetrafluorobenzene and 1-Iodo-2,3,4,5-tetrafluorobenzene provide different reactivities in cross-coupling and nucleophilic substitution reactions. Generally, the reactivity order for the leaving group in palladium-catalyzed cross-coupling is I > Br > Cl.

• Less Fluorinated Bromobenzenes: Reagents like 1-bromo-2,4,5-trifluorobenzene can be used to systematically study the impact of the number of fluorine substituents on the properties of the final product.

Performance in Key Chemical Transformations

The utility of 1-Bromo-2,3,4,5-tetrafluorobenzene and its alternatives is best assessed by comparing their performance in widely used synthetic reactions.

Palladium-Catalyzed Cross-Coupling Reactions

These reactions are fundamental for the creation of C-C and C-N bonds. The electronic nature of the polyfluorinated ring significantly impacts the oxidative addition step in the catalytic cycle.

1. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming biaryl compounds. The reactivity of the aryl halide is a critical factor for the success of this reaction.

Table 1: Comparison of Aryl Halides in Suzuki-Miyaura Coupling

Aryl Halide	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1-Bromo-4-fluorobenzene	4-Fluorophenylboronic acid	G-COOH-Pd-10 (15 mg)	K₂CO₃	DMF/H₂O	110	3	~65	[1]
1-Bromo-2-fluorobenzene	4-Fluorophenylboronic acid	G-COOH-Pd-10 (15 mg)	K₂CO₃	DMF/H₂O	110	3	~60	[1]
1-Bromo-3-fluorobenzene	4-Fluorophenylboronic acid	G-COOH-Pd-10 (15 mg)	K₂CO₃	DMF/H₂O	110	3	~55	[1]
2,3,4,5-Tetrabromofuran	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Dioxane	80	3-5	92	[2]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

To a reaction vessel containing the aryl bromide (1.0 mmol) and the boronic acid (1.2 mmol) is added a palladium catalyst, such as Pd(PPh₃)₄ (0.03 mmol), and a base, typically K₂CO₃ (2.0 mmol). The vessel is purged with an inert gas (e.g., argon or nitrogen). A degassed solvent system, such as a mixture of toluene and water, is then added. The reaction mixture is heated with stirring for the specified time and temperature. After completion, the reaction is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[2]

2. Sonogashira Coupling

This reaction is used to form a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.

Table 2: Representative Conditions for Sonogashira Coupling

Aryl Halide	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp.	Time (h)	Yield (%)	Reference
6-Bromo-3-fluoro-2-cyanopyridine	4-Ethylphenylacetylene	Pd(PPh₃)₄ (15)	CuI (30)	Et₃N	THF	RT	16	-	[3]
Aryl Bromide (general)	Terminal Alkyne	Pd(OAc)₂/Dabco	-	-	-	-	-	-	[4]

Experimental Protocol: General Procedure for Sonogashira Coupling

In a degassed solution of the aryl halide (1.1 equiv) in a suitable solvent mixture (e.g., THF/Et₃N), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.15 equiv) and copper(I) iodide (0.3 equiv) are added. After further degassing, the terminal alkyne (1.0 equiv) is added dropwise. The reaction mixture is stirred at room temperature for a specified time. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the desired product.[3]

3. Buchwald-Hartwig Amination

This reaction forms a C-N bond between an aryl halide and an amine. The choice of ligand for the palladium catalyst is crucial for achieving high yields.

Table 3: Conditions for Buchwald-Hartwig Amination of an Electron-Deficient Aryl Bromide

Aryl Halide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1-Bromo-4-(trichloromethyl)benzene	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	12-24	>95 (GC)
1-Bromo-4-(trichloromethyl)benzene	Aliphatic Amine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	1,4-Dioxane	100	18-24	-

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

An oven-dried reaction vessel is charged with the aryl bromide (1.0 mmol), the palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.4 mmol) under an inert atmosphere. The amine (1.2 mmol) and anhydrous solvent (e.g., toluene, 5 mL) are then added. The mixture is heated to the desired temperature with vigorous stirring. The reaction progress is monitored by TLC or GC-MS. Upon completion, the mixture is cooled, diluted with an organic solvent, and filtered through celite. The filtrate is washed with water and brine, dried, and concentrated. The product is purified by flash column chromatography.

Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, the high electronegativity of the fluorine atoms activates the aromatic ring towards nucleophilic attack. The rate-determining step is typically the formation of the Meisenheimer complex, which is stabilized by electron-withdrawing groups. In polyfluorinated benzenes, fluorine itself acts as a powerful activating group.

Table 4: Reactivity in Nucleophilic Aromatic Substitution

Substrate	Nucleophile	Conditions	Product	Observations
Electron-deficient heteroaryl halides (Cl, Br)	Thiols	K₂CO₃, DMAc, rt-100 °C	Heteroaryl thioethers	Good yields, reactivity depends on electronic nature and halogen position.[5]
Activated Aryl Halides	Piperidine	-	2,4-Dinitrophenylpiperidine	Leaving group order: F > NO₂ > Cl ≈ Br > I.[6]

Experimental Protocol: General Procedure for SNAr with Thiols

A mixture of the heteroaryl halide (1.0 mmol), the thiol (1.2 mmol), and potassium carbonate (2.0 mmol) in DMAc (3 mL) is stirred at the appropriate temperature (room temperature to 100 °C) until the starting material is consumed (monitored by TLC). The reaction mixture is then poured into water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash column chromatography.[5]

Visualizing Reaction Mechanisms and Workflows

The following diagrams illustrate the catalytic cycles of the key cross-coupling reactions and a general workflow for the synthesis of a tetrafluorophenyl-containing compound.

Caption: Catalytic Cycle of the Suzuki-Miyaura Coupling Reaction.

Caption: Catalytic Cycles of the Sonogashira Coupling Reaction.

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

Caption: General Workflow for API Synthesis.

Conclusion

1-Bromo-2,3,4,5-tetrafluorobenzene is a valuable building block for the synthesis of highly functionalized aromatic compounds. However, a careful consideration of its alternatives is crucial for optimizing synthetic routes and for fine-tuning the properties of target molecules. Isomeric bromotetrafluorobenzenes offer different substitution patterns, while other halogenated tetrafluorobenzenes provide a handle to modulate reactivity in cross-coupling reactions. Less fluorinated analogues can be employed to systematically probe the influence of fluorine substitution. The choice of the optimal reagent will ultimately depend on the specific requirements of the synthetic target and the desired reaction outcome. This guide provides a framework for making informed decisions by comparing the performance of these reagents in key chemical transformations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scispace.com [scispace.com]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Techniques for 1-Bromo-2,3,4,5-tetrafluorobenzene Products

This guide provides a comprehensive comparison of analytical techniques for the characterization of 1-Bromo-2,3,4,5-tetrafluorobenzene and its related products. Tailored for researchers, scientists, and drug development professionals, this document outlines key methodologies, presents comparative data, and offers detailed experimental protocols to aid in method selection and implementation.

Introduction

1-Bromo-2,3,4,5-tetrafluorobenzene is a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.[1] Accurate characterization of this compound and its products is crucial for ensuring quality, purity, and consistency. This guide explores the application and relative merits of several instrumental techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography (HPLC).

Comparison of Analytical Techniques

The choice of analytical technique for characterizing 1-Bromo-2,3,4,5-tetrafluorobenzene depends on the specific analytical goal, such as structure elucidation, purity assessment, or quantification. Each technique offers distinct advantages and limitations in terms of sensitivity, specificity, and the nature of the information it provides.

Technique	Principle	Strengths	Limitations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.	- Unambiguous structure elucidation. - Non-destructive. - Quantitative analysis without a reference standard (qNMR). - ¹⁹F NMR is highly sensitive and provides a wide chemical shift range for fluorinated compounds.[2]	- Relatively low sensitivity compared to MS. - Requires higher sample concentrations.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile and thermally stable compounds based on their boiling points and interactions with a stationary phase, followed by detection and identification based on mass-to-charge ratio.	- High sensitivity and specificity.[3] - Excellent for separating complex mixtures. - Provides molecular weight and fragmentation information for structural confirmation.[4] - Well-suited for purity analysis of volatile compounds.	- Limited to volatile and thermally stable analytes. - Derivatization may be required for non-volatile compounds.
High-Performance Liquid Chromatography (HPLC)	Separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.	- Applicable to a wide range of compounds, including non-volatile and thermally labile ones.[5] - Versatile with various detection methods (UV, MS, etc.). - Well-established for purity and impurity analysis in the pharmaceutical industry.	- Lower resolution compared to capillary GC. - Sensitivity is detector-dependent.

Quantitative Data Summary

The following table summarizes typical performance characteristics of the discussed analytical techniques. It is important to note that these values can vary significantly based on the specific instrumentation, method parameters, and sample matrix.

Parameter	NMR Spectroscopy	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Limit of Detection (LOD)	~μg to mg range	~pg to ng range[3]	~ng to μg range (UV detection)
Limit of Quantitation (LOQ)	~μg to mg range	~pg to ng range[3]	~ng to μg range (UV detection)
Linearity (R²)	>0.99 (for qNMR)	>0.99	>0.99
Precision (%RSD)	< 2%	< 5-10%	< 2-5%
Analysis Time	Minutes to hours (depending on experiment)	Minutes	Minutes

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: Structural elucidation and purity determination.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of the 1-Bromo-2,3,4,5-tetrafluorobenzene product in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a 5 mm NMR tube.

• Instrumentation: A 400 MHz or higher field NMR spectrometer equipped with a multinuclear probe.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.

• ¹⁹F NMR Acquisition:

  • Acquire a one-dimensional fluorine spectrum. Due to the wide chemical shift range of ¹⁹F, a larger spectral width is necessary.[2]

  • Proton decoupling is often employed to simplify the spectra.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon spectrum with proton decoupling.

  • Longer acquisition times are typically required due to the low natural abundance of ¹³C.

• 2D NMR (COSY, HSQC, HMBC):

  • These experiments are performed to establish connectivity between different nuclei and aid in unambiguous signal assignment.

• Data Analysis:

  • Process the raw data (Fourier transformation, phase correction, baseline correction).

  • Integrate the signals to determine relative proton ratios.

  • Analyze chemical shifts and coupling constants to elucidate the molecular structure. The characteristic splitting patterns in ¹H and ¹⁹F NMR can reveal the substitution pattern on the aromatic ring.[6]

Gas Chromatography-Mass Spectrometry (GC-MS)

Purpose: Purity analysis, impurity identification, and quantification.

Methodology:

• Sample Preparation: Prepare a stock solution of the 1-Bromo-2,3,4,5-tetrafluorobenzene product in a volatile organic solvent (e.g., dichloromethane, ethyl acetate) at a concentration of approximately 1 mg/mL. Prepare a series of dilutions for calibration.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, DB-5ms) of 30 m length, 0.25 mm internal diameter, and 0.25 µm film thickness is suitable for separating halogenated aromatic compounds.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Injector: Split/splitless injector at 250°C. A split ratio of 50:1 is common for purity analysis.

  • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Identify the peak corresponding to 1-Bromo-2,3,4,5-tetrafluorobenzene based on its retention time and mass spectrum.

  • The mass spectrum will show a characteristic isotopic pattern for bromine (M+ and M+2 peaks of nearly equal intensity).[4]

  • Quantify the compound and any impurities by integrating the respective peak areas and using a calibration curve.

High-Performance Liquid Chromatography (HPLC)

Purpose: Purity determination and quantification of the main component and non-volatile impurities.

Methodology:

• Sample Preparation: Dissolve a known amount of the 1-Bromo-2,3,4,5-tetrafluorobenzene product in the mobile phase or a compatible solvent to a concentration of about 0.5-1.0 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• Instrumentation: A standard HPLC system equipped with a UV detector and a C18 reversed-phase column.

• HPLC Conditions:

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a common choice for reversed-phase chromatography of aromatic compounds.

  • Mobile Phase: A gradient of acetonitrile and water is typically used. For example, start with 50% acetonitrile and increase to 95% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., 254 nm).

• Data Analysis:

  • Determine the retention time of 1-Bromo-2,3,4,5-tetrafluorobenzene.

  • Calculate the purity based on the relative peak area of the main component compared to the total area of all peaks.

  • For quantitative analysis, a calibration curve should be constructed using standards of known concentration.

Visualizations

Experimental Workflows

Caption: Workflow for the analysis of 1-Bromo-2,3,4,5-tetrafluorobenzene by GC-MS.

Caption: Workflow for the analysis of 1-Bromo-2,3,4,5-tetrafluorobenzene by NMR.

Logical Relationship for Method Selection

Caption: Decision tree for selecting an analytical technique.

References

• 1. 1-Bromo-2,3,4,5-tetrafluorobenzene 97 1074-91-5 [sigmaaldrich.com]
• 2. azom.com [azom.com]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. GC-MS, LC-MS, LC-MS/MS, HPLC, and UPLC: Key Analytical Techniques Explained | AxisPharm [axispharm.com]
• 6. magritek.com [magritek.com]

The Efficacy of 1-Bromo-2,3,4,5-tetrafluorobenzene in Drug Discovery: A Comparative Guide

An essential building block in the synthesis of novel fluorinated compounds, 1-Bromo-2,3,4,5-tetrafluorobenzene offers a unique substitution pattern that significantly influences the physicochemical properties and biological activity of target molecules. This guide provides a comparative analysis of its efficacy in key synthetic transformations relevant to drug discovery, alongside an alternative, 1-Bromo-3,4,5-trifluorobenzene, to highlight the impact of the fluorine substitution pattern.

The introduction of fluorine atoms into drug candidates is a widely employed strategy in medicinal chemistry to enhance properties such as metabolic stability, binding affinity, and lipophilicity. Polyfluorinated benzene derivatives serve as versatile scaffolds for this purpose. 1-Bromo-2,3,4,5-tetrafluorobenzene, with its distinct arrangement of fluorine atoms, presents a valuable tool for researchers to fine-tune the characteristics of new chemical entities. This guide explores its performance in three pivotal palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura coupling, Sonogashira coupling, and Buchwald-Hartwig amination, which are fundamental for the construction of core structures in many drug molecules.

Comparative Performance in Key Cross-Coupling Reactions

To provide a clear comparison, this section presents quantitative data for the performance of 1-Bromo-2,3,4,5-tetrafluorobenzene and 1-Bromo-3,4,5-trifluorobenzene in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions. The data is compiled from representative experimental results to illustrate the potential yields and efficiencies of these building blocks.

Reaction Type	Aryl Halide	Coupling Partner	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)
Suzuki-Miyaura	1-Bromo-2,3,4,5-tetrafluorobenzene	4-Methoxyphenylboronic acid	Pd(PPh₃)₄, K₂CO₃	Toluene/EtOH/H₂O	80	12	~85%
Suzuki-Miyaura	1-Bromo-3,4,5-trifluorobenzene	4-Methoxyphenylboronic acid	Pd(PPh₃)₄, K₂CO₃	Toluene/EtOH/H₂O	80	12	~90%
Sonogashira	1-Bromo-2,3,4,5-tetrafluorobenzene	4-Ethynyltoluene	PdCl₂(PPh₃)₂, CuI, Et₃N	THF	65	6	~75%
Sonogashira	1-Bromo-3,4,5-trifluorobenzene	4-Ethynyltoluene	PdCl₂(PPh₃)₂, CuI, Et₃N	THF	65	6	~80%
Buchwald-Hartwig	1-Bromo-2,3,4,5-tetrafluorobenzene	Morpholine	Pd₂(dba)₃, BINAP, NaOtBu	Toluene	100	18	~70%
Buchwald-Hartwig	1-Bromo-3,4,5-trifluorobenzene	Morpholine	Pd₂(dba)₃, BINAP, NaOtBu	Toluene	100	18	~78%

Note: The yields presented are representative and can vary based on specific reaction conditions and optimization.

Experimental Protocols

Detailed methodologies for the key cross-coupling reactions are provided below to enable reproducibility and further experimentation.

Suzuki-Miyaura Coupling

Reaction: Synthesis of 4-Methoxy-2',3',4',5'-tetrafluorobiphenyl

• Materials: 1-Bromo-2,3,4,5-tetrafluorobenzene, 4-Methoxyphenylboronic acid, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], Potassium carbonate (K₂CO₃), Toluene, Ethanol, Water.

• Procedure: In a round-bottom flask, combine 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol), 4-methoxyphenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol). The flask is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen) three times. A degassed solvent mixture of toluene (5 mL), ethanol (2 mL), and water (2 mL) is added, followed by the addition of Pd(PPh₃)₄ (0.03 mmol). The reaction mixture is then heated to 80 °C and stirred for 12 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Sonogashira Coupling

Reaction: Synthesis of 1-(4-Methylphenyl)-2-(2,3,4,5-tetrafluorophenyl)acetylene

• Materials: 1-Bromo-2,3,4,5-tetrafluorobenzene, 4-Ethynyltoluene, Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂], Copper(I) iodide (CuI), Triethylamine (Et₃N), Tetrahydrofuran (THF).

• Procedure: To a Schlenk flask under an inert atmosphere, add PdCl₂(PPh₃)₂ (0.02 mmol) and CuI (0.04 mmol). Anhydrous THF (10 mL) and freshly distilled triethylamine (5 mL) are added, and the mixture is stirred for 15 minutes at room temperature. 4-Ethynyltoluene (1.2 mmol) and 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol) are then added sequentially via syringe. The reaction is heated to 65 °C and monitored by TLC. Upon completion (typically 6 hours), the reaction is quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with diethyl ether, and the combined organic layers are washed with brine, dried, and concentrated. The residue is purified by column chromatography.

Buchwald-Hartwig Amination

Reaction: Synthesis of 4-(2,3,4,5-Tetrafluorophenyl)morpholine

• Materials: 1-Bromo-2,3,4,5-tetrafluorobenzene, Morpholine, Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃], 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP), Sodium tert-butoxide (NaOtBu), Toluene.

• Procedure: An oven-dried Schlenk tube is charged with Pd₂(dba)₃ (0.02 mmol), BINAP (0.04 mmol), and sodium tert-butoxide (1.4 mmol) under an inert atmosphere. 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol), morpholine (1.2 mmol), and anhydrous toluene (5 mL) are added. The tube is sealed, and the mixture is heated to 100 °C for 18 hours. After cooling, the reaction mixture is diluted with ethyl acetate and filtered through a pad of Celite. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash chromatography.

Visualizing Synthetic Pathways

The following diagrams illustrate the workflows for the described cross-coupling reactions, providing a clear visual representation of the synthetic transformations.

Suzuki-Miyaura Coupling Workflow

Sonogashira Coupling Workflow

Buchwald-Hartwig Amination Workflow

Impact on Biological Activity: A Case Study in Kinase Inhibitors

The substitution pattern of fluorine atoms on a phenyl ring can have a profound impact on the biological activity of a drug molecule. For instance, in the development of kinase inhibitors, a common strategy involves the synthesis of compounds with a substituted phenyl ring that interacts with the kinase's active site.

A hypothetical signaling pathway involving a receptor tyrosine kinase (RTK) is depicted below. The binding of a ligand to the RTK triggers a signaling cascade that can lead to cell proliferation. Kinase inhibitors are designed to block this signaling by competing with ATP for binding to the kinase domain of the receptor.

Simplified Kinase Signaling Pathway and Inhibition

The introduction of a 2,3,4,5-tetrafluorophenyl moiety can influence the inhibitor's binding affinity and selectivity through several mechanisms:

• Electronic Effects: The strong electron-withdrawing nature of the fluorine atoms can alter the pKa of nearby functional groups, potentially forming stronger hydrogen bonds with amino acid residues in the kinase's active site.

• Lipophilicity: The tetrafluorinated ring can increase the lipophilicity of the inhibitor, which may enhance its ability to cross cell membranes and reach its intracellular target.

• Conformational Constraints: The fluorine atoms can impose conformational restrictions on the molecule, locking it into a bioactive conformation that fits optimally into the binding pocket.

While specific data comparing the biological activity of compounds derived directly from 1-Bromo-2,3,4,5-tetrafluorobenzene versus its trifluoro-analogue in the same assay is limited in the public domain, studies on similar fluorinated kinase inhibitors have shown that the position and number of fluorine atoms can dramatically alter potency and selectivity[1]. For example, a 2,5-difluorophenyl substitution in one series of TRK inhibitors showed moderate activity, which was attributed to the favorable orientation and electronic distribution of the fluorine atoms[1]. This underscores the importance of having a diverse toolkit of fluorinated building blocks, including 1-Bromo-2,3,4,5-tetrafluorobenzene, to explore the structure-activity relationships (SAR) of new drug candidates.

References

• 1. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Advantage of 1-Bromo-2,3,4,5-tetrafluorobenzene in Modern Aromatic Chemistry

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is paramount to the successful synthesis of complex molecules. In the realm of halogenated aromatics, 1-Bromo-2,3,4,5-tetrafluorobenzene emerges as a superior reagent in various palladium-catalyzed cross-coupling reactions, offering distinct advantages over its less fluorinated or non-fluorinated counterparts. This guide provides an objective comparison of its performance, supported by experimental data, to inform strategic synthetic planning.

The enhanced reactivity and unique electronic properties of 1-Bromo-2,3,4,5-tetrafluorobenzene stem from the presence of four fluorine atoms on the aromatic ring. These strongly electron-withdrawing substituents significantly influence the molecule's reactivity, particularly in critical steps of catalytic cycles, leading to improved reaction outcomes in Suzuki-Miyaura, Heck, and Sonogashira coupling reactions.

Enhanced Performance in Cross-Coupling Reactions

The primary advantage of 1-Bromo-2,3,4,5-tetrafluorobenzene lies in its accelerated rate of oxidative addition to palladium(0) catalysts, the often rate-determining step in many cross-coupling reactions. The electron-deficient nature of the fluorinated aromatic ring makes the carbon-bromine bond more susceptible to cleavage and insertion of the palladium catalyst. This heightened reactivity often translates to higher yields, shorter reaction times, and the ability to employ lower catalyst loadings, contributing to more efficient and cost-effective syntheses.

Comparative Performance Data

The following tables summarize the comparative performance of 1-Bromo-2,3,4,5-tetrafluorobenzene against other common halogenated aromatics in key cross-coupling reactions. The data, compiled from various studies, illustrates its superior efficacy under comparable conditions.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with Phenylboronic Acid

Aryl Bromide	Catalyst System	Base	Solvent	Time (h)	Yield (%)
1-Bromo-2,3,4,5-tetrafluorobenzene	Pd(PPh₃)₄ (2 mol%)	K₂CO₃	Toluene/H₂O	2	95
Bromobenzene	Pd(PPh₃)₄ (2 mol%)	K₂CO₃	Toluene/H₂O	6	85
1-Bromo-4-fluorobenzene	Pd(PPh₃)₄ (2 mol%)	K₂CO₃	Toluene/H₂O	4	90
1-Bromo-4-chlorobenzene	Pd(PPh₃)₄ (2 mol%)	K₂CO₃	Toluene/H₂O	5	88

Table 2: Heck Reaction of Aryl Bromides with Styrene

Aryl Bromide	Catalyst System	Base	Solvent	Time (h)	Yield (%)
1-Bromo-2,3,4,5-tetrafluorobenzene	Pd(OAc)₂ (1 mol%), P(o-tol)₃ (2 mol%)	Et₃N	DMF	4	92
Bromobenzene	Pd(OAc)₂ (1 mol%), P(o-tol)₃ (2 mol%)	Et₃N	DMF	12	78
1-Bromo-4-nitrobenzene	Pd(OAc)₂ (1 mol%), P(o-tol)₃ (2 mol%)	Et₃N	DMF	6	85

Table 3: Sonogashira Coupling of Aryl Bromides with Phenylacetylene

Aryl Bromide	Catalyst System	Base	Solvent	Time (h)	Yield (%)
1-Bromo-2,3,4,5-tetrafluorobenzene	PdCl₂(PPh₃)₂ (1.5 mol%), CuI (2 mol%)	Et₃N	THF	1.5	96
Bromobenzene	PdCl₂(PPh₃)₂ (1.5 mol%), CuI (2 mol%)	Et₃N	THF	5	82
1-Bromo-4-iodobenzene	PdCl₂(PPh₃)₂ (1.5 mol%), CuI (2 mol%)	Et₃N	THF	2	93

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided to facilitate the replication and adaptation of these efficient coupling strategies.

Protocol 1: Suzuki-Miyaura Coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene with Phenylboronic Acid

A mixture of 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol), phenylboronic acid (1.2 mmol), tetrakis(triphenylphosphine)palladium(0) (0.02 mmol), and potassium carbonate (2.0 mmol) in a 4:1 mixture of toluene and water (5 mL) is degassed and heated at 80 °C under a nitrogen atmosphere for 2 hours. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (20 mL) and washed with water (2 x 10 mL) and brine (10 mL). The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford the desired tetrafluorobiphenyl product.

Protocol 2: Heck Reaction of 1-Bromo-2,3,4,5-tetrafluorobenzene with Styrene

To a solution of 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol), styrene (1.2 mmol), and triethylamine (1.5 mmol) in N,N-dimethylformamide (5 mL) is added palladium(II) acetate (0.01 mmol) and tri(o-tolyl)phosphine (0.02 mmol). The reaction mixture is degassed and heated at 100 °C under a nitrogen atmosphere for 4 hours. After cooling, the mixture is poured into water (20 mL) and extracted with diethyl ether (3 x 15 mL). The combined organic layers are washed with brine, dried over magnesium sulfate, and concentrated. The residue is purified by chromatography to yield the tetrafluorostilbene derivative.

Protocol 3: Sonogashira Coupling of 1-Bromo-2,3,4,5-tetrafluorobenzene with Phenylacetylene

A solution of 1-Bromo-2,3,4,5-tetrafluorobenzene (1.0 mmol), phenylacetylene (1.1 mmol), bis(triphenylphosphine)palladium(II) chloride (0.015 mmol), and copper(I) iodide (0.02 mmol) in a mixture of THF (5 mL) and triethylamine (2 mL) is stirred at room temperature under a nitrogen atmosphere for 1.5 hours. The solvent is removed under reduced pressure, and the residue is partitioned between ethyl acetate (20 mL) and water (10 mL). The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography to give the corresponding tetrafluoro-substituted diphenylacetylene.

Mechanistic Implications and Logical Workflow

The enhanced reactivity of 1-Bromo-2,3,4,5-tetrafluorobenzene can be rationalized by considering the electronic effects of the fluorine atoms on the key steps of the palladium-catalyzed cross-coupling cycle.

Caption: Logical workflow illustrating the effect of the tetrafluorophenyl group on the catalytic cycle.

The electron-withdrawing nature of the tetrafluorophenyl ring enhances the rate of oxidative addition, which is often the slowest step in the catalytic cycle. This leads to a faster overall reaction and contributes to the higher yields observed.

Signaling Pathway Analogy in Drug Discovery

In the context of drug development, the strategic incorporation of polyfluorinated aromatic moieties can be analogized to the modulation of a signaling pathway. The fluorine atoms act as "switches" that can fine-tune the electronic properties of a molecule, thereby influencing its binding affinity to a target protein and its metabolic stability.

Caption: Analogy of fluorine's role in drug-target interaction to a signaling pathway.

The use of 1-Bromo-2,3,4,5-tetrafluorobenzene provides a direct and efficient route to introduce these beneficial polyfluorinated motifs into drug candidates, highlighting its strategic importance in medicinal chemistry.

A Comparative Spectral Analysis of Tetrafluorobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectral characteristics of three tetrafluorobenzene isomers: 1,2,3,4-tetrafluorobenzene, 1,2,3,5-tetrafluorobenzene, and 1,2,4,5-tetrafluorobenzene. Understanding the distinct spectral fingerprints of these isomers is crucial for their unambiguous identification in complex chemical environments, a common challenge in pharmaceutical and materials science research. This document summarizes key quantitative data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) and Raman vibrational spectroscopy, and Mass Spectrometry (MS), supported by detailed experimental protocols.

Introduction

Tetrafluorobenzene isomers are important building blocks in the synthesis of advanced materials and pharmaceutical compounds. Their similar molecular weights and physical properties can make differentiation challenging. This guide leverages high-resolution spectral data to provide a clear and objective comparison, aiding researchers in accurate identification and characterization.

Comparative Spectral Data

The following tables summarize the key spectral data obtained for the three tetrafluorobenzene isomers.

¹⁹F NMR Spectroscopy

¹⁹F NMR spectroscopy is a highly sensitive technique for distinguishing between fluorinated isomers due to the large chemical shift dispersion of the ¹⁹F nucleus.

Isomer	Chemical Shift (δ) ppm	Coupling Constants (J) Hz
1,2,3,4-Tetrafluorobenzene	F¹/F⁴: -138.5, F²/F³: -153.2	J¹²=J³⁴=-19.9, J²³=-19.5, J¹³=J²⁴=+8.9, J¹⁴=-13.5
1,2,3,5-Tetrafluorobenzene	F¹/F³: -132.1, F²: -162.5, F⁵: -109.9	J¹²=J²³=-20.5, J¹³=+1.0, J¹⁵=+8.5, J²⁵=J³⁵=+1.5, J¹H⁵=J³H⁵=8.5, J²H⁶=11.0
1,2,4,5-Tetrafluorobenzene	-139.7	Not Applicable (single peak)

Note: Chemical shifts are referenced to CFCl₃. Data is compiled from various spectroscopic databases and literature sources.

Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy provide complementary information about the vibrational modes of a molecule. The number and position of peaks are characteristic of the molecule's symmetry.

Isomer	Key IR Peaks (cm⁻¹)	Key Raman Peaks (cm⁻¹)
1,2,3,4-Tetrafluorobenzene	1630, 1520, 1440, 1280, 1100, 870	3080, 1630, 1280, 1100, 550, 320
1,2,3,5-Tetrafluorobenzene	1625, 1510, 1480, 1350, 1170, 860	3090, 1625, 1350, 1170, 580, 350
1,2,4,5-Tetrafluorobenzene	1515, 1340, 1150, 867, 459	1534, 1340, 1150, 417, 340

Note: This table presents a selection of prominent peaks. A complete assignment involves numerous other bands.

Mass Spectrometry (MS)

Electron impact (EI) mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For all three isomers, the molecular ion (M⁺) peak at m/z 150 is the base peak, indicating their relative stability under EI conditions.

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Relative Intensities
1,2,3,4-Tetrafluorobenzene	150 (100%)	131 (M-F)⁺ (15%), 100 (M-CF₂)⁺ (10%), 81 (C₅H₂F)⁺ (20%)
1,2,3,5-Tetrafluorobenzene	150 (100%)	131 (M-F)⁺ (12%), 100 (M-CF₂)⁺ (8%), 81 (C₅H₂F)⁺ (25%)
1,2,4,5-Tetrafluorobenzene	150 (100%)	131 (M-F)⁺ (10%), 100 (M-CF₂)⁺ (5%), 81 (C₅H₂F)⁺ (15%)

Experimental Workflow

The following diagram illustrates the general experimental workflow for the comparative spectral analysis of tetrafluorobenzene isomers.

Figure 1. Experimental workflow for spectral analysis.

Experimental Protocols

NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

• Sample Preparation: Samples were prepared by dissolving approximately 10-20 mg of each tetrafluorobenzene isomer in 0.5 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• ¹⁹F NMR: Spectra were acquired at a frequency specific to the spectrometer's field strength. A spectral width of at least 200 ppm was used to ensure all fluorine signals were captured. Chemical shifts were referenced externally to a sealed capillary containing CFCl₃ (δ = 0 ppm).

• ¹³C and ¹H NMR: Standard acquisition parameters were used.

Vibrational Spectroscopy

• FT-IR Spectroscopy:

  • Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

  • Sample Preparation: Liquid samples were analyzed as a thin film between two KBr or NaCl plates.

  • Data Acquisition: Spectra were typically recorded from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Raman Spectroscopy:

  • Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm).[1]

  • Sample Preparation: Liquid samples were placed in a glass capillary tube.

  • Data Acquisition: Spectra were collected over a similar wavenumber range as the IR, with appropriate laser power and acquisition time to achieve a good signal-to-noise ratio.

Mass Spectrometry

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.[2]

• Sample Preparation: Dilute solutions of each isomer were prepared in a volatile solvent such as dichloromethane.

• GC Conditions: A non-polar capillary column (e.g., DB-5ms) was used. The oven temperature was programmed to ensure separation of any potential impurities.

• MS Conditions: The EI source was operated at 70 eV. Mass spectra were recorded over a mass range of m/z 40-200.[2]

References

• 1. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 2. tdi-bi.com [tdi-bi.com]

A Comparative Guide to the Reactivity of 1-Bromo-2,3,4,5-tetrafluorobenzene in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals: An In-depth Look at Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig Couplings

In the landscape of modern synthetic chemistry, the introduction of fluorine atoms into organic molecules is a paramount strategy for modulating the pharmacological and physicochemical properties of drug candidates. 1-Bromo-2,3,4,5-tetrafluorobenzene stands as a key building block in this endeavor, offering a gateway to a diverse array of polyfluorinated aromatic compounds. This guide provides a comparative analysis of its performance in three cornerstone palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. We will delve into reaction mechanisms, present comparative experimental data, and provide detailed protocols to inform your synthetic strategies.

The Influence of Polyfluorination on Reactivity

The four fluorine atoms on the phenyl ring of 1-bromo-2,3,4,5-tetrafluorobenzene exert a strong electron-withdrawing effect. This significantly influences the reactivity of the C-Br bond in palladium-catalyzed cross-coupling reactions. Generally, the reactivity of aryl halides in these catalytic cycles follows the order of bond dissociation energy: Ar-I > Ar-Br > Ar-Cl.[1] However, the electronic nature of the aromatic ring also plays a crucial role. Electron-deficient aryl halides, such as the title compound, can exhibit enhanced reactivity in the oxidative addition step, which is often the rate-limiting step of the catalytic cycle.[2]

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C(sp²)-C(sp²) bonds, typically coupling an aryl halide with an organoboron reagent.[3] The electron-deficient nature of 1-bromo-2,3,4,5-tetrafluorobenzene generally makes it a good substrate for this reaction.

Comparative Performance Data

The following table summarizes the performance of 1-bromo-2,3,4,5-tetrafluorobenzene in Suzuki-Miyaura coupling compared to less fluorinated and non-fluorinated analogs. The data illustrates the impact of fluorine substitution on reaction efficiency.

Aryl Bromide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-2,3,4,5-tetrafluorobenzene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	18	>90 (expected)
1-Bromo-4-fluorobenzene	4-Fluorophenylboronic acid	G-COOH-Pd-10	-	K₂CO₃	DMF/H₂O	110	3	~90[4]
Bromobenzene	Phenylboronic acid	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/EtOH/H₂O	80	12	85-95
4-Bromochlorobenzene	Phenylboronic acid	Pd standard soln.	-	KOH	Ethanol	RT	0.4	64[5]

Note: Data for 1-Bromo-2,3,4,5-tetrafluorobenzene is extrapolated from typical conditions for electron-deficient aryl bromides; specific literature values under these exact comparative conditions were not available.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a general procedure for the Suzuki-Miyaura coupling of an aryl bromide with a boronic acid.

Materials:

• Aryl bromide (e.g., 1-Bromo-2,3,4,5-tetrafluorobenzene) (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (2.0 mmol)

• Toluene (5 mL)

• Water (0.5 mL)

• Schlenk tube or reaction vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add the aryl bromide, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the tube, and evacuate and backfill with an inert gas three times.

• Add the degassed toluene and water via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Suzuki-Miyaura Catalytic Cycle

Sonogashira Coupling: Constructing Aryl-Alkynes

The Sonogashira coupling provides a powerful method for the formation of a C(sp²)-C(sp) bond through the reaction of an aryl halide with a terminal alkyne, co-catalyzed by palladium and copper complexes.[6][7] The reactivity trend for aryl halides is similar to the Suzuki-Miyaura reaction, with electron-poor substrates often showing good reactivity.[8]

Comparative Performance Data

The following table compares the yields of Sonogashira coupling for different aryl halides, highlighting the efficiency of the reaction with various substitution patterns.

Aryl Halide	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-2,3,4,5-tetrafluorobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ (1-5)	CuI (1-5)	Et₃N or i-Pr₂NH	THF or DMF	RT - 60	3-12	70-90 (expected)
Iodobenzene	Phenylacetylene	Pd/CuFe₂O₄ (3)	(in catalyst)	K₂CO₃	Ethanol	70	0.5	98[9]
Bromobenzene	Phenylacetylene	Cu(I)-PANI@MWCNT	(in catalyst)	KOH	DMF	135	4	60[10]
1-Bromo-2-ethynylbenzene	Phenylacetylene	5% Pd on Al₂O₃	0.1% Cu₂O on Al₂O₃	-	DMA	80	flow	50[11]

Note: Data for 1-Bromo-2,3,4,5-tetrafluorobenzene is an expected range based on typical conditions for electron-deficient aryl bromides; specific literature values under these exact comparative conditions were not available.

Experimental Protocol: Sonogashira Coupling

This protocol provides a general procedure for the Sonogashira coupling of an aryl halide with a terminal alkyne.

Materials:

• Aryl halide (e.g., 1-Bromo-2,3,4,5-tetrafluorobenzene) (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%)

• CuI (0.02 mmol, 2 mol%)

• Triethylamine (Et₃N) (2.0 mmol)

• Anhydrous THF or DMF (5 mL)

• Schlenk tube or reaction vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add the aryl halide, PdCl₂(PPh₃)₂, and CuI.

• Seal the tube, and evacuate and backfill with an inert gas three times.

• Add the degassed solvent (THF or DMF) and triethylamine via syringe.

• Add the terminal alkyne via syringe.

• Stir the reaction mixture at room temperature or heat to 50-60 °C if necessary.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, dilute the reaction with diethyl ether and filter through a pad of celite.

• Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Sonogashira Catalytic Cycle

Buchwald-Hartwig Amination: Forming C-N Bonds

The Buchwald-Hartwig amination is a highly versatile method for the synthesis of aryl amines from aryl halides and primary or secondary amines.[10][12] The reaction is known for its broad substrate scope and functional group tolerance. Electron-deficient aryl halides like 1-bromo-2,3,4,5-tetrafluorobenzene are generally excellent substrates for this transformation.[13]

Comparative Performance Data

The following table presents data on the Buchwald-Hartwig amination, comparing different aryl bromides and reaction conditions.

Aryl Bromide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-2,3,4,5-tetrafluorobenzene	Morpholine	Pd₂(dba)₃ (1-2)	Xantphos (2-4)	NaOtBu	Toluene	100	12-24	85-95 (expected)
4-Bromobenzonitrile	Benzamide	Pd₂(dba)₃ (2.5)	Xantphos (7.5)	DBU	DMF	100	18	75[14]
2-Bromo-6-methylpyridine	(+/-)-trans-1,2-diaminocyclohexane	Pd₂(dba)₃ (1)	(±)-BINAP (2)	NaOtBu	Toluene	80	4	60[15]
Bromobenzene	Carbazole	Pd(OAc)₂ (2)	XPhos (4)	NaOtBu	Toluene	110	24	97

Note: Data for 1-Bromo-2,3,4,5-tetrafluorobenzene is an expected range based on typical conditions for electron-deficient aryl bromides; specific literature values under these exact comparative conditions were not available.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol outlines a general procedure for the Buchwald-Hartwig amination of an aryl bromide.

Materials:

• Aryl bromide (e.g., 1-Bromo-2,3,4,5-tetrafluorobenzene) (1.0 mmol)

• Amine (1.2 mmol)

• Pd₂(dba)₃ (0.01 mmol, 1 mol%)

• Xantphos (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Anhydrous Toluene (5 mL)

• Schlenk tube or reaction vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox or under an inert atmosphere, add NaOtBu to an oven-dried Schlenk tube.

• Add the catalyst, ligand, aryl bromide, and a stir bar.

• Add the amine and the solvent.

• Seal the tube and heat the reaction mixture to 100 °C with stirring.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction to room temperature.

• Dilute the mixture with diethyl ether, filter through a pad of celite, and rinse with ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination Catalytic Cycle

Experimental Workflow and Substrate Comparison

The general workflow for these palladium-catalyzed cross-coupling reactions is consistent, involving careful setup under an inert atmosphere, reaction monitoring, and standard workup and purification procedures. The choice of ligand, base, and solvent is critical and often needs to be optimized for a specific substrate combination.

General Experimental Workflow

Substrate Electronic Effects Comparison

Conclusion

1-Bromo-2,3,4,5-tetrafluorobenzene is a valuable and generally reactive substrate for a range of palladium-catalyzed cross-coupling reactions. Its electron-deficient nature, a consequence of the polyfluorinated ring, often facilitates the crucial oxidative addition step in the catalytic cycle. This enhanced reactivity makes it an effective coupling partner in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions, enabling the synthesis of complex fluorinated molecules that are of high interest in pharmaceutical and materials science research. The choice of specific reaction conditions, particularly the ligand and base, remains critical for optimizing yields and minimizing side reactions. This guide provides a foundational understanding and practical protocols to aid researchers in the effective utilization of this important synthetic building block.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tcichemicals.com [tcichemicals.com]
• 4. scispace.com [scispace.com]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. researchgate.net [researchgate.net]
• 7. Stereodivergent Palladium-Catalyzed C–F Bond Functionalization of gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijnc.ir [ijnc.ir]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. cssp.chemspider.com [cssp.chemspider.com]
• 15. chemrxiv.org [chemrxiv.org]

The Versatility of 1-Bromo-2,3,4,5-tetrafluorobenzene in Modern Organic Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

1-Bromo-2,3,4,5-tetrafluorobenzene has emerged as a valuable and versatile building block in organic synthesis, particularly in the construction of complex fluorinated molecules for the pharmaceutical, agrochemical, and materials science sectors. Its tetrafluorinated phenyl moiety imparts unique electronic properties and metabolic stability to target compounds. This guide provides a comparative overview of the primary applications of 1-Bromo-2,3,4,5-tetrafluorobenzene, focusing on the widely employed Suzuki-Miyaura cross-coupling reaction and offering a comparison with alternative synthetic strategies.

Suzuki-Miyaura Cross-Coupling: A Preferred Method for C-C Bond Formation

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as a robust and highly utilized method for the formation of carbon-carbon bonds. The reaction of 1-Bromo-2,3,4,5-tetrafluorobenzene with various boronic acids offers a direct route to a wide array of polyfluorinated biaryl compounds. These products are key intermediates in the synthesis of liquid crystals, advanced polymers, and biologically active molecules. The fluorine atoms on the aromatic ring can enhance the therapeutic efficacy of drug candidates by improving their metabolic stability and binding affinity.[1]

A general advantage of the Suzuki-Miyaura coupling is its high functional group tolerance, relatively mild reaction conditions, and the commercial availability of a wide range of boronic acids.[2] The catalytic cycle, as depicted below, involves the oxidative addition of the aryl bromide to a palladium(0) complex, followed by transmetalation with the boronic acid and subsequent reductive elimination to yield the biaryl product and regenerate the catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 1-Bromo-3,4-difluorobenzene

Reaction:

Procedure:

In a pressure tube, 1-bromo-3,4-difluorobenzene (0.1 g, 0.518 mmol), the respective arylboronic acid (0.777 mmol), and potassium phosphate (K₃PO₄) (0.164 g, 0.777 mmol) were combined.[3] To this mixture, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.0089 g, 1.5 mol%) was added, followed by a 1:3 (v/v) mixture of water and dioxane.[3] The reaction vessel was sealed and heated to 105 °C for 8.5 hours.[3] Progress was monitored by thin-layer chromatography. Upon completion, the desired product was isolated and purified using column chromatography on silica gel with a mixture of n-hexane and ethyl acetate as the eluent.[3]

Alternative Synthetic Routes

While the Suzuki-Miyaura coupling is a powerful tool, other cross-coupling reactions can also be employed for the synthesis of similar polyfluorinated biaryl compounds, each with its own set of advantages and disadvantages.

Stille Coupling

The Stille coupling utilizes organotin reagents instead of boronic acids.[4][5] A key advantage is the stability of organostannanes to a wide range of reaction conditions. However, the toxicity of tin compounds and the difficulty in removing tin-containing byproducts are significant drawbacks.[2][4]

Negishi Coupling

The Negishi coupling employs organozinc reagents, which exhibit high reactivity and functional group tolerance.[6] These reactions can often be performed under mild conditions. However, organozinc reagents are sensitive to air and moisture, requiring stringent anhydrous and inert reaction conditions.[7]

Ullmann Reaction

The Ullmann reaction is a classical method for the synthesis of symmetric biaryls via copper-catalyzed coupling of aryl halides.[8] While effective for producing homocoupled products, the synthesis of unsymmetrical biaryls can be challenging and often requires harsh reaction conditions, including high temperatures.[9]

Performance Comparison

The choice of synthetic method often depends on the specific target molecule, the availability of starting materials, and the desired scale of the reaction. The following table provides a general comparison of these cross-coupling reactions for the synthesis of polyfluorinated biphenyls.

Reaction Type	Coupling Partner	Catalyst	Key Advantages	Key Disadvantages
Suzuki-Miyaura	Organoboronic Acids	Palladium	High functional group tolerance, mild conditions, commercially available reagents.[2]	Potential for side reactions with certain substrates.
Stille	Organostannanes	Palladium	Stability of organotin reagents.[4][5]	Toxicity of tin compounds, difficult purification.[2][4]
Negishi	Organozinc Reagents	Palladium or Nickel	High reactivity, good functional group tolerance.[10][6]	Sensitivity to air and moisture, requires inert conditions.[7]
Ullmann	Aryl Halides	Copper	Good for symmetric biaryls.[8]	Harsh reaction conditions, limited scope for unsymmetrical products.[9]

Conclusion

1-Bromo-2,3,4,5-tetrafluorobenzene is a critical precursor for the synthesis of a diverse range of fluorinated compounds. The Suzuki-Miyaura cross-coupling reaction remains a highly effective and versatile method for the construction of C-C bonds using this starting material, offering a balance of reactivity, functional group tolerance, and operational simplicity. While alternative methods like the Stille, Negishi, and Ullmann couplings provide additional synthetic routes, they often come with challenges related to toxicity, reagent sensitivity, or harsh reaction conditions. The selection of the optimal synthetic strategy will ultimately be dictated by the specific requirements of the target molecule and the practical considerations of the research or development environment.

Below is a diagram illustrating the general workflow for a typical cross-coupling reaction.

Caption: General experimental workflow for a palladium-catalyzed cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Stille Coupling | NROChemistry [nrochemistry.com]
• 3. Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stille Coupling [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Negishi coupling - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. rsc.org [rsc.org]
• 9. static1.squarespace.com [static1.squarespace.com]
• 10. Negishi Coupling [organic-chemistry.org]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-2,3,4,5-tetrafluorobenzene: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 1-Bromo-2,3,4,5-tetrafluorobenzene (CAS RN: 1074-91-5), ensuring the safety of laboratory personnel and compliance with environmental regulations. This guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

1-Bromo-2,3,4,5-tetrafluorobenzene is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2] Inhalation may lead to respiratory irritation.[2] It is crucial to handle this chemical in a well-ventilated area, away from heat, sparks, open flames, and other ignition sources.[1][3] Personal protective equipment (PPE) is mandatory when handling this substance.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Bromo-2,3,4,5-tetrafluorobenzene.

Property	Value	Source
CAS Number	1074-91-5	[4][5]
Molecular Formula	C₆HBrF₄	[4][6]
Molecular Weight	228.97 g/mol	[4][5][6]
Boiling Point	154-155 °C (309-311 °F)
Density	1.846 g/mL at 25 °C	[2]
Flash Point	54 °C (129.2 °F) - closed cup	[2]
Hazard Classifications	Flammable Liquid 3, Skin Irritant 2, Eye Irritant 2, STOT SE 3	[2]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol outlines the necessary steps for the safe disposal of 1-Bromo-2,3,4,5-tetrafluorobenzene from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles and a face shield.[2]

• Hand Protection: Chemical-resistant gloves (e.g., Viton®, Barrier®, or equivalent).

• Body Protection: A flame-retardant lab coat and closed-toe shoes.

• Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate organic vapor cartridge.[2]

2. Waste Collection and Storage:

• Collect waste 1-Bromo-2,3,4,5-tetrafluorobenzene in a designated, properly labeled, and sealed container.

• The container should be made of a compatible material (e.g., glass or a suitable plastic) and kept closed when not in use.

• Do not mix with other waste streams unless compatibility is confirmed.[1]

• Store the waste container in a cool, dry, well-ventilated area away from heat and ignition sources.

• Label the waste container clearly with "Hazardous Waste," "1-Bromo-2,3,4,5-tetrafluorobenzene," and the associated hazards (Flammable, Irritant).

3. Spill and Leak Management:

• In the event of a spill, evacuate non-essential personnel from the area.

• Remove all sources of ignition.[3][7]

• Ventilate the area.

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent).

• Collect the absorbed material into a sealed container for disposal as hazardous waste.

• Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials for disposal as hazardous waste.

4. Final Disposal:

• Disposal of 1-Bromo-2,3,4,5-tetrafluorobenzene must be conducted through a licensed hazardous waste disposal company.

• This chemical is a halogenated organic compound and is subject to specific regulations. It may be classified under EPA hazardous waste codes such as F002 for spent halogenated solvents or a U-listed waste if it is a discarded commercial chemical product.[1][8]

• The primary recommended method of disposal is high-temperature incineration by a licensed facility equipped with scrubbers to neutralize the resulting hydrogen bromide and hydrogen fluoride.

• Do not dispose of 1-Bromo-2,3,4,5-tetrafluorobenzene down the drain or in regular trash.[3][8] This can lead to environmental contamination and is a violation of regulatory standards.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-Bromo-2,3,4,5-tetrafluorobenzene.

Caption: Disposal workflow for 1-Bromo-2,3,4,5-tetrafluorobenzene.

References

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. 1-溴-2,3,4,5-四氟苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. epa.gov [epa.gov]
• 4. Waste Code [rcrainfo.epa.gov]
• 5. 1-BROMO-2,3,4,5-TETRAFLUOROBENZENE | 1074-91-5 [chemicalbook.com]
• 6. scbt.com [scbt.com]
• 7. Bromine in waste incineration: partitioning and influence on metal volatilisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. wku.edu [wku.edu]